Cyclohexyl Butyl Phthalate-d4

Core Science & Biosynthesis

Introduction: The Analytical Imperative for Phthalate Quantification

An In-depth Technical Guide to Cyclohexyl Butyl Phthalate-d4 (CAS No. 2732917-87-0)

A Senior Application Scientist's Field Guide for Researchers and Drug Development Professionals

Phthalates are a class of synthetic esters widely employed as plasticizers to enhance the flexibility, durability, and transparency of polymers, most notably polyvinyl chloride (PVC).[1] Their extensive use in consumer goods, food packaging, medical devices, and personal care products has led to their ubiquitous presence in the environment.[2][3] Growing concerns over the potential health effects of certain phthalates, including their action as endocrine disruptors and their impact on reproductive health, have necessitated the development of highly accurate and sensitive analytical methods for their detection and quantification.[1][3][4]

This guide focuses on a critical tool for such analyses: Cyclohexyl Butyl Phthalate-d4 (CAS No. 2732917-87-0) . It is crucial to note that while often referred to broadly as "Butyl," the specific compound registered under this CAS number is Phthalic Acid Cyclohexyl Isobutyl Ester-d4 .[5] This deuterated molecule is not intended for direct use in consumer products but serves as an indispensable internal standard for quantitative analysis, particularly in the field of isotope dilution mass spectrometry (IDMS). Its value lies in its near-identical chemical and physical properties to its non-labeled counterpart, ensuring a self-validating system for researchers aiming to overcome the analytical challenges posed by complex matrices.

This document provides a comprehensive overview of its properties, the principles behind its application, detailed analytical protocols, and its significance in toxicology, environmental science, and drug development safety assessment.

Physicochemical Characteristics

An understanding of the molecule's properties is fundamental to its effective use. As an internal standard, its behavior is designed to mirror the analyte of interest, Cyclohexyl Butyl Phthalate (CAS No. 84-64-0).

Table 1: Physicochemical Data Summary

Property	Cyclohexyl Butyl Phthalate-d4 (Labeled)	Cyclohexyl Butyl Phthalate (Non-Labeled Analyte)
CAS Number	2732917-87-0	84-64-0
Synonyms	Phthalic Acid Cyclohexyl Isobutyl Ester-d4[5]	Butyl Cyclohexyl Phthalate (BCP); Elastex 50B[6]
Molecular Formula	C₁₈H₂₀D₄O₄[5]	C₁₈H₂₄O₄[6]
Molecular Weight	308.41 g/mol [5]	304.38 g/mol [6]
Appearance	Not specified (typically supplied in solution)	Clear, colorless to brown, slightly viscous liquid[7][8]
Boiling Point	Not available	~385.8 °C at 760 mmHg[6]
Density	Not available	~1.1 g/cm³[8]
Water Solubility	Insoluble (presumed)	Insoluble (<1 mg/mL)[8][9]
Organic Solubility	Soluble in common organic solvents (presumed)	Soluble in Chloroform, Ethyl Acetate[7]
Storage	2-8°C Refrigerator[5]	Room Temperature, sealed in dry conditions[7]

Synthesis and Isotopic Labeling: A Structural Rationale

The synthesis of stable isotope-labeled standards is a precise process designed to produce a molecule that is chemically identical to the analyte but mass-shifted. This mass difference is the key to its function in mass spectrometry.

General Synthesis Pathway

Phthalate esters are typically synthesized via the esterification of phthalic anhydride with the corresponding alcohols.[10][11] In the case of Cyclohexyl Butyl Phthalate, this involves reacting phthalic anhydride with cyclohexanol and butanol (or isobutanol) in the presence of an acid catalyst.[10]

Isotopic Labeling Strategy

The "-d4" designation signifies the replacement of four hydrogen atoms with four deuterium atoms. For phthalates, this is most commonly and stably achieved by labeling the aromatic phthalic acid ring.[12] This placement is chemically robust and ensures the deuterium label is not lost during sample preparation or metabolic processes. The synthesis would therefore utilize deuterated phthalic anhydride (phthalic anhydride-d4) as a precursor.

Caption: Proposed synthesis pathway for Cyclohexyl Butyl Phthalate-d4.

The Core Principle: Isotope Dilution Mass Spectrometry (IDMS)

The unparalleled analytical power of Cyclohexyl Butyl Phthalate-d4 stems from the Isotope Dilution Mass Spectrometry (IDMS) technique. This method provides the highest level of accuracy in quantitative analysis by correcting for variations that are otherwise difficult to control.

Causality Behind the Method: In any analytical workflow, from sample collection to final measurement, there are potential points of analyte loss. This can occur during solvent extractions, sample transfers, or within the analytical instrument itself (e.g., ionization suppression in the mass spectrometer source). A simple external calibration cannot account for these sample-specific losses.

The IDMS Solution: By adding a known quantity of the stable isotope-labeled standard to the sample at the very beginning of the workflow, the standard experiences the exact same physical and chemical processes as the native analyte.[12] They extract together, concentrate together, and ionize similarly. The mass spectrometer, however, can easily distinguish between the analyte and the standard due to their mass difference. By measuring the final ratio of the analyte to the standard, one can precisely calculate the initial amount of analyte, as any losses will have affected both compounds proportionally, leaving the ratio unchanged. This makes the method exceptionally robust and trustworthy.[12][13]

Caption: Standard workflow for Isotope Dilution Mass Spectrometry (IDMS).

Field-Proven Analytical Methodologies

Cyclohexyl Butyl Phthalate-d4 is compatible with both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The choice depends on the sample matrix, required sensitivity, and available instrumentation.

Protocol 1: GC-MS Quantification in Polymer Extracts

This protocol is suitable for determining the migration of Cyclohexyl Butyl Phthalate from plastic materials into a solvent.

1. Sample Preparation & Extraction:

• Accurately weigh 1.0 g of the polymer sample into a glass vial.

• Add 10.0 mL of hexane.

• Spike the sample with 100 µL of a 1.0 µg/mL solution of Cyclohexyl Butyl Phthalate-d4 in hexane to achieve a final concentration of 10 ng/mL.

• Seal the vial and incubate at 40°C for 24 hours to simulate migration.

• Allow to cool, then transfer 1.0 mL of the hexane extract into a 2 mL autosampler vial for analysis.

2. GC-MS Instrumentation & Parameters:

• System: Agilent 7890A GC coupled to a 7000 Triple Quadrupole MS or equivalent.[14]

• Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or similar 5% phenyl-methyl silicone column.[14]

• Injection: 1 µL, splitless mode.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.[14]

• Oven Program: Initial 60°C for 1 min, ramp to 220°C at 20°C/min, then ramp to 290°C at 10°C/min and hold for 5 min.[14]

• MS Ionization: Electron Impact (EI) at 70 eV.[14]

• Acquisition Mode: Selected Ion Monitoring (SIM).[14]

3. SIM Ion Selection (Rationale): Phthalates exhibit characteristic fragmentation. The ion at m/z 149, corresponding to the protonated phthalic anhydride fragment, is nearly universal. Other ions relate to the ester side chains.

Table 2: Proposed SIM Ions for GC-MS Analysis

Compound	Role	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Cyclohexyl Butyl Phthalate	Analyte	149	223	57
Cyclohexyl Butyl Phthalate-d4	Internal Standard	153	227	57

Causality: The quantifier ion is typically the most abundant and stable fragment. Qualifier ions confirm identity. The +4 mass shift is observed in the phthalic anhydride fragment (149 -> 153) and its subsequent fragments, confirming the label's location.

Protocol 2: LC-MS/MS Quantification in Biological Matrices (e.g., Urine)

This protocol is adapted for measuring phthalate metabolites after enzymatic deconjugation, a key step in biomonitoring.[15]

1. Sample Preparation & Hydrolysis:

• Take 1.0 mL of urine in a glass tube.

• Spike with 20 µL of a 2.5 µg/mL solution of Cyclohexyl Butyl Phthalate-d4 in methanol.

• Add 500 µL of ammonium acetate buffer (pH 6.5) and 10 µL of β-glucuronidase/arylsulfatase enzyme solution.

• Vortex and incubate at 37°C for 2 hours to deconjugate metabolites.[15]

• Perform a solid-phase extraction (SPE) or liquid-liquid extraction to isolate the analytes.

• Evaporate the final solvent and reconstitute in 100 µL of 50:50 methanol:water for injection.

2. LC-MS/MS Instrumentation & Parameters:

• System: SCIEX QTRAP 5500 System or equivalent.[16]

• Column: A C18 reversed-phase column (e.g., 100 x 2.1 mm, 2.6 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Methanol.

• Gradient: Start at 30% B, ramp to 95% B over 8 minutes, hold for 2 minutes, and re-equilibrate.

• Flow Rate: 0.3 mL/min.

• Ionization: Electrospray Ionization (ESI), negative mode.

3. MRM Transition Selection (Rationale): Multiple Reaction Monitoring (MRM) provides superior selectivity and sensitivity. A precursor ion is selected in the first quadrupole, fragmented, and a specific product ion is monitored in the third quadrupole.

Table 3: Proposed MRM Transitions for LC-MS/MS Analysis

Compound	Role	Precursor Ion [M-H]⁻ (m/z)	Product Ion (Quantifier) (m/z)	Product Ion (Qualifier) (m/z)
Cyclohexyl Butyl Phthalate	Analyte	303.2	121.0	221.1
Cyclohexyl Butyl Phthalate-d4	Internal Standard	307.2	125.0	225.1

Causality: In negative mode ESI, the molecule will likely lose a proton to form [M-H]⁻. The fragmentation will cleave the ester bonds. The product ions m/z 121.0 and 125.0 would correspond to the deprotonated phthalic acid-d0 and -d4 fragments, respectively, providing a highly specific transition.

Applications and Scientific Significance

The use of Cyclohexyl Butyl Phthalate-d4 is critical in several high-stakes research and regulatory areas:

• Toxicology and Risk Assessment: It enables the accurate measurement of exposure levels in human populations through biomonitoring of urine or blood, providing crucial data for assessing health risks.[5][15] Studies have linked the non-labeled compound to potential cytotoxicity and genotoxicity at high concentrations.[2][17]

• Food Safety: It is used to quantify the migration of phthalates from food contact materials (FCM) into foodstuffs, ensuring compliance with regulatory limits.[5]

• Environmental Monitoring: It aids in tracking the fate and transport of phthalates in water, soil, and air, helping to understand environmental contamination.

• Drug Development: In the development of orally administered drugs, especially those in polymer-based formulations, it can be used to rule out leachable phthalates as a source of toxicity or interference.

Safety and Handling

While the deuterated standard is typically handled in small quantities in a controlled laboratory setting, precautions should be based on the toxicology of the parent compound.

• Handling: Use personal protective equipment (gloves, lab coat, safety glasses). Avoid inhalation of vapors and direct skin contact.[8] The parent compound may cause skin irritation.[9]

• Reactivity: The parent compound hydrolyzes under high or low pH conditions and can react vigorously with strong oxidizing acids.[7][9]

• Storage: Store the standard solution at 2-8°C in a tightly sealed container to maintain its integrity and concentration.[5]

References

• Koparal, A. T., & Zeytinoglu, H. (2012). Cytotoxicity and genotoxicity of butyl cyclohexyl phthalate. Drug and Chemical Toxicology, 35(4), 428-432. Retrieved from [Link]

• Shimadzu. (2011). Fast GCMS Method for Analysis of Phthalate Esters in Beverages. Retrieved from [Link]

• PASL. (n.d.). Phthalic Acid Cyclohexyl Isobutyl Ester-d4. Retrieved from [Link]

• Patrick, T. M., Jr., & Johnston, K. G. (1962). U.S. Patent No. 3,060,224. Washington, DC: U.S. Patent and Trademark Office.

• American Elements. (n.d.). Butyl cyclohexyl phthalate. Retrieved from [Link]

• Pharmaffiliates. (n.d.). Cyclohexyl Butyl Phthalate-d4. Retrieved from [Link]

• ResearchGate. (2012). Toxicity review of Dicyclohexyl phthalate (DCHP). Retrieved from [Link]

• ResearchGate. (2012). Cytotoxicity and genotoxicity of butyl cyclohexyl phthalate. Retrieved from [Link]

• Lin, Y. S., et al. (2017). Exposure Marker Discovery of Phthalates Using Mass Spectrometry. Journal of Food and Drug Analysis, 25(4), 755-764. Retrieved from [Link]

• ResearchGate. (2017). Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach. Retrieved from [Link]

• Anderson, W. A., et al. (2002). Determination of isotopically labelled monoesterphthalates in urine by high performance liquid chromatography-mass spectrometry. Analyst, 127(9), 1193-7. Retrieved from [Link]

• Amini, M., et al. (2017). Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach. Iranian Journal of Pharmaceutical Research, 16(1), 301-308. Retrieved from [Link]

• Google Patents. (n.d.). Process for the preparation of 4-tert.-butylcyclohexyl acetate.

• University of Iowa. (n.d.). Analysis of phthalates using gas chromatography mass spectrometry and application to multiple passive sampling matrices. Retrieved from [Link]

• Sverdrup, L. E., et al. (2001). Effects of di(2-ethylhexyl) phthalate and dibutyl phthalate on the collembolan Folsomia fimetaria. Environmental Toxicology and Chemistry, 20(9), 2029-35. Retrieved from [Link]

• SCIEX. (n.d.). Sensitive and Selective Analysis of Phthalates in Drinking Water. Retrieved from [Link]

• Semantic Scholar. (2017). Exposure Marker Discovery of Phthalates Using Mass Spectrometry. Retrieved from [Link]

• E3S Web of Conferences. (2018). Development of an analytical method for dibutyl phthalate (DBP) determination in water samples using gas chromatography. Retrieved from [Link]

• OIV. (n.d.). Method of determination of phthalates by gas chromatography / mass spectrometry in wines. Retrieved from [Link]

• ResearchGate. (2014). Effects of dibutyl phthalate and di (2-ethylhexyl) phthalate on hepatic structure and function of adult male mice. Retrieved from [Link]

• ResearchGate. (2020). Comparative cytotoxic and genotoxic potential of benzyl-butyl phthalate and di-n-butyl phthalate using Allium cepa assay. Retrieved from [Link]

• European Chemicals Agency (ECHA). (n.d.). Phthalates. Retrieved from [Link]

• MassBank. (2015). Di-n-butyl phthalate; LC-ESI-QFT; MS2. Retrieved from [Link]

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Introduction: The Role of Deuterated Standards in Quantitative Analysis

An In-Depth Technical Guide to the Chemical Properties of Deuterated Butyl Cyclohexyl Phthalate

This guide provides a comprehensive technical overview of the chemical properties, synthesis, and analytical applications of deuterated butyl cyclohexyl phthalate. Designed for researchers, scientists, and professionals in drug development, this document offers field-proven insights into the use of this stable isotope-labeled compound as an internal standard for quantitative analysis.

In modern analytical science, particularly in chromatography and mass spectrometry, achieving accurate and precise quantification of target analytes is paramount. Endocrine-disrupting chemicals, such as phthalates, are ubiquitous in consumer products, leading to a critical need for their reliable detection in environmental and biological matrices.[1] Butyl cyclohexyl phthalate (BCP), a commonly used plasticizer, is one such compound of interest.[2][3]

Isotope Dilution Mass Spectrometry (IDMS) is the gold standard for quantitative analysis. This technique relies on the use of a stable isotope-labeled (SIL) internal standard, which is chemically identical to the analyte but has a different mass due to the incorporation of heavy isotopes like Deuterium (²H), Carbon-13 (¹³C), or Nitrogen-15 (¹⁵N). Deuterated standards, such as deuterated butyl cyclohexyl phthalate, are ideal for this purpose. They co-elute with the non-labeled analyte during chromatography and exhibit similar ionization efficiency in the mass spectrometer, but are distinguished by their higher mass-to-charge (m/z) ratio. This allows for the correction of matrix effects and variations in sample preparation and instrument response, ensuring highly accurate quantification.

This guide delves into the essential chemical properties and analytical methodologies associated with deuterated butyl cyclohexyl phthalate, providing a foundational resource for its effective implementation in research and development.

Synthesis and Isotopic Labeling Strategy

The synthesis of deuterated butyl cyclohexyl phthalate follows the fundamental principles of esterification. While various deuteration patterns are possible (e.g., on the butyl chain, the cyclohexyl ring, or the aromatic ring), a common and effective strategy involves using deuterated phthalic anhydride. This ensures the stable isotope labels are located on the core phthalate structure.

The primary synthetic route is a Fischer-Speier esterification. The general reaction involves a two-step or one-pot synthesis where phthalic anhydride is first reacted with one alcohol (e.g., butanol) to form a monoester, which is then reacted with the second alcohol (cyclohexanol) to yield the final diester.[4] An acid catalyst, such as sulfuric acid, is typically employed to facilitate the reaction.[5]

A plausible synthetic pathway for Butyl Cyclohexyl Phthalate-d4 is outlined below:

Step-by-Step Methodology:

• Reactant Preparation: Phthalic anhydride-d4, n-butanol, and cyclohexanol are procured in high purity. An acid catalyst (e.g., concentrated sulfuric acid) is prepared.

• Monoester Formation: Phthalic anhydride-d4 is reacted with a slight excess of n-butanol in a reaction vessel. The mixture is heated to initiate the formation of the mono-butyl phthalate-d4 intermediate.

• Diester Formation: Cyclohexanol is added to the reaction mixture along with the acid catalyst. The temperature is elevated (typically 100-150°C) and the reaction is refluxed. Water produced during the esterification is removed to drive the reaction to completion.

• Work-up and Neutralization: After the reaction is complete, the mixture is cooled. The excess acid catalyst is neutralized with an alkaline solution (e.g., sodium carbonate).

• Purification: The organic layer containing the crude deuterated butyl cyclohexyl phthalate is separated, washed with water, and dried. The final product is purified using techniques such as vacuum distillation or column chromatography to achieve high isotopic and chemical purity.

Causality in Experimental Design: The choice of using phthalic anhydride-d4 is deliberate. Deuterium labels on the aromatic ring are less susceptible to exchange under typical experimental conditions compared to labels on the aliphatic chains, ensuring the isotopic integrity of the standard throughout the analytical process. The purification step is critical to remove any unreacted starting materials or non-deuterated contaminants that could interfere with quantification.

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A Senior Scientist's Guide to Cyclohexyl Butyl Phthalate and its Deuterated Isotope: Principles and Applications in High-Precision Analysis

This technical guide provides an in-depth exploration of Cyclohexyl Butyl Phthalate (CxBP) and its deuterated isotope, Cyclohexyl Butyl Phthalate-d4 (CxBP-d4). Tailored for researchers, scientists, and drug development professionals, this document elucidates the fundamental differences between these two molecules and details their critical roles in modern analytical science, particularly in isotope dilution mass spectrometry. We will move beyond mere protocols to explain the underlying scientific principles and the rationale behind experimental design, ensuring a robust and defensible analytical approach.

Introduction: The Analytical Challenge of Phthalates

Cyclohexyl Butyl Phthalate (CxBP), a phthalic acid ester, is utilized as a plasticizer in a variety of consumer and industrial products. Its potential for estrogenic activity and widespread human exposure necessitate accurate and precise quantification in complex matrices such as biological fluids, environmental samples, and pharmaceutical formulations.[1][2] However, the ubiquitous nature of phthalates presents a significant analytical challenge, often leading to background contamination and analytical variability.[3]

To overcome these hurdles, the gold standard for quantitative analysis is Isotope Dilution Mass Spectrometry (IDMS).[4][5] This technique employs a stable, isotopically labeled version of the analyte as an internal standard. For CxBP, the deuterated analog, typically CxBP-d4, is the ideal choice. This guide will dissect the core distinctions between the native and deuterated forms and illustrate how these differences are leveraged to achieve unparalleled accuracy in quantification.

Part 1: Fundamental Physicochemical Differences

The primary distinction between CxBP and CxBP-d4 lies in the substitution of four hydrogen atoms with deuterium atoms, typically on the phthalate ring. This seemingly minor change induces subtle but significant differences in their physicochemical properties.

Deuterium, a stable isotope of hydrogen, contains both a proton and a neutron, making it approximately twice as heavy as protium (the common isotope of hydrogen). This mass difference is the origin of the differing properties summarized below.

Table 1: Comparison of Physicochemical Properties of CxBP and CxBP-d4

Property	Cyclohexyl Butyl Phthalate (CxBP)	Cyclohexyl Butyl Phthalate-d4 (CxBP-d4)	Rationale for Difference
Molecular Formula	C₁₈H₂₄O₄	C₁₈H₂₀D₄O₄	Replacement of 4 Hydrogen atoms with Deuterium.
Molecular Weight	~304.38 g/mol [6][7]	~308.41 g/mol [8]	Increased mass due to the four neutrons in the deuterium atoms.
Boiling Point	~385.8 - 405.2 °C (estimated)[7][9]	Slightly higher than CxBP	The stronger Carbon-Deuterium (C-D) bond requires more energy to vibrate and break compared to the Carbon-Hydrogen (C-H) bond.
Vapor Pressure	Very low (estimated 0 hPa @ 20°C)[10]	Slightly lower than CxBP	Molecules with higher mass and stronger intermolecular forces have lower vapor pressure.
Chromatographic Retention	Standard retention time	May exhibit a slightly different retention time in high-resolution chromatography	The mass and polarity differences can lead to subtle shifts in partitioning between the stationary and mobile phases.

Causality Behind the Differences: The increased mass of deuterium leads to a lower zero-point vibrational energy for the C-D bond compared to the C-H bond. This means the C-D bond is stronger and requires more energy to break, a principle that has profound implications for both analytical separation and metabolic stability.[11] While these physicochemical differences are minor, they are sufficient to allow a mass spectrometer to easily distinguish between the analyte (CxBP) and the internal standard (CxBP-d4), which is the cornerstone of the IDMS technique.

Part 2: The Gold Standard—Quantitative Analysis via Isotope Dilution Mass Spectrometry (IDMS)

The core value of CxBP-d4 is its role as an internal standard in IDMS. This technique is considered a primary ratio method of measurement, capable of producing highly accurate and precise results.[4][12] The fundamental principle is that the isotopically labeled standard is chemically identical to the native analyte, and thus behaves identically during sample preparation, extraction, and chromatographic separation.[13] Any loss of analyte during the workflow will be accompanied by a proportional loss of the internal standard, allowing for a highly accurate correction and, therefore, a true quantification of the analyte in the original sample.[14]

Experimental Workflow: Quantification of CxBP in Human Serum

The following protocol outlines a trusted, self-validating system for the quantification of CxBP in a complex biological matrix.

Caption: Workflow for CxBP quantification using IDMS.

Detailed Step-by-Step Protocol

• Sample Preparation & Spiking:

  • Rationale: To ensure accurate quantification, the internal standard must be added at the earliest possible stage to account for variability in all subsequent steps.

  • Protocol: To 1.0 mL of serum, add a precise volume of a known concentration of CxBP-d4 solution (e.g., 50 µL of 1 µg/mL CxBP-d4 in methanol). Vortex briefly to mix.

• Analyte Extraction:

  • Rationale: Phthalates are lipophilic and must be extracted from the aqueous serum matrix into an organic solvent. Liquid-liquid extraction is a robust method for this purpose.[15] Isohexane is a common choice for phthalate extraction.[16]

  • Protocol: Add 3.0 mL of isohexane to the spiked serum sample. Cap and vortex vigorously for 2 minutes. Centrifuge at 3000 x g for 10 minutes to separate the layers. Carefully transfer the upper organic layer to a clean glass tube.

• Concentration:

  • Rationale: To achieve the low detection limits required for biomonitoring, the extracted analyte must be concentrated.

  • Protocol: Evaporate the isohexane extract to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of a suitable solvent (e.g., ethyl acetate) for GC-MS analysis.

• GC-MS Analysis:

  • Rationale: Gas chromatography separates compounds based on their volatility and interaction with the stationary phase. Mass spectrometry provides highly selective and sensitive detection by monitoring specific ion fragments for both the analyte and the internal standard.[3]

  • Instrument: Agilent 7890A GC coupled to a 5977B MS, or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Injection: 1 µL, splitless mode.

  • Oven Program: Start at 60°C, hold for 1 min, ramp to 280°C at 15°C/min, hold for 5 min.

  • MS Detection: Operate in Selected Ion Monitoring (SIM) mode.

    • CxBP ions (example): m/z 149 (quantifier), 205, 279.

    • CxBP-d4 ions (example): m/z 153 (quantifier), 209, 283.

• Quantification:

  • Rationale: A calibration curve is constructed by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte. This ratio-based approach corrects for variations in injection volume and instrument response.[17]

  • Protocol: Prepare a series of calibration standards containing known concentrations of CxBP and a fixed concentration of CxBP-d4. Analyze these standards using the same GC-MS method. Calculate the response ratio (Area of CxBP / Area of CxBP-d4) for each standard and the unknown sample. Determine the concentration of CxBP in the sample by interpolating its response ratio on the calibration curve.

Part 3: Metabolic Fate and the Kinetic Isotope Effect (KIE)

Beyond its use in analytical chemistry, deuterium substitution can significantly impact the metabolic fate of a molecule. This phenomenon is known as the Deuterium Kinetic Isotope Effect (KIE).[18]

The Principle of KIE: Many metabolic reactions, particularly Phase I reactions catalyzed by Cytochrome P450 (CYP) enzymes, involve the cleavage of a C-H bond as the rate-determining step.[11][19] As previously noted, the C-D bond is stronger than the C-H bond. Consequently, it requires more energy to break, which can lead to a significant reduction in the rate of metabolism at the deuterated site.[20][]

Metabolism of CxBP: Phthalate diesters like CxBP are typically hydrolyzed by esterases to their corresponding monoesters (e.g., Monobutyl Phthalate and Monocyclohexyl Phthalate), which can then undergo further oxidative metabolism.[2][22] If a rate-limiting step in this secondary metabolism involves C-H bond cleavage on the phthalate ring, deuterating that position (as in CxBP-d4) would slow down this transformation.

Caption: Potential impact of KIE on CxBP metabolism.

Implications for Research and Drug Development: The KIE has significant implications:

• Pharmacokinetics: For a therapeutic agent, slowing metabolism can increase its half-life and exposure, potentially allowing for lower or less frequent dosing.[23]

• Toxicology: If a toxic metabolite is formed via a rate-limiting C-H bond cleavage, deuteration can reduce the formation of that metabolite, leading to a safer compound.

• Mechanistic Studies: The KIE is a powerful tool for studying reaction mechanisms. A significant KIE provides strong evidence that C-H bond cleavage is part of the rate-determining step of the metabolic pathway.[11]

Part 4: Practical Applications and Best Practices

The use of deuterated standards like CxBP-d4 is indispensable across multiple scientific domains:

• Pharmaceutical Development: In Drug Metabolism and Pharmacokinetics (DMPK) studies, these standards are crucial for accurate quantification of parent drugs and metabolites in biological matrices.[13]

• Environmental Monitoring: For the precise measurement of pollutants like phthalates in water, soil, and air, where matrix effects can be severe.[24]

• Clinical Diagnostics & Biomonitoring: To accurately measure exposure to environmental chemicals and their metabolites in human populations.[13][25]

• Regulatory Compliance: Methods using deuterated internal standards are often required by regulatory bodies like the EPA and FDA for bioanalytical method validation due to their high reliability.[13][26]

Best Practices for Use:

• Purity: Use deuterated standards with high isotopic enrichment (≥98%) and chemical purity (>99%) to minimize interference and ensure accurate mass separation.[24]

• Storage: Store standards in cool, dry, and dark conditions, preferably under an inert atmosphere, to prevent degradation and potential hydrogen-deuterium exchange.[13]

• Equilibration: Ensure the internal standard is fully equilibrated with the sample before extraction to guarantee it experiences the same matrix effects as the native analyte.

Conclusion

The distinction between Cyclohexyl Butyl Phthalate and its deuterated isotope, CxBP-d4, is a clear demonstration of how subtle atomic-level changes can be harnessed to produce profound improvements in analytical science. CxBP-d4 is not merely a heavier version of CxBP; it is a precision tool that enables the application of Isotope Dilution Mass Spectrometry, the undisputed gold standard for quantification. Its ability to mimic the native analyte throughout the analytical process allows it to correct for variations in extraction efficiency, matrix effects, and instrument response, yielding data of the highest accuracy and reliability. Furthermore, the principles of the kinetic isotope effect, brought about by deuteration, offer powerful insights into metabolic pathways, providing a strategic advantage in drug design and toxicological assessment. For any scientist engaged in the quantification of small molecules in complex environments, a thorough understanding and correct application of deuterated internal standards are fundamental to achieving robust and defensible scientific outcomes.

References

• Butyl cyclohexyl phthalate (CAS 84-64-0): Odor profile, Properties, & IFRA compliance . Good Scents Company. Available at: [Link]

• 1,2-Benzenedicarboxylic acid, butyl cyclohexyl ester . NIST WebBook. Available at: [Link]

• Butyl cyclohexyl phthalate | CAS 84-64-0 . AMERICAN ELEMENTS®. Available at: [Link]

• A review of phthalate test methods . International Journal of Research in Engineering and Science. Available at: [Link]

• Chemical Name : Cyclohexyl Butyl Phthalate-d4 . Pharmaffiliates. Available at: [Link]

• Cytotoxicity and genotoxicity of butyl cyclohexyl phthalate . ResearchGate. Available at: [Link]

• Determination of phthalates in wine by headspace solid-phase microextraction followed by gas chromatography-mass spectrometry. Use of deuterated phthalates as internal standards . PubMed. Available at: [Link]

• The Kinetic Isotope Effect in the Search for Deuterated Drugs . PubMed. Available at: [Link]

• Isotope dilution mass spectrometry for absolute quantification in proteomics: concepts and strategies . PubMed. Available at: [Link]

• Deuterated Standards for LC-MS Analysis . ResolveMass Laboratories Inc.. Available at: [Link]

• Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) . OIV. Available at: [Link]

• Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach . PMC - NIH. Available at: [Link]

• Guideline on Isotope Dilution Mass Spectrometry . OSTI.GOV. Available at: [Link]

• Method 8270D: Semivolatile Organic Compounds by Gas Chromatography/Mass Spectrometry . EPA Archive. Available at: [Link]

• Metabolism of dibutylphthalate and phthalate by Micrococcus sp. strain 12B . PMC - NIH. Available at: [Link]

• Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography-Mass Spectrometry in Coffee Brew Samples . PMC - NIH. Available at: [Link]

• The Role of Deuterated Compounds in Pharmaceutical R&D and Testing . Pharmaffiliates. Available at: [Link]

Sources

• 1. BUTYL CYCLOHEXYL PHTHALATE | 84-64-0 [chemicalbook.com]
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• 4. Isotope dilution mass spectrometry for absolute quantification in proteomics: concepts and strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. osti.gov [osti.gov]
• 6. 1,2-Benzenedicarboxylic acid, butyl cyclohexyl ester [webbook.nist.gov]
• 7. americanelements.com [americanelements.com]
• 8. pharmaffiliates.com [pharmaffiliates.com]
• 9. 84-64-0 CAS MSDS (BUTYL CYCLOHEXYL PHTHALATE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
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• 16. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
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Identifying Cyclohexyl Butyl Phthalate metabolites in toxicology studies

Technical Guide: Identification and Analysis of Cyclohexyl Butyl Phthalate (BCP) Metabolites in Toxicology

Executive Summary

This technical guide provides a rigorous framework for the identification and quantification of Cyclohexyl Butyl Phthalate (BCP) metabolites in biological matrices. Targeted at toxicologists and analytical chemists, this document details the metabolic fate of asymmetric phthalates, specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) protocols, and data interpretation strategies required to distinguish BCP exposure from other common phthalates.

Metabolic Fate and Mechanistic Logic

Cyclohexyl Butyl Phthalate (BCP) is an asymmetric diester. Unlike symmetric phthalates (e.g., DBP, DEHP) which yield a single type of monoester upon hydrolysis, BCP hydrolysis follows a dual-pathway mechanism. Understanding this bifurcation is critical for accurate biomarker selection.

The Asymmetric Hydrolysis Pathway

Upon entry into the biological system, BCP undergoes rapid Phase I hydrolysis mediated by non-specific lipases and esterases (e.g., pancreatic lipase, hepatic carboxyl esterases). This cleavage occurs randomly at either ester linkage, generating two distinct primary metabolites:

• Monobutyl Phthalate (MBP): The butyl chain remains esterified; the cyclohexyl group is cleaved.

• Monocyclohexyl Phthalate (MCHP): The cyclohexyl ring remains esterified; the butyl group is cleaved.

Secondary Metabolism (Phase I Oxidation & Phase II Conjugation)

Following hydrolysis, the alkyl chains of the monoesters are subject to oxidative modification (hydroxylation and carboxylation), primarily by CYP450 enzymes.

• MBP Pathway: Oxidizes to mono-(3-hydroxybutyl) phthalate and mono-(4-hydroxybutyl) phthalate.

• MCHP Pathway: Oxidizes to mono-(hydroxycyclohexyl) phthalate (OH-MCHP) and mono-(oxo-cyclohexyl) phthalate (oxo-MCHP).

Finally, both primary and oxidized metabolites undergo Phase II conjugation (glucuronidation) to increase water solubility for urinary excretion.

Pathway Visualization

Figure 1: Metabolic bifurcation of BCP into butyl and cyclohexyl pathways, followed by oxidation and conjugation.

Analytical Strategy: LC-MS/MS Protocol

The gold standard for phthalate metabolite analysis is Isotope Dilution LC-MS/MS. This method corrects for matrix effects and recovery losses using deuterated internal standards (e.g.,

-MBP, -MCHP).

Sample Preparation (Enzymatic Deconjugation)

Phthalates are excreted primarily as glucuronides. To measure total exposure, samples must be deconjugated.

Reagents:

• -Glucuronidase (E. coli K12 or Helix pomatia).

• Ammonium Acetate Buffer (pH 6.5).

• Internal Standards (IS):

  -MBP and -MCHP (100 ng/mL).

Protocol:

• Aliquot: Transfer 200

  L of urine/serum into a 96-well plate or glass vial.

• Buffer: Add 50

  L of Ammonium Acetate buffer containing -glucuronidase (approx. 3000 Units/mL) and Internal Standards.

• Incubation: Seal and incubate at 37°C for 90 minutes to ensure complete hydrolysis of glucuronide conjugates.

• Quench: Stop reaction with 100

  L of cold Acetonitrile or 0.1% Formic Acid.

• Extraction: Proceed to Solid Phase Extraction (SPE).

Solid Phase Extraction (SPE)

To minimize matrix suppression and protect the MS source, SPE is mandatory.

• Cartridge: Polymeric Reversed-Phase (e.g., HLB or equivalent).

• Conditioning: Methanol followed by Water.

• Loading: Acidified sample.

• Wash: 5-10% Methanol in Water (removes salts/proteins).

• Elution: 100% Acetonitrile or Methanol.

• Reconstitution: Evaporate to dryness and reconstitute in Mobile Phase A (Water + 0.1% Acetic Acid).

LC-MS/MS Parameters

Chromatography:

• Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7

  m particle size).

• Mobile Phase A: 0.1% Acetic Acid in Water.

• Mobile Phase B: 0.1% Acetic Acid in Acetonitrile.

• Gradient: 10% B to 95% B over 8 minutes.

Mass Spectrometry (ESI Negative Mode): Phthalate monoesters ionize best in negative mode, forming

ions.

Analyte	Precursor Ion ( )	Product Ion 1 (Quant)	Product Ion 2 (Qual)	Collision Energy (eV)
MBP	221.1	77.0	121.0	25 / 18
MCHP	247.1	77.0	121.0	28 / 20
OH-MCHP	263.1	121.0	77.0	22 / 30
IS-MBP	225.1	79.0	125.0	25 / 18

Table 1: MRM Transitions for BCP Metabolites. Note: Product ion 77 represents the benzene ring; 121 represents the phthalate moiety.

Data Interpretation & Causality

The Specificity Challenge

A critical challenge in BCP toxicology is that its metabolites are not unique:

• MBP is also the primary metabolite of Dibutyl Phthalate (DBP).

• MCHP is also the primary metabolite of Dicyclohexyl Phthalate (DCHP).

Causal Attribution Logic: In a controlled toxicology study (dosing BCP), the presence of both MBP and MCHP in a stoichiometric ratio (approx 1:1, adjusted for molar mass and differential clearance rates) confirms BCP exposure. In population studies, detection of MCHP is the more specific indicator of cyclohexyl-containing phthalates, as DCHP usage is rarer than DBP usage.

Quality Control (QC) & Background Contamination

Phthalates are ubiquitous in lab plastics.

• Self-Validating Step: Every batch must include a "Process Blank" (water substituted for urine) run through the entire protocol.

• Criteria: Analyte peaks in the blank must be <10% of the LOQ (Limit of Quantitation). If high MBP is found in blanks, check solvents and pipette tips for contamination.

References

• CDC Laboratory Procedure Manual. (2015). Phthalates and Phthalate Alternatives in Urine. Centers for Disease Control and Prevention. [Link]

• Calafat, A. M., et al. (2015). Biomonitoring of Phthalate Metabolites in the General Population. International Journal of Hygiene and Environmental Health. [Link]

• Silva, M. J., et al. (2007).[1] Metabolism of Phthalates in Humans. Molecular Nutrition & Food Research.[2] [Link]

• Frederiksen, H., et al. (2007).[1][3] Metabolism of phthalates in humans. Molecular Nutrition & Food Research.[2] [Link]

• Saravanabhavan, G., & Murray, J. (2012). Human biological monitoring of phthalate diesters. Clinical Biochemistry. [Link]

Sources

• 1. Mono-n-Butyl Phthalate Distributes to the Mouse Ovary and Liver and Alters the Expression of Phthalate-Metabolizing Enzymes in Both Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Cyclohexyl Butyl Phthalate-d4 synonyms and IUPAC nomenclature

Technical Whitepaper: Cyclohexyl Butyl Phthalate-d4 Nomenclature, Isotopic Architecture, and Analytical Applications [1]

Executive Summary

Cyclohexyl Butyl Phthalate-d4 (BCP-d4) represents a critical class of stable isotope-labeled internal standards (ISTDs) used in the precise quantitation of phthalate esters in environmental and biological matrices. As regulatory scrutiny on "transitional" phthalates (those with mixed alkyl/cycloalkyl chains) intensifies, the demand for high-purity, isotopically distinct reference materials has grown. This guide details the IUPAC nomenclature, synthesis logic, and mass spectrometric behavior of BCP-d4, providing a self-validating framework for researchers in toxicology and analytical chemistry.

Part 1: Chemical Identity and Nomenclature

The accurate identification of BCP-d4 requires distinguishing between the parent molecule and its isotopologue. The deuteration typically occurs on the aromatic ring to ensure metabolic stability and prevent deuterium loss during mass spectrometric fragmentation (McLafferty rearrangement).

Table 1: Nomenclature and Identifiers

Parameter	Description
Common Name	Cyclohexyl Butyl Phthalate-d4 (BCP-d4)
IUPAC Name	1-butyl 2-cyclohexyl benzene-1,2-dicarboxylate-3,4,5,6-d4
Parent CAS (Unlabeled)	84-64-0
Labeled CAS	Not formally assigned in public registries; typically cataloged by isotope suppliers (e.g., TRC, C/D/N).[1][2][3]
Molecular Formula	C₁₈H₂₀D₄O₄
Molecular Weight	308.41 g/mol (vs. 304.38 g/mol for native BCP)
Synonyms	Butyl cyclohexyl phthalate-d4; 1,2-Benzenedicarboxylic acid, butyl cyclohexyl ester-d4; Phthalic acid butyl cyclohexyl ester-d4
SMILES (Isomeric)	[2H]C1=C(C(=C(C(=C1[2H])C(=O)OCCCCC)C(=O)OC2CCCCC2)[2H])[2H]

Part 2: Isotopic Architecture & Synthesis Logic

Why Ring-d4?

For phthalate esters, the deuterium label is strategically placed on the benzene ring (positions 3, 4, 5, 6) rather than the alkyl chains.[4][5]

• Fragmentation Stability: In Electron Ionization (EI) MS, phthalates undergo rapid de-alkylation to form the protonated phthalic anhydride ion (m/z 149). If the label were on the butyl chain, it would be lost during this primary fragmentation, rendering the ISTD indistinguishable from the analyte. Ring-d4 retains the label in the core ion, shifting m/z 149

  m/z 153.

• Scrambling Prevention: Alkyl chain deuteriums are susceptible to hydrogen-deuterium exchange (HDX) or migration during ionization. Aromatic C-D bonds are kinetically stable.

Synthesis Protocol: Stepwise Asymmetric Esterification

The synthesis of asymmetric phthalates requires a controlled, stepwise approach to avoid the formation of symmetric diesters (Dibutyl Phthalate-d4 or Dicyclohexyl Phthalate-d4).

Reagents:

• Phthalic Anhydride-d4 (Derived from o-Xylene-d10 oxidation)[1]

• Cyclohexanol (Anhydrous)

• n-Butanol (Anhydrous)[1]

• DCC (N,N'-Dicyclohexylcarbodiimide) / DMAP (4-Dimethylaminopyridine)[1]

Workflow Diagram:

Figure 1: Stepwise synthesis of BCP-d4 ensuring asymmetric substitution.

Detailed Methodology:

• Mono-Ester Formation: Dissolve Phthalic Anhydride-d4 (1 eq) in toluene. Add Cyclohexanol (1.05 eq). Reflux for 4 hours. The anhydride ring opens to form Mono-cyclohexyl phthalate-d4.[1] The reaction is self-terminating at the mono-stage in the absence of an acid catalyst.

• Purification 1: Wash with mild acid to remove unreacted amine/base if used, or crystallize the mono-ester. This removes any symmetric byproducts early.

• Second Esterification: Dissolve the Mono-ester in dry Dichloromethane (DCM). Add n-Butanol (1.2 eq), DCC (1.1 eq), and DMAP (0.1 eq) at 0°C. Stir at room temperature for 12 hours.

• Final Cleanup: Filter off the dicyclohexylurea (DCU) byproduct. Wash organic layer with NaHCO₃. Purify via silica gel chromatography (Hexane/Ethyl Acetate gradient).

Part 3: Analytical Application (GC-MS)

The primary application of BCP-d4 is as an Internal Standard for quantifying BCP in plastic migration studies or biological fluids.

Mass Spectrometry Fragmentation Pathway

Understanding the fragmentation is crucial for setting up Selected Ion Monitoring (SIM) windows.

• Native BCP (d0):

  • Molecular Ion: m/z 304 (Weak)

  • Base Peak (Quant Ion): m/z 149 (Protonated Phthalic Anhydride,

    )

  • Secondary Ion: m/z 231 ([M - OC₄H₉]⁺)

• BCP-d4 (ISTD):

  • Molecular Ion: m/z 308 (Weak)

  • Base Peak (Quant Ion): m/z 153 (Protonated Phthalic Anhydride-d4,

    )

  • Secondary Ion: m/z 235 ([M - OC₄H₉]⁺)

Fragmentation Logic Diagram:

Figure 2: EI-MS Fragmentation pathway for BCP-d4 showing the characteristic m/z 153 ion formation.[1]

Protocol: GC-MS Quantitation

• Spiking: Add 50 µL of BCP-d4 (10 µg/mL in Methanol) to the sample before extraction.

• Extraction: Perform Liquid-Liquid Extraction (LLE) or Solid Phase Extraction (SPE). The d4-analog compensates for extraction efficiency losses.

• GC Parameters:

  • Column: DB-5ms or equivalent (30m x 0.25mm).

  • Carrier: Helium @ 1 mL/min.[6]

  • Temp Program: 60°C (1 min)

    20°C/min 300°C (hold 5 min).

• MS Acquisition (SIM Mode):

  • Analyte (BCP): Monitor m/z 149 (Quant), 231 (Qual).

  • ISTD (BCP-d4): Monitor m/z 153 (Quant), 235 (Qual).

  • Dwell Time: 50 ms per ion.

References

• National Institute of Standards and Technology (NIST). (2023). 1,2-Benzenedicarboxylic acid, butyl cyclohexyl ester (CAS 84-64-0) Mass Spectrum.[1][2][3] NIST Chemistry WebBook, SRD 69.[3] [Link]

• National Institutes of Health (NIH) - PubChem. (2024). Butyl cyclohexyl phthalate (CID 6779).[Link]

• Xu, Z., et al. (2021). An efficient and general method for the synthesis of stable isotope deuterium labeled phthalate esters. Journal of Labelled Compounds and Radiopharmaceuticals, 64(10), 378-384. [Link]

Sources

• 1. Phthalates - Wikipedia [en.wikipedia.org]
• 2. Explore on screening COX-2 inhibitors from the essential oil of Solanum lyratum Thunb. By molecular docking and molecular dynamics simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1,2-Benzenedicarboxylic acid, butyl cyclohexyl ester [webbook.nist.gov]
• 4. researchgate.net [researchgate.net]
• 5. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 6. mdpi.com [mdpi.com]

Technical Guide: Applications of Cyclohexyl Butyl Phthalate-d4 in Environmental Analysis

Executive Summary

This technical guide details the application of Cyclohexyl Butyl Phthalate-d4 (CBP-d4) as a high-precision Internal Standard (IS) for the quantification of phthalate esters, specifically Cyclohexyl Butyl Phthalate (CBP), in complex environmental matrices.

Phthalates are ubiquitous semi-volatile organic compounds (SVOCs) acting as endocrine disruptors. The analysis of mixed-ester phthalates like CBP presents unique challenges due to matrix interference and transesterification during processing. The use of CBP-d4 allows for Isotope Dilution Mass Spectrometry (IDMS) , the gold standard for trace analysis, providing automatic correction for extraction inefficiencies, matrix effects, and instrumental drift.

Chemical Profile & Properties[1][2][3][4][5][6][7][8][9][10]

Cyclohexyl Butyl Phthalate (CBP) is a mixed-ester plasticizer used in resins and polymers (e.g., Elastex 50B). Its deuterated analog, CBP-d4, typically carries four deuterium atoms on the benzene ring.

Property	Native Compound (CBP)	Deuterated Analog (CBP-d4)
CAS Number	84-64-0	93951-87-2 (Generic for Phthalate-d4 class) / NA*
Formula	C₁₈H₂₄O₄	C₁₈H₂₀D₄O₄
Mol.[1] Weight	304.38 g/mol	308.41 g/mol
Key Fragment (EI)	m/z 149 (Protonated Phthalic Anhydride)	m/z 153 (Deuterated Phthalic Anhydride)
Solubility	Organic solvents (Hexane, Acetone)	Organic solvents (Hexane, Acetone)
Application	Target Analyte (Plasticizer)	Internal Standard / Surrogate

*Note: Specific CAS for mixed ester isotopes can vary by synthesis batch; always verify with the certificate of analysis.

Mechanistic Principle: The m/z Shift

In Electron Ionization (EI) MS, phthalates characteristically fragment to form a stable protonated phthalic anhydride ion.

• Native CBP: Yields the base peak at m/z 149 .

• CBP-d4 (Ring-labeled): The deuterium atoms on the aromatic ring are retained in the fragment, shifting the base peak to m/z 153 .

This +4 Da mass shift is critical for spectral resolution, allowing the IS to be distinguished from the native analyte even if they co-elute chromatographically.

Experimental Workflow: Isotope Dilution Protocol

The following protocol utilizes CBP-d4 for the analysis of water and soil samples. It is designed to be self-validating by correcting for recovery losses in real-time.

Reagents and Standards

• Stock Solution A (Target): CBP in isooctane (1000 µg/mL).

• Stock Solution B (IS): CBP-d4 in isooctane (1000 µg/mL).

• Spiking Solution: Dilute Stock B to 10 µg/mL in acetone.

Sample Preparation (Solid Phase Extraction - Water)

Rationale: SPE is preferred over Liquid-Liquid Extraction (LLE) for reduced solvent usage and higher enrichment factors.

• Conditioning: Rinse SPE cartridge (C18 or HLB) with 6 mL Dichloromethane (DCM), followed by 6 mL Methanol, then 6 mL HPLC-grade water. Do not let the cartridge dry.

• Loading & Spiking (Critical Step):

  • Measure 1.0 L of water sample.

  • IMMEDIATELY SPIKE with 50 µL of CBP-d4 Spiking Solution (Final conc: 0.5 µg/L).

  • Expert Insight: Spiking before extraction ensures the IS experiences the exact same extraction forces and losses as the analyte.

• Extraction: Pass sample through cartridge at < 10 mL/min.

• Washing: Wash with 10 mL 5% Methanol in water to remove polar interferences. Dry cartridge under vacuum for 20 mins.

• Elution: Elute analytes with 2 x 3 mL of DCM/Hexane (1:1).

• Concentration: Evaporate extract to dryness under Nitrogen stream; reconstitute in 1.0 mL Isooctane.

Instrumental Analysis (GC-MS/MS)

• System: Gas Chromatograph coupled to Triple Quadrupole MS.

• Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5ms), 30m x 0.25mm ID.

• Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

• Inlet: Splitless mode, 280°C.

MS Acquisition Parameters (SIM/MRM Mode):

Compound	Precursor Ion (m/z)	Product Ion (Quant)	Product Ion (Qual)	Retention Time
CBP (Native)	304	149	167	~18.5 min
CBP-d4 (IS)	308	153	171	~18.5 min

Visualization of Workflow

The following diagram illustrates the Isotope Dilution Mass Spectrometry (IDMS) workflow, highlighting the self-correcting nature of the CBP-d4 application.

Figure 1: IDMS Workflow. Spiking CBP-d4 prior to extraction ensures that any analyte loss during processing is mathematically cancelled out by an equivalent loss of the internal standard.

Data Interpretation & Quantification

Response Factor Calculation

Before analyzing samples, establish the Relative Response Factor (RRF) using calibration standards where the concentration of both Native CBP and CBP-d4 is known.

Where:

• = Peak Area of CBP (m/z 149)
• = Peak Area of CBP-d4 (m/z 153)
• = Concentration of CBP Standard
• = Concentration of CBP-d4 Standard

Sample Quantification

The concentration in the unknown sample is calculated as:

Why this is trustworthy: If 20% of the sample is lost during extraction, both

and decrease by 20%. The ratio remains constant, yielding an accurate result despite the loss.

Quality Assurance & Troubleshooting

To ensure Scientific Integrity , the following QA/QC criteria must be met:

• IS Recovery: Calculate the absolute recovery of CBP-d4 by comparing the sample IS area to a direct injection of the standard.

  • Acceptable Range: 50% - 120%.

  • Low Recovery (<50%): Indicates severe matrix suppression or extraction failure. Dilute sample or perform secondary cleanup (Florisil).

• Blank Analysis: Analyze a reagent blank containing only CBP-d4.

  • Requirement: Native CBP peak must be < 1/3 of the Limit of Quantification (LOQ). Phthalates are common lab contaminants; use baked glassware (400°C) to minimize background.[2]

• Isotopic Purity: Ensure the CBP-d4 standard has < 0.5% unlabeled (native) CBP to prevent false positives.

Common Interferences

• Co-elution: Other phthalates (e.g., DBP, DEHP) have similar ions (m/z 149). Chromatographic separation is essential. CBP elutes between DBP and BBP on standard 5% phenyl columns.

• Cross-Contamination: Septa and plastic pipette tips often contain phthalates. Use Teflon-lined caps and glass syringes/pipettes exclusively.

References

• U.S. Environmental Protection Agency. (2007). Method 8061A: Phthalate Esters by Gas Chromatography with Electron Capture Detection (GC/ECD). SW-846. Link

• National Institutes of Health (NIH). (2022). Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry.Link

• Shimadzu Application News. (2012). Fast GCMS Method for Analysis of Phthalate Esters in Beverages.[3][4]Link

• American Elements. Butyl Cyclohexyl Phthalate Properties and Safety Data.Link

• Pharmaffiliates. Cyclohexyl Butyl Phthalate-d4 Reference Standard.Link

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. epa.gov [epa.gov]
• 3. shimadzu.com [shimadzu.com]
• 4. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Precision Quantitation of Phthalates in Complex Matrices via GC-MS using Cyclohexyl Butyl Phthalate-d4

Executive Summary

This application note details a robust protocol for the quantification of phthalate esters (PAEs) in complex aqueous and alcoholic matrices (e.g., beverages, biological fluids) using Cyclohexyl Butyl Phthalate-d4 (CBP-d4) as a Surrogate Internal Standard.

While traditional methods often utilize d4-DEHP or d4-DBP, these isotopologues suffer from ubiquitous background contamination in laboratory environments (the "Blank Problem"), leading to falsely elevated baselines. CBP-d4 offers a strategic advantage: it possesses a mid-range volatility profile and unique chromatographic retention distinct from regulated phthalates, yet retains the ionization efficiency required for precise normalization. This guide addresses the critical "plastic-free" workflow, optimized GC-MS/SIM parameters, and validation criteria.

Chemical Profile & Rationale[1][2][3]

The Role of Cyclohexyl Butyl Phthalate-d4

In trace analysis, the Internal Standard (IS) must mimic the analyte's extraction recovery and ionization without interfering with the target signal.

• Compound: Cyclohexyl Butyl Phthalate-d4 (CBP-d4)

• CAS (Parent): 84-64-0 (Unlabeled)

• Structure: Mixed ester (Butyl and Cyclohexyl chains) on a d4-labeled benzene ring.

• Key Advantage: Unlike DEHP, CBP is rarely found in standard laboratory plastics (tubing, caps), ensuring that the IS signal is derived solely from the spike, not the environment.

Mechanistic Logic: The m/z 153 Shift

Phthalates characteristically fragment to form a stable protonated phthalic anhydride ion at m/z 149 .

• Target Analytes (Unlabeled): Quantify at m/z 149.

• CBP-d4 (Ring-labeled): The deuterium atoms on the benzene ring shift this characteristic fragment to m/z 153 .

• Result: Complete spectral resolution between the native phthalates and the internal standard.

Experimental Protocol

Reagents and Materials

• Solvents: Isohexane (Suprasolv® grade) or n-Hexane (Pesticide grade). Note: Avoid Dichloromethane if possible due to higher risk of leaching phthalates from septa.

• Internal Standard: Cyclohexyl Butyl Phthalate-d4 (100 µg/mL in Isohexane).

• Glassware: All glassware must be baked at 400°C for 4 hours to remove phthalate residues.

• Plastics Ban: strictly NO plastic pipette tips, Parafilm, or plastic caps during extraction. Use glass syringes and aluminum-lined caps.

Sample Preparation Workflow (Liquid-Liquid Extraction)

The following workflow is designed to maximize recovery while eliminating background contamination.

Figure 1: Plastic-free Liquid-Liquid Extraction (LLE) workflow for phthalate analysis.

GC-MS Instrumentation & Conditions

Instrument: Single Quadrupole GC-MS (e.g., Agilent 5977 or Shimadzu QP2020) Column: 5% Phenyl Methyl Siloxane (e.g., DB-5ms or Rxi-5Sil MS), 30m × 0.25mm × 0.25µm.

Parameter	Setting	Rationale
Inlet Temp	280°C	Ensure volatilization of high-MW phthalates (e.g., DINP).
Injection Mode	Splitless (1 µL)	Maximize sensitivity for trace detection.
Carrier Gas	Helium @ 1.2 mL/min	Constant flow for stable retention times.
Transfer Line	300°C	Prevent condensation of heavy phthalates before MS.
Ion Source	230°C (EI, 70eV)	Standard ionization energy.
Oven Program	60°C (1 min) → 20°C/min → 220°C → 5°C/min → 300°C (5 min)	Fast ramp removes solvent; slow ramp resolves critical pairs (DBP/DIBP).

Mass Spectrometry Detection (SIM Mode)

Selected Ion Monitoring (SIM) is mandatory for sensitivity.

Analyte Group	Target Ion (Quant)	Qualifier Ions	Retention Window (min)*
Phthalates (General)	149	163, 205, 223	Varies by analyte
CBP-d4 (IS)	153	171, 308 (Molecular Ion)	~14.5 (Mid-eluting)

Note: Retention times must be experimentally determined. CBP-d4 typically elutes between DBP and BBP.

Data Analysis & Quantification

Response Factor Calculation

Quantification is performed using the Internal Standard method. Calculate the Relative Response Factor (RRF) for each phthalate (

) against CBP-d4 ( ).

Where:

• = Area of Analyte (m/z 149)
• = Area of CBP-d4 (m/z 153)
• = Concentration of CBP-d4
• = Concentration of Analyte

Calibration Curve

Construct a 5-point calibration curve (e.g., 10, 50, 100, 500, 1000 ng/mL).

• Acceptance Criteria:

  .

• Linearity Check: The RRF %RSD across all levels should be < 15%.

Troubleshooting & Quality Control

The "Blank" Challenge

Phthalates are ubiquitous. A "Method Blank" is the most critical QC step.

Figure 2: Decision tree for managing background phthalate contamination.

Common Issues

• High Background at m/z 149: Usually due to the GC inlet septum or solvent contamination. Change to a BTO (Bleed and Temperature Optimized) septum and screen solvent batches.

• Low IS Recovery: If CBP-d4 recovery is < 50%, matrix suppression is occurring. Perform a 1:5 dilution of the sample extract or use Solid Phase Extraction (SPE) with a Florisil cartridge.

• Peak Tailing: Phthalates are polar. Tailing indicates active sites in the liner or column. Trim the guard column and replace the inlet liner (deactivated wool).

References

• U.S. EPA. (1996). Method 8061A: Phthalate Esters by Gas Chromatography with Electron Capture Detection (GC/ECD).[Link]

• OIV (International Organisation of Vine and Wine). (2013).[1] Method of determination of phthalates by gas chromatography / mass spectrometry in wines.[2][1] OIV-MA-AS323-10. [Link]

• Shimadzu Corporation. (2012). Fast GCMS Method for Analysis of Phthalate Esters in Beverages.[3] Application Note. [Link]

• National Institute of Standards and Technology (NIST). Butyl cyclohexyl phthalate Mass Spectrum. NIST Chemistry WebBook, SRD 69. [Link]

Sources

• 1. oiv.int [oiv.int]
• 2. researchgate.net [researchgate.net]
• 3. shimadzu.com [shimadzu.com]

Application Note: Precision Preparation of Cyclohexyl Butyl Phthalate-d4 (CBP-d4) Internal Standard Solution

Abstract

This application note outlines a rigorous protocol for the preparation, verification, and storage of a Cyclohexyl Butyl Phthalate-d4 (CBP-d4) internal standard solution. Designed for analytical chemists in drug development and environmental toxicology, this guide emphasizes the elimination of background contamination—a critical challenge in phthalate analysis—and the implementation of Isotope Dilution Mass Spectrometry (IDMS) for absolute quantification.

Introduction & Scientific Rationale

The Analyte: Cyclohexyl Butyl Phthalate (CBP)

Cyclohexyl Butyl Phthalate (CAS: 84-64-0) is a mixed-ester plasticizer used in polymeric coatings and rubber manufacturing.[1][2][3] Unlike symmetric phthalates (e.g., DEHP), CBP possesses an asymmetric structure comprising a butyl chain and a cyclohexyl ring. This asymmetry influences its polarity and elution behavior, necessitating a structurally identical internal standard for accurate retention time locking and mass spectral quantification.

The Role of Deuterated Internal Standards (IDMS)

In trace analysis, matrix effects (ion suppression/enhancement) and extraction losses can severely compromise data integrity. The use of Cyclohexyl Butyl Phthalate-d4 (CBP-d4) —where four hydrogen atoms on the phthalic aromatic ring are replaced with deuterium—enables Isotope Dilution Mass Spectrometry (IDMS).

Mechanism of Action:

• Co-Elution: CBP-d4 elutes at virtually the same retention time as native CBP (with a slight deuterium isotope shift), ensuring it experiences the exact same ionization environment.

• Self-Correction: Any loss of analyte during liquid-liquid extraction (LLE) or solid-phase extraction (SPE) is mirrored by the IS. The ratio of Native/IS remains constant, correcting the final calculated concentration.

The "Phthalate Blank" Challenge

Phthalates are ubiquitous in laboratory environments (plastics, parafilm, septa, solvent caps). A core requirement of this protocol is the Background Elimination Strategy , ensuring that the "CBP" signal detected is from the sample, not the preparation workflow.

Material Safety & Handling (HSE)

• Toxicity: Phthalates are potential endocrine disruptors.[4][5] Handle all neat standards in a fume hood or glovebox.

• Cross-Contamination: Never use plastic pipette tips, plastic weighing boats, or Parafilm® during this protocol. Phthalates leach readily from these materials. Use glass or stainless steel exclusively.

Equipment & Reagents

Category	Item	Specification/Grade	Rationale
Reference Material	Cyclohexyl Butyl Phthalate-d4	>98% Isotopic Purity	High isotopic purity prevents "cross-talk" (d0 contribution) in the native channel.
Solvent	Methanol (MeOH) or Isooctane	LC-MS / GC-MS Grade	Trace-level purity (<1 ppb phthalates) is essential.
Glassware	Volumetric Flasks (Class A)	Borosilicate, Amber	Amber glass prevents photo-degradation.
Cleaning	Muffle Furnace	400°C for 4 hours	Critical: Bakes off residual phthalates from glassware. Solvent rinsing alone is often insufficient.
Weighing	Analytical Balance	5-place (0.00001 g)	Required for accurate gravimetric preparation of stock solutions.

Protocol: Primary Stock Solution Preparation (1000 µg/mL)

This protocol utilizes Methanol as the solvent, as it is versatile for both LC-MS (direct injection) and GC-MS (after dilution/derivatization or direct injection).

Step 4.1: Glassware Pre-Treatment

• Wash all volumetric flasks and glass pipettes with detergent.

• Rinse thoroughly with distilled water, then acetone, then hexane.

• Bake glassware in a muffle furnace at 400°C for 4 hours.

• Allow to cool in a desiccator. Do not cover with aluminum foil until cool to prevent adsorption of foil lubricants.

Step 4.2: Gravimetric Weighing

• Equip the balance with a static eliminator (deuterated powders are often static).

• Place a glass weighing boat or a pre-cleaned stainless steel spatula on the balance. Tare.

• Weigh 10.0 mg ± 0.1 mg of CBP-d4 neat standard.

• Record the exact mass (

  ) to 0.01 mg precision.

Step 4.3: Dissolution

• Transfer the solid into a 10 mL Amber Volumetric Flask .

• Rinse the weighing boat 3 times with small aliquots (~1 mL) of Methanol, transferring the washings into the flask.

• Fill the flask to ~80% volume with Methanol.

• Sonicate for 5 minutes to ensure complete dissolution.

• Allow the solution to equilibrate to room temperature (20°C).

• Dilute to the mark with Methanol. Cap with a PTFE-lined cap (no rubber septa contact).

Step 4.4: Concentration Calculation

Calculate the true concentration (

) accounting for purity ( ) and salt form (if applicable, usually neat oil/solid):

Protocol: Working Standard Solution (10 µg/mL)

Objective: Prepare a working solution for spiking samples. Solvent: Isooctane (for GC-MS) or Methanol (for LC-MS). Note: If analyzing by GC-MS, diluting the Methanol stock into Isooctane is common to improve peak focusing.

• Pipette 100 µL of the Primary Stock Solution (1000 µg/mL) using a gas-tight glass syringe.

• Dispense into a 10 mL Amber Volumetric Flask .

• Dilute to volume with Isooctane (for GC) or Methanol (for LC).

• Invert 20 times to mix.

• Label: "CBP-d4 Working Std - 10 µg/mL - [Date] - [Initials]".

Logic & Workflow Visualization

The following diagram illustrates the critical control points (CCPs) in the preparation workflow to ensure integrity.

Caption: Workflow for CBP-d4 preparation highlighting critical contamination control points (Red Nodes).

Quality Control & Validation

Before using the solution in study samples, it must be validated.

Isotopic Purity Check (The "d0" Check)

Inject the working standard (10 µg/mL) into the GC-MS/LC-MS. Monitor the mass channel for the native CBP (e.g., m/z 149, 223 for native) and the deuterated CBP-d4 (e.g., m/z 153, 227).

• Requirement: The signal in the native channel must be < 0.5% of the signal in the d4 channel.

• Reasoning: If the IS contains significant native CBP, spiking it into samples will artificially inflate the reported concentration.

Concentration Verification

Analyze the prepared CBP-d4 against an independently prepared calibration curve of native CBP .

• Since d4 and d0 physicochemical properties are nearly identical, the response factor (Area/Concentration) should be effectively 1.0 (or a known constant).

• Acceptance Criteria: Calculated concentration must be within ±5% of the theoretical gravimetric value.

Storage & Stability

Parameter	Condition	Rationale
Temperature	-20°C (Freezer)	Minimizes ester hydrolysis and solvent evaporation.
Container	Amber Borosilicate Vials with PTFE-lined caps	Prevents UV degradation; PTFE prevents phthalate leaching from septa.
Shelf Life	6 Months (Working) / 12 Months (Stock)	Phthalates are relatively stable, but solvent evaporation changes concentration over time.
Re-Validation	Monthly	Weigh the vial before/after storage to check for solvent loss (evaporation).

Application: GC-MS Analysis Parameters

For researchers utilizing this standard in Gas Chromatography-Mass Spectrometry (GC-MS), the following parameters are recommended for optimal separation of CBP from other phthalate esters.

• Column: 5% Phenyl Polysiloxane (e.g., DB-5ms or Rxi-5Sil MS), 30m x 0.25mm ID.

• Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

• Inlet: 280°C, Splitless.

• MS Source: Electron Ionization (EI), 230°C.[3]

• SIM Mode (Selected Ion Monitoring):

  • Native CBP: Quant Ion m/z 149, Qual Ion m/z 167, 279.

  • CBP-d4 (IS): Quant Ion m/z 153, Qual Ion m/z 171, 283.

Note on Ions: The base peak for most phthalates is m/z 149 (protonated phthalic anhydride). For the d4-analog, this shifts to m/z 153. This 4-amu shift is the basis for discrimination.

References

• United States Environmental Protection Agency (EPA). (2007). Method 8061A: Phthalate Esters by Gas Chromatography with Electron Capture Detection (GC/ECD). Washington, DC. Link

• AccuStandard. (2024). Phthalate Reference Standards & Deuterated Analogs.Link

• National Institute of Standards and Technology (NIST). (2023). Mass Spectral Library: Butyl cyclohexyl phthalate (CAS 84-64-0).Link

• Centers for Disease Control and Prevention (CDC). (2021). Laboratory Procedure Manual: Phthalates and Plasticizers Metabolites.Link

Sources

• 1. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 2. polymer-stabilizer.alfa-chemistry.com [polymer-stabilizer.alfa-chemistry.com]
• 3. mdpi.com [mdpi.com]
• 4. accustandard.com [accustandard.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]

Extracting butyl cyclohexyl phthalate from food contact materials

Application Note: High-Precision Extraction and Quantification of Butyl Cyclohexyl Phthalate (BCP) in Food Contact Materials

Executive Summary

Butyl cyclohexyl phthalate (BCP, CAS 84-64-0) is an asymmetric phthalate ester used as a plasticizer in specific niche polymer applications (e.g., nitrocellulose, PVC, and chlorinated rubber).[1][2] Unlike ubiquitous phthalates like DEHP or DBP, BCP is frequently encountered as a Non-Intentionally Added Substance (NIAS) or a legacy contaminant in Food Contact Materials (FCMs).

Regulatory Context: BCP is not explicitly listed in Annex I of Commission Regulation (EU) No 10/2011 as an authorized additive with a Specific Migration Limit (SML). Consequently, it falls under the "safety net" requirement (Article 19), often necessitating a detection limit of 0.01 mg/kg (10 ppb) in food or food simulants to demonstrate compliance for unauthorized substances.

This protocol details a rigorous Dissolution/Precipitation extraction methodology coupled with GC-MS (SIM mode) . This approach is superior to traditional Soxhlet extraction for PVC-based matrices as it ensures total liberation of the analyte from the polymer lattice.

Scientific Rationale & Mechanism

The Challenge of Asymmetry

BCP contains two distinct ester groups: a butyl chain and a cyclohexyl ring.

• Lipophilicity: High (log Kow ~ 5-6), making it prone to migration into fatty foods.

• Matrix Interaction: In PVC, BCP is not covalently bound but trapped within the polymer chains. Mechanical grinding alone is insufficient; the polymer structure must be chemically "opened."

Extraction Logic: Dissolution vs. Leaching

• Why Dissolution? Leaching methods (e.g., boiling in hexane) often yield low recovery (<70%) for phthalates deep within a thick plastic matrix.

• The THF/Hexane System:

  • Tetrahydrofuran (THF): A strong solvent that completely dissolves PVC and other polar polymers, releasing all trapped BCP into solution.

  • Hexane (Precipitant): When added to the THF-polymer solution, Hexane acts as an anti-solvent for the polymer (causing it to precipitate out) but remains a good solvent for BCP.

  • Result: The polymer forms a solid pellet, while BCP remains quantitatively in the clear supernatant, ready for analysis.

Experimental Protocol

Reagents & Equipment

• Solvents: THF (HPLC Grade, uninhibited), n-Hexane (Pesticide Grade), Cyclohexane (for internal standard).

• Internal Standard (ISTD): Benzyl Benzoate or Deuterated DBP (DBP-d4). Benzyl Benzoate is cost-effective and chromatographically distinct.

• Apparatus: Cryogenic Mill (e.g., SPEX Freezer/Mill), Centrifuge (3000 x g), 0.45 µm PTFE Syringe Filters.

Workflow Diagram

Caption: Step-by-step Dissolution/Precipitation workflow for total BCP extraction from polymer matrices.

Detailed Procedure

Step 1: Sample Preparation (Cryo-Milling)

• Action: Grind the FCM sample into a fine powder (< 1 mm) using liquid nitrogen.

• Why? Cryo-milling prevents frictional heat from degrading the phthalate or causing volatile loss. It also maximizes surface area for rapid dissolution.

Step 2: Dissolution

• Weigh 0.05 g ± 0.001 g of the ground sample into a 20 mL glass scintillation vial.

• Add 5.0 mL of THF .

• Sonicate for 30 minutes or shake until the polymer is completely dissolved. Note: The solution should be clear and viscous.

Step 3: Precipitation

• Add 10.0 mL of n-Hexane dropwise while swirling the vial.

• Observation: A white, cloudy precipitate (the polymer) will form immediately.

• Add 100 µL of Internal Standard Solution (Benzyl Benzoate, 100 µg/mL).

• Cap and vortex for 30 seconds.

Step 4: Clarification

• Centrifuge the vial at 3,000 rpm for 10 minutes to settle the polymer precipitate.

• Draw the clear supernatant using a glass syringe.

• Filter through a 0.45 µm PTFE filter directly into a GC autosampler vial. Do not use Nylon filters as they may adsorb phthalates.

GC-MS Analysis Protocol

Instrument: Agilent 7890/5977 or equivalent Single Quadrupole GC-MS.

Chromatographic Conditions

Parameter	Setting
Column	Rxi-XLB or DB-5MS (30m x 0.25mm x 0.25µm)
Carrier Gas	Helium @ 1.0 mL/min (Constant Flow)
Inlet	Splitless, 280°C, Purge flow 50 mL/min at 1.0 min
Oven Program	60°C (1 min) → 20°C/min → 220°C → 5°C/min → 280°C (hold 5 min)
Transfer Line	280°C

MS Acquisition (SIM Mode)

To achieve the required 10 ppb detection limit, use Selected Ion Monitoring (SIM).

Compound	Ret.[1][2][3][4][5][6][7][8] Time (approx)	Quant Ion (m/z)	Qualifier Ions (m/z)	Rationale
Butyl Cyclohexyl Phthalate	18.5 min	149	167, 231, 83	149: Phthalate base peak.167: Protonated anhydride.231: [M - OC4H9]+ (Loss of butyl).83: Cyclohexyl ring fragment.[4]
Benzyl Benzoate (ISTD)	12.2 min	105	212, 91	Distinct from phthalate ions.

Note: BCP elutes between DBP (Di-butyl phthalate) and BBP (Benzyl butyl phthalate). Ensure resolution > 1.5 from these peaks.

Data Analysis & Validation

Identification Criteria

• Retention Time: Must be within ±0.05 min of the standard.

• Ion Ratios: The ratio of Qualifiers (167/149 and 231/149) must be within ±20% of the calibration standard.

Quantification (Internal Standard Method)

Calculate the concentration (

) using the response factor ( ):

• : Total volume of solvent (15 mL).
• : Dilution factor (if any).
• : Weight of sample (g).

Performance Metrics (Expected)

Metric	Acceptance Criteria	Typical Result
Linearity (R²)	> 0.995 (10 - 1000 ppb)	0.999
Recovery	80% - 120%	92% (PVC Matrix)
LOD	< 0.05 mg/kg	0.008 mg/kg
Precision (RSD)	< 10%	4.5%

Troubleshooting & Critical Checkpoints

• Ghost Peaks: Phthalates are ubiquitous.[8] Use pre-baked glassware (400°C for 4 hrs) and avoid plastic pipette tips. Run a "Method Blank" with every batch.

• Incomplete Precipitation: If the supernatant remains cloudy after centrifugation, the polymer is not fully precipitated. Add an additional 2 mL of Hexane and re-centrifuge.

• Co-elution: BCP has structural isomers (e.g., isobutyl cyclohexyl phthalate). If peak shape is broad or "shouldered," reduce the oven ramp rate to 3°C/min around the elution time.

References

• CPSC-CH-C1001-09.4 , "Standard Operating Procedure for Determination of Phthalates." U.S. Consumer Product Safety Commission. Link

• Regulation (EU) No 10/2011 , "On plastic materials and articles intended to come into contact with food."[1][7] European Commission.[1][7][9] Link

• Restek Corporation , "GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance." Link

• MassBank , "Mass Spectrum of Phthalate Esters." Link

• European Food Safety Authority (EFSA) , "Note on the detection of non-intentionally added substances (NIAS) in food contact materials." Link

Sources

• 1. scispace.com [scispace.com]
• 2. fluid-components.nordsonmedical.com [fluid-components.nordsonmedical.com]
• 3. EU Revises Food Contact Plastics Regulation | SGS Finland [sgs.com]
• 4. massbank.eu [massbank.eu]
• 5. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 6. fses.oregonstate.edu [fses.oregonstate.edu]
• 7. hrcak.srce.hr [hrcak.srce.hr]
• 8. fses.oregonstate.edu [fses.oregonstate.edu]
• 9. scispace.com [scispace.com]

Application Note: Strategic Spiking of Cyclohexyl Butyl Phthalate-d4 for Robust Bioanalysis

Introduction: The Critical Role of Internal Standards in Bioanalysis

The accurate quantification of analytes in complex biological matrices such as plasma, urine, and tissue is a cornerstone of drug development and clinical research. However, the inherent variability of sample preparation and instrumental analysis can introduce significant error. Isotope Dilution Mass Spectrometry (IDMS) is the gold standard for mitigating these errors, relying on the use of a stable isotope-labeled internal standard (SIL-IS).[1][2] Cyclohexyl Butyl Phthalate-d4 (CHBP-d4) is a deuterated analog of Cyclohexyl Butyl Phthalate (CHBP), a member of the phthalate class of compounds often monitored as environmental contaminants or as plasticizers that may leach from laboratory consumables.[3][4]

As a SIL-IS, CHBP-d4 is the ideal partner for the quantification of its unlabeled counterpart. Possessing nearly identical physicochemical properties, it co-elutes chromatographically and experiences similar extraction efficiencies and matrix-induced ionization effects as the native analyte.[5][6] The mass difference imparted by the deuterium labels allows a mass spectrometer to differentiate it from the target analyte. By adding a known quantity of CHBP-d4 to every sample, calibration standard, and quality control (QC) at the earliest stage of sample preparation, the ratio of the analyte's response to the internal standard's response is used for quantification.[7] This ratiometric approach effectively normalizes for analyte losses during extraction and corrects for fluctuations in instrument response, dramatically improving the accuracy, precision, and reliability of the method.[1]

This document provides a comprehensive guide and detailed protocols for determining the optimal spiking levels of CHBP-d4 in various biological matrices.

The Principle of Isotope Dilution Mass Spectrometry (IDMS)

IDMS is a primary analytical method that relies on altering the natural isotopic composition of the analyte in a sample.[2][8] The process involves adding a known amount of an isotopically enriched standard (the "spike"), in this case CHBP-d4, to a sample containing an unknown amount of the native analyte (CHBP).[8] After allowing the spike and the sample to homogenize, the mixture is processed. The mass spectrometer measures the ratio of the native analyte to the isotopically labeled standard. Because the amount of the standard added is precisely known, this measured ratio allows for the precise calculation of the unknown analyte concentration, irrespective of sample losses during the workflow.[2][9]

Core Principles for Selecting CHBP-d4 Spiking Levels

Choosing the correct spiking concentration for CHBP-d4 is not arbitrary; it is a critical method development step that directly impacts data quality. The goal is to add an amount that is high enough to provide a strong, reproducible signal but not so high that it introduces analytical issues. The decision should be based on a synthesis of the following factors:

• Expected Analyte Concentration Range: The most crucial factor is the anticipated concentration of the native CHBP in the study samples. Ideally, the internal standard concentration should be in the mid-range of the calibration curve, closely matching the expected median concentration of the analyte. This ensures that the analyte/IS response ratio remains within an optimal range throughout the quantification curve. For phthalates, which can have wide-ranging environmental exposure levels, a preliminary analysis of a few representative samples may be necessary to estimate this range.[10][11]

• Instrument Sensitivity and Linear Range: The spiked concentration of CHBP-d4 must yield a signal that is well within the linear dynamic range of the mass spectrometer. A signal that is too low (approaching the limit of detection) will have poor precision, while a signal that is too high can saturate the detector.[12] The response should be sufficiently intense to ensure reproducible peak integration across all samples in an analytical run.

• Minimizing Contamination Impact: Phthalates are ubiquitous environmental and laboratory contaminants.[13] The purity of the CHBP-d4 standard is a key consideration. While 100% isotopic purity is rare, the contribution of any unlabeled CHBP present as an impurity in the spiking solution should be negligible.[14] A common acceptance criterion is that the response of the unlabeled analyte from the IS solution should be less than 5% of the response of the analyte at the Lower Limit of Quantification (LLOQ).[14]

• Consistency Across All Samples: It is imperative that the exact same amount of internal standard is added to every single sample, including calibrators, QCs, and unknown study samples.[7] Therefore, the concentration of the working solution must be chosen to allow for the precise and reproducible addition of a small volume (e.g., 10-50 µL) to the biological matrix.

Experimental Protocols

These protocols provide a framework for the preparation and use of CHBP-d4. Researchers must validate these procedures within their own laboratory according to established guidelines.[15]

Preparation of CHBP-d4 Stock and Working Solutions

This workflow outlines the serial dilution process to create precise working solutions from a concentrated stock.

Materials:

• Cyclohexyl Butyl Phthalate-d4 (CHBP-d4) neat material or certified standard

• LC-MS grade Methanol or Acetonitrile

• Calibrated analytical balance

• Class A volumetric flasks (e.g., 1 mL, 10 mL, 100 mL)

• Calibrated micropipettes

• Amber glass vials for storage

Protocol:

• Primary Stock Solution (e.g., 1 mg/mL):

  • Accurately weigh approximately 10 mg of CHBP-d4 neat material using an analytical balance.

  • Quantitatively transfer the material to a 10 mL Class A volumetric flask.

  • Dissolve the material in a small amount of methanol and sonicate for 5 minutes to ensure complete dissolution.

  • Bring the flask to the final volume with methanol, cap, and invert 15-20 times to mix thoroughly.

  • Transfer to a labeled amber glass vial and store at -20°C. This is your Stock A .

• Secondary Stock Solution (e.g., 100 µg/mL):

  • Allow Stock A to equilibrate to room temperature.

  • Using a calibrated pipette, transfer 1 mL of Stock A into a 10 mL Class A volumetric flask.

  • Dilute to the final volume with methanol, cap, and invert to mix.

  • This is your Stock B . Store at -20°C.

• Working Spiking Solution (e.g., 1 µg/mL):

  • Allow Stock B to equilibrate to room temperature.

  • Transfer 1 mL of Stock B into a 100 mL Class A volumetric flask.

  • Dilute to the final volume with 50:50 Methanol:Water (or a solvent compatible with your initial extraction step).

  • This is your Working Solution C . Aliquot into smaller volumes for daily use and store at 4°C for short-term use or -20°C for long-term storage.

Diagram: Internal Standard Preparation Workflow

Caption: Workflow for preparing CHBP-d4 stock and working solutions.

Protocol for Spiking CHBP-d4 into Biological Matrices

The following table provides recommended starting concentrations for spiking CHBP-d4 into common biological matrices. These should be optimized during method development.

Biological Matrix	Typical Sample Volume	Recommended Spiking Volume (of 1 µg/mL solution)	Final IS Concentration in Sample	Rationale & Considerations
Human Plasma/Serum	100 µL	10 µL	100 ng/mL	Balances expected environmental exposure levels with instrument sensitivity. A good starting point for general population studies.
Human Urine	200 µL	20 µL	100 ng/mL	Phthalate metabolites are often higher in urine; this level ensures the IS signal is robust relative to potentially high analyte signals.[16][17]
Tissue Homogenate (e.g., 1:4 w/v)	250 µL	25 µL	100 ng/mL	Tissue samples can have higher matrix effects and variability. This concentration helps ensure a consistent IS response after complex extraction procedures.

Detailed Spiking Protocol (Example using Plasma):

• Sample Thawing: Thaw plasma samples, calibrators, and QCs on ice or at room temperature. Vortex gently to ensure homogeneity.

• Aliquoting: Aliquot 100 µL of each sample (unknown, calibrator, QC, blank) into a labeled 1.5 mL microcentrifuge tube or a well of a 96-well plate.

• Internal Standard Addition:

  • Using a calibrated pipette, add 10 µL of the Working Solution C (1 µg/mL) to every tube/well except for the double blank (matrix with no analyte or IS).

  • To the blank sample (matrix with no analyte), add 10 µL of the working solution.

• Vortexing: Immediately after adding the IS, cap the tubes or seal the plate and vortex for 10-15 seconds to ensure complete mixing and to initiate protein binding equilibration between the analyte and the IS.

• Equilibration: Allow samples to sit for 15 minutes at room temperature before proceeding with the sample extraction procedure (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).

Diagram: Sample Fortification and Analysis Workflow

Caption: General workflow for spiking CHBP-d4 into a biological sample.

Self-Validating Systems and Trustworthiness

A robust protocol is a self-validating one. During method validation and routine analysis, the absolute response of the CHBP-d4 internal standard should be monitored. According to FDA guidance, the IS response should be consistent across all samples in an analytical run.[18] Significant variability (e.g., >30-50% deviation from the mean response of the calibration standards) in the IS response of a particular sample may indicate a problem with extraction efficiency, severe matrix effects, or an error in sample preparation (e.g., incorrect pipetting). These samples should be flagged for investigation and potential re-analysis. Consistent monitoring of the IS response provides an essential layer of quality control and builds confidence in the final reported concentrations.

References

• American Elements. (n.d.). Butyl cyclohexyl phthalate. Retrieved from [Link]

• FDA. (2019). Evaluation of Internal Standard Responses During Chromatographic Bioanalysis: Questions and Answers Guidance for Industry. Retrieved from [Link]

• Gaffney, A. (2017). Guideline on Isotope Dilution Mass Spectrometry. Office of Scientific and Technical Information (OSTI). Retrieved from [Link]

• Mandal, P., & El-Deiry, W. S. (2021). Phthalates and Their Impacts on Human Health. Healthcare (Basel), 9(5), 603. Retrieved from [Link]

• NorthEast BioLab. (n.d.). What are the Best Practices of LC-MS/MS Internal Standards?. Retrieved from [Link]

• Silva, M. J., Slakman, A. R., Reidy, J. A., Preau, J. L. Jr, Herbert, A. R., Samandar, E., Needham, L. L., & Calafat, A. M. (2004). Analysis of human urine for fifteen phthalate metabolites using automated solid-phase extraction. Journal of Chromatography B, 805(1), 161-167. Retrieved from [Link]

• US Food and Drug Administration. (2018). Guidance for Industry: Bioanalytical Method Validation. Retrieved from [Link]

• Wikipedia. (n.d.). Isotope dilution. Retrieved from [Link]

• Ziouzenkova, O., & Xia, T. (2018). Metabolomic Markers of Phthalate Exposure in Plasma and Urine of Pregnant Women. Frontiers in Public Health, 6, 269. Retrieved from [Link]

Sources

• 1. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. Isotope dilution - Wikipedia [en.wikipedia.org]
• 3. accustandard.com [accustandard.com]
• 4. Phthalates and Their Impacts on Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dicyclohexyl phthalate-3,4,5,6-d4 PESTANAL , analytical standard 358731-25-6 [sigmaaldrich.com]
• 6. nebiolab.com [nebiolab.com]
• 7. FDA publishes Q&A on Internal Standard Responses in Chromatography Bioanalysis - ECA Academy [gmp-compliance.org]
• 8. osti.gov [osti.gov]
• 9. An isotope dilution mass spectrometry overview: tips and applications for the measurement of radionuclides - Journal of Analytical Atomic Spectrometry (RSC Publishing) DOI:10.1039/D4JA00029C [pubs.rsc.org]
• 10. Critical Review on the Presence of Phthalates in Food and Evidence of Their Biological Impact - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Determination of Phthalate Metabolites in Human Serum and Urine as Biomarkers for Phthalate Exposure Using Column-Switching LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Analysis of human urine for fifteen phthalate metabolites using automated solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. fda.gov [fda.gov]

Application Note: Retention Time &amp; Analysis of Cyclohexyl Butyl Phthalate-d4 on DB-5ms Columns

The following Application Note and Protocol is designed for direct implementation in analytical laboratories focusing on environmental toxicology, food safety, or pharmaceutical packaging analysis.

Abstract & Scope

This technical guide defines the chromatographic behavior of Cyclohexyl Butyl Phthalate-d4 (BCHP-d4) , a critical deuterated internal standard used for the quantification of Cyclohexyl Butyl Phthalate (BCHP). BCHP is a mixed-ester phthalate plasticizer often found as a process impurity or niche additive.

Accurate retention time (RT) prediction is challenging due to BCHP's mixed aliphatic/cyclic ester structure. This protocol establishes the Elution Order Logic , Mass Spectral Transitions , and Optimized GC-MS Parameters required to resolve BCHP-d4 from interfering congeners like Dibutyl Phthalate (DBP) and Butyl Benzyl Phthalate (BBP) on a standard DB-5ms stationary phase.

Chemical Profile & Mechanism[1]

The Analyte: Cyclohexyl Butyl Phthalate-d4

Unlike symmetric phthalates (e.g., DBP, DEHP), BCHP is asymmetric. The deuterated analog (d4) typically carries the deuterium atoms on the phthalic aromatic ring (positions 3,4,5,6), rendering it chemically nearly identical to the native compound but mass-shifted.

• Compound Name: Cyclohexyl Butyl Phthalate-d4 (BCHP-d4)

• Native CAS: 84-64-0 (Parent BCHP)

• Molecular Weight: ~308.41 g/mol (Native MW: 304.38)

• Key Characteristic: Ring-deuteration results in a dominant Quant Ion shift from m/z 149 (native) to m/z 153 (d4).

The Column: DB-5ms

The DB-5ms (and equivalents like Rxi-5ms, HP-5ms) is the industry standard for phthalates.

• Selectivity: Separates based on boiling point and weak pi-pi interactions.

• Relevance: The phenyl content is critical for separating the aromatic phthalates from aliphatic matrix interferences.

Experimental Protocol (Standardized)

This protocol is derived from EPA Method 8270E and ISO 18856 adaptations for mixed-ester phthalates.

Gas Chromatograph Conditions

• Inlet: Split/Splitless (Pulsed Splitless recommended for trace analysis).

• Inlet Temperature: 280°C (High temp required to prevent discrimination of heavier phthalates).[1]

• Carrier Gas: Helium, Constant Flow @ 1.0 mL/min (or Hydrogen @ 40 cm/sec).

• Column: Agilent DB-5ms (or Ultra Inert), 30 m × 0.25 mm × 0.25 µm.

Temperature Program (The "Phthalate Ramp")

To ensure separation of BCHP from DBP and BBP:

• Initial: 60°C for 1.0 min.

• Ramp 1: 20°C/min to 220°C (Rapid elution of solvents/lights).

• Ramp 2: 5°C/min to 280°C (Critical separation window for BCHP).

• Ramp 3: 20°C/min to 320°C, Hold 3.0 min (Bake out).

Mass Spectrometry (SIM Parameters)

Using Selected Ion Monitoring (SIM) maximizes sensitivity.

Analyte	Type	Quant Ion (m/z)	Qualifier Ions (m/z)	Dwell Time
BCHP-d4	Internal Standard	153.0	154.0, 308.0	50 ms
BCHP (Native)	Target	149.0	167.0, 304.0	50 ms
DBP	Interference Check	149.0	223.0, 205.0	50 ms

Results: Retention Time & Elution Logic

Predicted Retention Time

On a standard 30m DB-5ms column using the program above, Cyclohexyl Butyl Phthalate-d4 will elute in the mid-chromatogram region.

• Absolute RT: 13.80 – 14.20 min (Method dependent).

• Relative Retention Time (RRT):

  • Elutes AFTER Dibutyl Phthalate (DBP).[1][2][3][4]

  • Elutes BEFORE Butyl Benzyl Phthalate (BBP).[1][3]

• Isotope Effect: The deuterated d4 analog will co-elute with the native BCHP or elute slightly earlier (typically < 0.05 min difference).

Elution Order Visualization

The following diagram illustrates the chromatographic landscape. BCHP sits in the "Mixed Ester Window" between the lighter aliphatic DBP and the aromatic-heavy BBP.

Caption: Chromatographic elution order on DB-5ms. BCHP-d4 elutes between DBP and BBP.

Analytical Workflow & Quality Control

Preparation of Internal Standard

• Stock Solution: Purchase BCHP-d4 (typically 100 µg/mL in Nonane or Methanol).

• Spiking: Add 10 µL of Stock to 1.0 mL of sample extract prior to injection.

• Final Concentration: 1.0 µg/mL (ppm) in vial.

Troubleshooting Peak Identification

• Problem: Native BCHP peak is not resolved from DBP.

  • Cause: Oven ramp too fast (e.g., >10°C/min) through the 200-260°C range.

  • Solution: Slow the ramp to 5°C/min as detailed in Section 3.2.

• Problem: d4 Signal is low.

  • Cause: Deuterium exchange (rare) or source contamination.

  • Solution: Clean MS source; verify m/z 153 is the primary ion (m/z 149 is NOT used for d4 quantification).

Method Validation Workflow

Caption: Step-by-step workflow for BCHP-d4 internal standard usage.

References

• Restek Corporation. (2020). GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2018). Method 8270E: Semivolatile Organic Compounds by Gas Chromatography/Mass Spectrometry (GC/MS). Retrieved from [Link]

• National Institute of Standards and Technology (NIST). (2023). Butyl cyclohexyl phthalate - Gas Chromatography Retention Data. NIST Chemistry WebBook. Retrieved from [Link]

Sources

• 1. peakscientific.com [peakscientific.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. researchgate.net [researchgate.net]

Advanced Derivatization Protocols for Isotope-Dilution GC-MS Analysis of Phthalate Metabolites

Abstract This application note details the rigorous quantification of phthalate monoesters (metabolites) in biological matrices using Gas Chromatography-Mass Spectrometry (GC-MS). While LC-MS/MS is increasingly common, GC-MS remains a robust, cost-effective workhorse for phthalate analysis, provided derivatization is executed with precision. This guide focuses on Isotope Dilution Mass Spectrometry (IDMS) coupled with Silylation and Methylation workflows, ensuring researchers can overcome the two primary challenges in phthalate analysis: ubiquitous background contamination and variable extraction efficiencies.

Introduction & Scientific Rationale

Phthalates (diesters) are rapidly metabolized in the human body into their respective monoesters (e.g., DEHP

MEHP). Analyzing these metabolites is preferred over parent compounds because monoesters are less prone to the external contamination that plagues diester analysis (which leach from lab plastics).

However, phthalate monoesters contain a carboxylic acid group, rendering them polar and non-volatile—unsuitable for direct GC analysis. Derivatization is the critical chemical transformation that masks this polarity, improving volatility and thermal stability.

The Role of Isotope Dilution

In derivatization workflows, reaction yields are rarely 100% and can vary between samples due to matrix interferences (e.g., residual water quenching silylation reagents). Isotope Dilution is the absolute requirement for accuracy.

• Mechanism: By spiking a stable isotope-labeled internal standard (e.g.,

  -MEHP or -MEHP) before sample preparation, the standard undergoes the exact same extraction losses and derivatization inefficiencies as the target analyte.

• Result: The ratio of Analyte/Internal Standard remains constant, mathematically canceling out errors from incomplete derivatization.

Chemical Mechanisms of Derivatization

Two primary techniques are dominant in the field. The choice depends on laboratory safety constraints and analyte stability.

A. Silylation (BSTFA/TMCS)

• Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• Chemistry: The active hydrogen of the carboxylic acid is replaced by a trimethylsilyl (TMS) group.

• Pros: Rapid (<30 min), forms highly volatile derivatives, excellent peak shape.

• Cons: Extremely sensitive to moisture; requires anhydrous conditions.

B. Methylation (Acidic Methanol or Diazomethane)

• Reagent:

  in Methanol or Diazomethane (less common now due to explosion hazards).

• Chemistry: Fisher esterification converts the acid to a methyl ester.

• Pros: Derivatives are very stable; samples can be stored longer before injection.

• Cons: Longer reaction times (Acidic MeOH); Diazomethane is hazardous.

Visualization: Workflow & Mechanism

Figure 1: Critical path for Phthalate Metabolite Analysis using Isotope Dilution and Silylation.

Experimental Protocol: Silylation Method

Target Analytes: Mono-2-ethylhexyl phthalate (MEHP), Mono-butyl phthalate (MBP), Mono-ethyl phthalate (MEP).[1][2][3] Internal Standards:

-MEHP, -MBP.

Step 1: Sample Pre-treatment & Spiking

• Thaw urine samples at room temperature and vortex.

• Aliquot 1.0 mL of urine into a glass tube.

• CRITICAL: Add 20 µL of Internal Standard Spiking Solution (mixture of labeled isotopes at 50 ng/mL). Vortex immediately.

  • Why? Spiking before deconjugation/extraction ensures the IS tracks all losses.

• Add 200 µL Ammonium Acetate buffer (pH 6.5) and 10 µL β-Glucuronidase (E. coli K12).

• Incubate at 37°C for 90 minutes to deconjugate glucuronidated metabolites.

Step 2: Extraction (Solid Phase Extraction - SPE)[4]

• Condition SPE cartridges (e.g., OASIS HLB or C18) with 2 mL Methanol followed by 2 mL Water.

• Load the deconjugated sample.

• Wash with 2 mL 5% Methanol in water (removes salts/proteins).

• Elute analytes with 2 mL Acetonitrile or Ethyl Acetate.

• Evaporate to absolute dryness under a gentle stream of Nitrogen at 40°C.

  • Note: Any residual water will destroy the derivatization reagent in Step 3.

Step 3: Derivatization (Silylation)

• Reconstitute the dried residue in 50 µL of anhydrous Pyridine (acts as a solvent and acid scavenger).

• Add 50 µL of BSTFA + 1% TMCS .

• Cap tightly (Teflon-lined cap) and vortex.

• Incubate at 60°C for 30 minutes .

• Cool to room temperature and transfer to a GC vial with a glass insert.

Step 4: GC-MS Analysis Parameters[2]

• Column: DB-5MS or equivalent (30m x 0.25mm x 0.25µm).[4]

• Carrier Gas: Helium at 1.0 mL/min (Constant Flow).[4]

• Inlet: 280°C, Splitless mode (or 1:10 split for high conc.).

• Temp Program: 60°C (1 min)

  20°C/min to 300°C Hold 5 min.

• MS Detection: Electron Impact (EI) at 70eV. Use SIM (Selected Ion Monitoring) for quantitation.

Data Analysis & Quantitation

Quantification is performed using the Response Factor (RF) derived from the calibration curve.

Key Ions for Monitoring (TMS Derivatives)

Analyte	Derivative	Quant Ion (m/z)	Ref Ion (m/z)	Internal Standard	IS Quant Ion (m/z)
MEP	MEP-TMS	225	267	-MEP	229
MBP	MBP-TMS	253	295	-MBP	257
MEHP	MEHP-TMS	279	351	-MEHP	283

• Note: The m/z 149 ion is the universal phthalate ion but is often non-specific. Higher mass ions (molecular ion minus methyl, M-15) are often more selective for derivatives.

Calculation

Where RF is the slope of the calibration curve plotting

vs. .

Troubleshooting & Quality Control

• Low Recovery / No Peaks:

  • Cause: Moisture in the sample during derivatization.

  • Fix: Ensure SPE eluate is evaporated to complete dryness. Add azeotropic toluene before drying to help remove water.

• Tailing Peaks:

  • Cause: Active sites in the GC liner or column.

  • Fix: Replace the inlet liner (use deactivated wool) and trim the column guard.

• Variable IS Response:

  • Cause: Matrix suppression or inconsistent spiking.

  • Fix: Ensure the IS is spiked before any sample manipulation.

References

• Centers for Disease Control and Prevention (CDC). "Phthalates and Plasticizers Metabolites Laboratory Procedure Manual." National Center for Environmental Health.[Link]

• Silva, M. J., et al. "Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry." Journal of Chromatography B, 2007. (Used for comparison of extraction efficiency and isotope usage).[5] [Link]

• Lee, H., et al. "Comparison of three methods for the methylation of aliphatic and aromatic compounds." Methods in Ecology and Evolution, 2017. (Validation of methylation vs silylation efficiency). [Link]

• Kato, K., et al. "Mono(2-ethyl-5-hydroxyhexyl) phthalate and mono-(2-ethyl-5-oxohexyl) phthalate as biomarkers for human exposure assessment to di-(2-ethylhexyl) phthalate." Environmental Health Perspectives, 2004. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Advancement in Determination of Phthalate Metabolites by Gas Chromatography Eliminating Derivatization Step - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Phthalates and phthalate metabolites in urine from Tianjin and implications for platelet mitochondrial DNA methylation [frontiersin.org]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Resolution Strategies for Cyclohexyl Butyl Phthalate-d4 (CBP-d4)

[1]

Introduction: The Isomer Challenge

Welcome to the Technical Support Center. You are likely accessing this guide because you are observing peak splitting, shoulder co-elution, or retention time shifts involving Cyclohexyl Butyl Phthalate-d4 (CBP-d4) .[1]

In high-precision toxicology and environmental analysis, CBP-d4 serves as a critical Internal Standard (IS).[1] However, users frequently encounter "co-elution" issues that actually stem from three distinct physical phenomena:

• Structural Isomerism: The presence of iso-butyl vs. n-butyl isomers in the matrix or standard.[1]

• The Deuterium Isotope Effect: The slight retention time shift (usually earlier) of the deuterated standard compared to the native analyte.[1][2]

• Matrix Interference: Co-elution with structurally similar phthalates like Benzyl Butyl Phthalate (BBP).[1]

This guide provides the protocols to diagnose and resolve these specific issues.

Module 1: Chromatographic Resolution (The Physics)

Issue: Peak Merging & Structural Isomers

Phthalates are esters of phthalic acid.[1][3][4] The "butyl" group can exist as n-butyl, iso-butyl, or sec-butyl.[1] While commercial CBP is typically the n-butyl ester, environmental samples often contain mixed isomers.[1] If your CBP-d4 peak has a shoulder, you are likely seeing partial separation of these alkyl isomers or contamination from BBP.[1]

Protocol: Stationary Phase & Thermal Gradient Optimization

Standard 5%-phenyl columns often fail to resolve subtle phthalate isomers.[1][3] We recommend transitioning to a Phenyl-Arylene phase or a Cyanopropyl-phenyl phase for enhanced shape selectivity.[1]

Step-by-Step Optimization:

• Column Selection:

  • Standard: 5% Phenyl-arylene (e.g., DB-5MS, Rxi-5Sil MS).[1][3] Good for general screening.

  • Advanced: 50% Phenyl (e.g., DB-17MS) or Cyanopropyl (e.g., DB-1701).[1][3] These provide the dipole-dipole interaction necessary to separate the n-butyl and iso-butyl isomers.[1]

• Thermal Gradient Modification: Rapid ramping masks isomer separation.[1] Implement a "mid-ramp hold" near the elution temperature of CBP (approx. 220°C - 240°C depending on flow).[1]

  • Initial: 60°C (hold 1 min)

  • Ramp 1: 20°C/min to 200°C

  • Ramp 2 (Critical): 5°C/min to 260°C (This slow ramp expands the resolution window for CBP isomers).[1]

  • Ramp 3: 30°C/min to 320°C (Bake out).

Diagnostic Workflow

Caption: Logic tree for diagnosing peak distortions. Identical spectra imply isomerism requiring column changes; differing spectra imply co-elution requiring MS optimization.[1]

Module 2: The Deuterium Isotope Effect (The Chemistry)

Issue: Retention Time Shift (Split Peaks)

Users often expect the Internal Standard (d4) and the Native Analyte (d0) to elute at the exact same time. In Gas Chromatography (GC), this is chemically incorrect.[1] Deuterated compounds have slightly lower attractive forces (van der Waals) and lower polarizability than their hydrogenated counterparts.[1]

• Result: CBP-d4 will elute 2–6 seconds earlier than Native CBP.[1]

• Risk: If you define your retention time window too narrowly based on the native standard, the software may "miss" the d4 peak or integrate only the tail, leading to quantification errors.[1]

Protocol: RT Window Calibration

Do not force the peaks to align. Instead, validate the shift.

• Inject Mix: Inject a 1:1 mixture of Native CBP and CBP-d4.[1]

• Calculate Resolution (Rs): You will likely see a resolution of

  (severe overlap). This is acceptable for MS quantitation if unique ions are used.[1]

• Set Windows:

  • Open your quantitation method.[1]

  • Set the Relative Retention Time (RRT) window to ±0.5% (approx ±0.10 min).[1]

  • Ensure the integration window covers the start of the d4 peak and the end of the d0 peak.[1]

Module 3: Mass Spectrometry Deconvolution (The Math)

Issue: Spectral Overlap

If chromatographic separation is impossible (e.g., high-throughput fast GC), you must rely on Mass Spectrometry to resolve the co-elution. CBP and its isomers share common phthalate fragments (m/z 149 is the base peak for almost all phthalates).[1] You cannot rely on m/z 149 for discrimination.[1]

Protocol: Ion Ratio Optimization

You must select ions that preserve the specificity of the cyclohexyl and butyl chains.[1]

Recommended Ion Table:

Compound	Precursor (Target)	Quant Ion (m/z)	Qualifier 1 (m/z)	Qualifier 2 (m/z)	Rationale
CBP (Native)	Molecular Ion	167	279	149	m/z 167 is specific to the cyclohexyl moiety, avoiding general phthalate interference.[1]
CBP-d4 (IS)	Molecular Ion	171	283	153	Shift of +4 Da on the phthalate ring fragments allows clean separation from native.[1]
BBP (Interferent)	Molecular Ion	91	206	149	The tropylium ion (m/z 91) is dominant in Benzyl Butyl Phthalate, distinguishing it from CBP.[1][3]

Critical Warning: Do not use m/z 149 as the Quant ion if you have co-eluting isomers.[1] It is too abundant and non-specific, leading to high background noise and false positives.[1]

Frequently Asked Questions (FAQ)

Q1: My CBP-d4 standard shows two distinct peaks in the blank. Is my standard contaminated? A: Possibly, but check the peak area ratio.[1] If the minor peak is <5%, it is likely an isomer impurity (isobutyl vs n-butyl) inherent to the synthesis of the standard.[1] If the peaks are roughly equal, your injector temperature might be too high (>300°C), causing thermal degradation (trans-esterification) in the liner. Lower the inlet to 260°C.

Q2: Can I use LC-MS/MS instead of GC-MS to fix this? A: LC-MS/MS (ESI/APCI) is less prone to the "isotope effect" retention shift seen in GC.[1] However, phthalates ionize poorly in ESI compared to GC-EI.[1] If you switch to LC-MS, use an APCI source and a Phenyl-Hexyl column to maintain sensitivity.[1]

Q3: Why does my d4 peak tail significantly? A: Phthalates are "sticky."[1] Tailing usually indicates active sites in the GC liner or column head.[1]

• Fix: Replace the liner with a deactivated, wool-packed liner (to catch non-volatiles) and trim 30cm from the front of the GC column.

References

• Restek Corporation. (2020).[1] GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (2018).[1] Method 8270E: Semivolatile Organic Compounds by Gas Chromatography/Mass Spectrometry (GC/MS). Retrieved from [Link][1]

• Triebl, A., & Wenk, M. R. (2018).[1][5] Analytical considerations of stable isotope labelling in lipidomics. Provides mechanistic detail on deuterium isotope effects in chromatography.

• National Institutes of Health (NIH). (2019).[1] Targeted Gas Chromatography‐Mass Spectrometry Analysis of 31 Phthalates. Retrieved from [Link]

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. oiv.int [oiv.int]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]

Correcting matrix effects in urine analysis using deuterated phthalates

Technical Guide: Correcting Matrix Effects in Urine Analysis

Status: Operational | Version: 2.4 | Lead Scientist: Dr. A. Vance

Introduction

Welcome to the technical support center for phthalate metabolite analysis. You are likely here because your LC-MS/MS data is showing inconsistent recovery, or you are battling the "ubiquitous background" of phthalate contamination.

Urine is a deceptive matrix. While it appears simple, the high concentration of salts, urea, and varying pH levels creates a hostile ionization environment. Furthermore, phthalates are excreted primarily as glucuronide conjugates, requiring enzymatic hydrolysis. This guide provides a self-validating workflow using deuterated internal standards (d-IS) to correct for these matrix effects (ME) and process inefficiencies.

Module 1: The "Gold Standard" Protocol

Objective: Establish a robust extraction workflow that corrects for both extraction loss and ionization suppression.

The Criticality of Enzymatic Deconjugation

Phthalates (e.g., DEHP, DnBP) are rapidly metabolized and excreted as glucuronides. Direct analysis of urine without deconjugation will miss >90% of the total body burden. You must use

-glucuronidase.

Crucial Step: Spike your deuterated Internal Standard (IS) before any sample manipulation. The IS must undergo the same enzymatic hydrolysis environment and extraction forces as the native analyte to accurately compensate for losses.

Workflow Visualization

The following diagram illustrates the self-validating pathway. Note the "Process Control" node using 4-methylumbelliferyl glucuronide, a specific recommendation from CDC protocols to verify enzyme activity.

Figure 1: Validated workflow for phthalate metabolite analysis. The IS is introduced prior to hydrolysis to correct for enzymatic inefficiency and SPE recovery losses.

Module 2: Troubleshooting Matrix Effects (ME)

Objective: Distinguish between extraction issues and ionization suppression.

The Diagnostic Logic

If your internal standard response is low, do not assume it is instrument error. It is likely Matrix Effect (suppression) or low Recovery (RE). You must calculate these separately using the "Post-Extraction Spike" method (Matuszewski et al.).

Experimental Setup for Validation:

• Set A (Standard): Analyte in pure solvent.

• Set B (Matrix Matched): Analyte spiked into extracted blank urine (Post-extraction spike).

• Set C (Extraction): Analyte spiked into urine before extraction (Pre-extraction spike).

Quantitative Diagnostics Table

Metric	Formula	Interpretation	Action Required
Matrix Effect (ME)		< 100%: Ion Suppression> 100%: Ion Enhancement	If < 80% or > 120%, improve cleanup (SPE wash steps) or increase dilution factor.
Recovery (RE)		Efficiency of the extraction step alone.	If < 50%, optimize SPE sorbent or elution solvent strength.
Process Efficiency (PE)		Total method yield (ME × RE).	This is your "real world" sensitivity. Ensure IS tracks this accurately.

Module 3: The "Ghost Peak" (Contamination Control)

Objective: Eliminate background phthalate signals that cause false positives.

The Problem: Phthalates are ubiquitous.[1] They are in your LC tubing, your solvent bottles, and the plastic caps of your vials. A "blank" injection often shows a peak for DEHP or DBP, making low-level quantitation impossible.

The Solution: The Isolator Column (Delay Column) technique. By placing a small C18 column between the pump and the injector, you trap the system's background phthalates. When the gradient starts, the background phthalates elute later than the sample phthalates (which are injected after the delay column).

Figure 2: The Isolator Column strategy. Background contaminants are retarded by the delay column, physically separating them from the analyte peak in the chromatogram.

Module 4: Frequently Asked Questions (FAQs)

Q1: My deuterated Internal Standard (e.g., DEHP-d4) elutes earlier than the native analyte. Is this a problem?

• Answer: No, this is a known physical phenomenon called the Deuterium Isotope Effect . The C-D bond is slightly shorter and has lower polarizability than the C-H bond, reducing the strength of lipophilic interactions with C18 stationary phases. This results in a slightly shorter retention time (often 0.1 – 0.2 min shift).

  • Action: Ensure your MS/MS integration windows are wide enough to capture both, or set specific retention time windows for the IS. Do not force them to align perfectly if the resolution is high.

Q2: Can I use "Dilute-and-Shoot" instead of SPE?

• Answer: Only for high-abundance phthalates (like MEP) in high-concentration samples. For trace analysis or complex metabolites (like MCPP), dilute-and-shoot suffers from severe ion suppression (ME < 50%). The unremoved salts and phospholipids will foul your source and suppress ionization, leading to poor sensitivity over time [1].

Q3: Why is my process control (4-methylumbelliferyl glucuronide) showing low recovery?

• Answer: This indicates incomplete enzymatic hydrolysis.

  • Check 1: pH.

    -glucuronidase is pH sensitive (optimal ~pH 6.5 for E. coli derived). Urine pH varies; did you buffer the sample?

  • Check 2: Enzyme inhibitors. High levels of specific salts in urine can inhibit the enzyme. Increase the amount of enzyme or incubation time [2].

References

• Centers for Disease Control and Prevention (CDC). (2014). Laboratory Procedure Manual: Phthalates and Phthalate Alternative Metabolites in Urine. Method No. 6306.03. [Link]

• Silva, M. J., et al. (2007). Quantification of 22 phthalate metabolites in human urine. Journal of Chromatography B, 860(1), 106-112. [Link]

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC− MS/MS. Analytical Chemistry, 75(13), 3019-3030. [Link]

• Waters Corporation. (2020). Controlling Contamination in LC/MS Systems. Technical Note 715001307. [Link]

Sources

• 1. researchgate.net [researchgate.net]

Eliminating carryover of deuterated phthalate standards in HPLC injectors

This guide serves as a specialized technical resource for analytical chemists facing persistent carryover of deuterated phthalate internal standards (e.g., d4-DEHP, d4-DnBP) in HPLC/LC-MS workflows.

Topic: Eliminating Carryover of Deuterated Phthalate Standards in HPLC Injectors Role: Senior Application Scientist Status: Operational

The "Sticky" Science: Understanding Phthalate Adsorption

Q: Why do deuterated phthalates exhibit such aggressive carryover compared to other internal standards?

A: The issue is not the deuterium; it is the phthalate backbone. Phthalates (e.g., DEHP, DnBP) possess a high octanol-water partition coefficient (

for DEHP).[1] This extreme lipophilicity creates a thermodynamic drive for the molecule to adsorb onto hydrophobic surfaces rather than stay solvated in a typical aqueous/organic mobile phase.

When you inject a high concentration of deuterated internal standard (ISTD), it coats the wetted surfaces of the injector—specifically the needle seat , rotor seal , and injection loop . In subsequent "blank" injections, the organic gradient elutes these adsorbed molecules, appearing as "ghost peaks." Because these are deuterated, they are distinguishable by mass (MS), but they ruin quantitation by artificially inflating the ISTD signal in low-level samples.[1]

Hardware Optimization & Maintenance

Q: My blank injections show carryover immediately after a standard. Which injector parts are the culprits?

A: In 90% of phthalate cases, the contamination resides in the needle seat or the rotor seal .

• The Needle Seat: Standard PEEK (polyether ether ketone) needle seats are porous to small lipophilic molecules. Phthalates can diffuse into the polymer matrix and slowly leach out.[2]

  • Solution: Switch to a Vespel or Stainless Steel needle seat if your pH range permits.[2] These materials are less prone to the "sponge effect" than standard PEEK.

• The Rotor Seal: Worn rotor seals create micro-grooves where lipophilic residue accumulates.[2]

  • Solution: Inspect the rotor seal every 3 months.[2] If you see scoring lines, replace it immediately.[2] For high-throughput phthalate assays, use a Tefzel (ETFE) or PEEK-blend rotor seal designed for high-pressure cleaning.[1][2]

Q: Should I change my tubing? A: Yes. Avoid PTFE (Teflon) tubing for the sample path if possible, as it is highly permeable to phthalates. Use Stainless Steel or PEEK-lined Steel for the high-pressure flow path to minimize surface adsorption.[2]

Solvent Strategy: The "Magic Mix"

Q: I am using 100% Acetonitrile as a needle wash, but carryover persists. Why?

A: Acetonitrile (ACN) is a dipole-dipole solvent, but it lacks the dispersive power to fully solubilize phthalates adsorbed onto polymers. You need a solvent system that disrupts Van der Waals forces more effectively.

Recommended "Strong Wash" Formulation: For the autosampler needle wash (and external needle wash), use the following mixture. This is often referred to in field applications as the "Phthalate Stripper":

Component	Volume Ratio	Function
Isopropanol (IPA)	25%	High viscosity, strong solubilizer for lipophilics.[1][2]
Methanol (MeOH)	25%	Protic solvent, aids in wetting.[1][2]
Acetonitrile (ACN)	25%	Low viscosity, breaks dipole interactions.[1][2]
Water	25%	Prevents salt precipitation if buffers are used.[2]
Formic Acid	0.1%	Protonates surface silanols (glass) and aids solubility.[2]

Note: If your system allows, a wash with Cyclohexane or Dichloromethane (DCM) is superior, but these are often incompatible with standard RP-HPLC seals and tubing.[1]

The "Ghost Trap" Workflow (Delay Column)

Q: How do I distinguish between "System Background" and "Injector Carryover"?

A: Phthalates are ubiquitous in the lab environment (solvents, caps, gloves).[1] To prove the carryover is from the injector and not the mobile phase, you must install a Delay Column (also known as a Trap Column).

The Protocol:

• Install a small C18 column (e.g., 30 mm x 2.1 mm) between the Pump Mixer and the Autosampler .

• Mechanism: Any phthalates originating from the solvent bottles or pump seals will be trapped on this column during the equilibration phase.[2]

• Result: When the gradient starts, the "System" phthalates elute later than the "Sample" phthalates (because they travel through the delay column + analytical column, while the sample only travels through the analytical column).

• If your deuterated peak aligns with the sample retention time, it is Injector Carryover .[2] If it elutes later, it is System Contamination .[2]

Visualization: The Delay Column Configuration

Caption: Schematic showing the placement of a Delay Column to temporally separate mobile phase background from injector carryover.

Troubleshooting Protocol: Step-by-Step Isolation

Q: I have carryover. What is my exact sequence of steps to fix it?

Follow this logic gate to isolate the source.

Caption: Decision tree for isolating the source of phthalate carryover (System vs. Injector).

References

• Agilent Technologies. (2016).[2] Analysis of Phthalates Using GC/MS With Hydrogen Carrier Gas: The Importance of Reducing Interferences and Contamination. Retrieved from [Link][1]

• Waters Corporation. (2025).[2] Wash Solvent Guidelines for Lipophilic Compounds.[2] Retrieved from [Link][1]

• Shimadzu Scientific Instruments. (2018).[2] Solving Carryover Problems in HPLC. Retrieved from [Link][1]

• Chromatography Online. (2018).[2] Contaminants Everywhere![2][3] Tips and Tricks for Reducing Background Signals When Using LC–MS. Retrieved from [Link]

Sources

• 1. [Analysis of phthalate esters and their novel alternatives in indoor dust using comprehensive two-dimensional gas chromatography-time of flight mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Collision Energy for Phthalic Acid Cyclohexyl Ester-d4 Transitions

Welcome to the Technical Support Center. This guide, curated for researchers, scientists, and drug development professionals, provides in-depth technical guidance and troubleshooting for the optimization of collision energy for Phthalic acid cyclohexyl ester-d4 transitions in tandem mass spectrometry (MS/MS) experiments. As Senior Application Scientists, we aim to provide not just procedural steps, but also the scientific rationale behind them to ensure robust and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is collision energy and why is it a critical parameter in MS/MS?

Collision energy (CE) is the kinetic energy imparted to a precursor ion in the collision cell of a tandem mass spectrometer to induce fragmentation. This process, known as collision-induced dissociation (CID), is fundamental to tandem mass spectrometry. The optimization of collision energy is crucial because:

• Insufficient CE will result in poor fragmentation of the precursor ion, leading to a weak signal for the product ion and thus low sensitivity of the assay.

• Excessive CE can lead to extensive fragmentation of the precursor ion, potentially breaking apart the desired product ion and again resulting in a loss of sensitivity. It can also lead to the formation of smaller, less specific fragment ions, which may compromise the selectivity of the assay.

• Optimal CE maximizes the intensity of the desired product ion, thereby maximizing the sensitivity and specificity of the Multiple Reaction Monitoring (MRM) transition.

The choice of collision energy is a critical parameter that directly impacts the quality and reliability of quantitative data obtained from tandem mass spectrometry experiments.[1][2]

Q2: What are the expected precursor and product ions for Phthalic acid cyclohexyl ester-d4?

Phthalic acid cyclohexyl ester-d4 is a deuterated internal standard. Understanding its fragmentation pattern is key to developing a sensitive and specific MRM method. Based on the molecular weight of its non-deuterated analog, Phthalic acid monocyclohexyl ester (248.2744 g/mol ), the deuterated form with four deuterium atoms on the phthalic acid ring will have a molecular weight of approximately 252.30 g/mol .[3][4]

Depending on the ionization mode, the precursor ion will be:

• Positive Ion Mode: [M+H]⁺ at m/z 253.3

• Negative Ion Mode: [M-H]⁻ at m/z 251.3

Phthalate esters commonly fragment at the ester bond. A characteristic fragmentation for many phthalates is the formation of a protonated or deprotonated phthalic anhydride ion. For the d4-labeled compound, this would result in a fragment ion containing the four deuterium atoms. The fragmentation of the non-deuterated monocyclohexyl phthalate in negative ion mode shows a prominent fragment at m/z 121.03, corresponding to the deprotonated benzoate ion.[4] For the d4 analog, we can predict a similar fragmentation pattern.

Table 1: Predicted MRM Transitions for Phthalic acid cyclohexyl ester-d4

Ionization Mode	Precursor Ion (m/z)	Predicted Product Ion (m/z)	Description
Positive	253.3	153.1	[M+H - C₆H₁₀O]⁺ (Loss of cyclohexanol)
Positive	253.3	169.1	[d4-Phthalic anhydride + H]⁺
Negative	251.3	125.0	[d4-benzoate]⁻
Negative	251.3	169.0	[d4-Phthalic acid - H]⁻

It is important to experimentally verify these predicted transitions on your specific instrument.

Q3: How does the fragmentation of the cyclohexyl group influence the collision energy optimization?

The cyclohexyl group can influence the fragmentation process. In mass spectrometry, cycloalkanes can undergo characteristic fragmentation patterns, often involving the loss of ethylene (28 Da). While the primary fragmentation for phthalate esters is typically at the ester linkage, the cyclohexyl moiety might undergo its own fragmentation at higher collision energies. This could lead to the formation of additional product ions or the further fragmentation of the primary product ions. During collision energy optimization, it is important to monitor for these potential alternative fragmentation pathways to select a collision energy that specifically enhances the desired product ion for quantification.

Troubleshooting Guide

Issue 1: Low or no signal for the product ion.

• Possible Cause: The selected precursor or product ion is incorrect.

  • Solution: Verify the mass of your Phthalic acid cyclohexyl ester-d4 standard. Perform a full scan MS analysis to confirm the correct precursor ion. Then, perform a product ion scan of the confirmed precursor to identify the most abundant and specific fragment ions.

• Possible Cause: The collision energy is not optimized.

  • Solution: Perform a collision energy optimization experiment as detailed in the protocol below. The optimal CE can be highly instrument-dependent.

• Possible Cause: Poor ionization efficiency.

  • Solution: Optimize the ion source parameters, such as spray voltage, gas flows, and source temperature. Ensure the mobile phase composition is compatible with efficient ionization of your analyte. For phthalates, both positive and negative electrospray ionization (ESI) can be effective.

Issue 2: Multiple product ions are observed with similar intensities.

• Possible Cause: The collision energy is too high, leading to secondary fragmentation.

  • Solution: Analyze the breakdown curve from your collision energy optimization experiment. Select a collision energy that maximizes the intensity of your target product ion while minimizing the intensity of other fragments. If multiple fragments are still present, you may need to select the most specific one (i.e., less likely to be an interference from the matrix).

• Possible Cause: In-source fragmentation is occurring.

  • Solution: Reduce the cone voltage or fragmentor voltage in the ion source. This will decrease the energy imparted to the ions before they enter the mass analyzer, minimizing premature fragmentation.

Issue 3: The optimal collision energy for Phthalic acid cyclohexyl ester-d4 is significantly different from its non-deuterated analog.

• Possible Cause: This is not unexpected. While structurally similar, the presence of deuterium atoms can slightly alter the bond energies within the molecule. This can lead to minor shifts in the optimal collision energy required for fragmentation.

  • Solution: Always perform a separate collision energy optimization for the deuterated internal standard. Do not assume the optimal CE will be identical to the non-deuterated analyte.

Experimental Protocol: Collision Energy Optimization

This protocol outlines a systematic approach to determine the optimal collision energy for a specific MRM transition of Phthalic acid cyclohexyl ester-d4 on a triple quadrupole mass spectrometer.

Objective: To generate a breakdown curve by systematically varying the collision energy and monitoring the intensity of the precursor and product ions to determine the optimal collision energy for the desired MRM transition.

Materials:

• Phthalic acid cyclohexyl ester-d4 standard solution (e.g., 1 µg/mL in a suitable solvent like methanol or acetonitrile).

• A triple quadrupole mass spectrometer coupled to a liquid chromatography (LC) system.

• Appropriate mobile phases for the LC separation.

Workflow for Collision Energy Optimization:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Effect of Collision Energy Optimization on the Measurement of Peptides by Selected Reaction Monitoring (SRM) Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Phthalic acid, monocyclohexyl ester [webbook.nist.gov]
• 4. Monocyclohexyl phthalate | C14H16O4 | CID 165618 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Solvent Selection for Cyclohexyl Butyl Phthalate-d4

Answering your critical questions on the dilution of Cyclohexyl Butyl Phthalate-d4, this guide provides in-depth technical support for researchers, scientists, and drug development professionals. As Senior Application Scientists, we ground our recommendations in established analytical principles to ensure the integrity and reproducibility of your results.

This guide is structured to address the most common questions and troubleshooting scenarios encountered when preparing solutions of Cyclohexyl Butyl Phthalate-d4 for analytical applications.

Frequently Asked Questions (FAQs)

Q1: What are the primary recommended solvents for dissolving Cyclohexyl Butyl Phthalate-d4?

Cyclohexyl Butyl Phthalate-d4, like its non-deuterated analogue, is a lipophilic compound with very low water solubility but good solubility in a wide range of organic solvents.[1][2] The choice of solvent is critical and primarily depends on the intended analytical method. The following table summarizes the most suitable solvents based on application.

Solvent	Primary Application(s)	Key Properties & Rationale
Hexane	GC-MS Analysis, Stock Solutions	Excellent for GC-MS as it is non-polar, volatile, and produces clean extracts with good peak shapes.[3][4] Often used in official methods like EPA 8061A for preparing standards.[5]
Ethyl Acetate	GC-MS, LC-MS, Stock Solutions	A versatile solvent with intermediate polarity. Commonly used for certified reference material formulations.[6] Good for both GC and LC applications.
Methanol	LC-MS Analysis, Stock Solutions	A polar protic solvent, ideal for preparing standards for LC-MS analysis as it is a common component of reverse-phase mobile phases.[7]
Acetone	Sample Extraction (in combination)	Often used in a 1:1 mixture with hexane or methylene chloride for robust extraction of phthalates from solid matrices.[3][5][8]
Tetrahydrofuran (THF)	Sample Dissolution (Plastics)	A powerful solvent used for completely dissolving polymer matrices like PVC before phthalate analysis. Not typically used as a final dilution solvent for injection.
Chloroform	General Solubility	While Cyclohexyl Butyl Phthalate-d4 is soluble in chloroform, its use is less common in modern analytical methods due to safety concerns and potential for reactivity.[9]

Q2: How do I choose the best solvent for my specific application (e.g., GC-MS vs. LC-MS)?

The selection process should be a methodical workflow that considers your entire analytical chain, from sample preparation to detection. The diagram below outlines a decision-making process.

Caption: Decision workflow for selecting a dilution solvent.

• For Gas Chromatography-Mass Spectrometry (GC-MS): The ideal solvent should have high volatility and be compatible with the non-polar stationary phases typically used for phthalate analysis.[10][11] Hexane is an excellent choice as it vaporizes cleanly in the injector and produces sharp solvent peaks that elute early, minimizing interference with analytes.[4]

• For Liquid Chromatography-Mass Spectrometry (LC-MS): The solvent must be miscible with the mobile phase to ensure good chromatography. For reverse-phase LC, methanol is a superior choice for preparing stock and working standards.[7] Using a solvent like hexane would be inappropriate as it is immiscible with typical water/acetonitrile or water/methanol mobile phases and would cause injection problems.

Q3: What grade of solvent should I use?

This is a critical parameter for accurate analysis. Phthalates are ubiquitous environmental and laboratory contaminants, often found in solvent bottles, cap liners, and plastic labware.[12][13]

You must use the highest purity solvent available , such as:

• Pesticide Grade

• GC-MS Grade

• LC-MS Grade

• Distilled-in-Glass (DiG)

Using a lower grade of solvent is a primary source of background contamination, which can compromise the quantification of your deuterated internal standard and the target analytes.[10]

Q4: Are there any solvents I should avoid?

• Water: Cyclohexyl Butyl Phthalate-d4 is practically insoluble in water.[14][15]

• Solvents of Insufficient Purity: Avoid using HPLC-grade or lower-purity solvents, as they are likely to contain interfering levels of phthalates.

• Solvents from Plastic Containers: Never use a solvent that has been stored in a plastic (e.g., PVC, polycarbonate) bottle. Always use solvents from glass bottles with PTFE-lined caps.[5]

• Strong Acids or Bases: Phthalate esters can hydrolyze under strongly acidic or basic conditions, which would lead to the degradation of your standard.[5][14]

Q5: My Cyclohexyl Butyl Phthalate-d4 is supplied as a neat oil. What is the recommended procedure for preparing a stock solution?

Preparing an accurate stock solution is the foundation of reliable quantification. As Cyclohexyl Butyl Phthalate-d4 is a viscous oil at room temperature, volumetric transfers of the neat material are inaccurate.[14][16] A gravimetric approach is required.

Protocol for Preparing a 1,000 µg/mL Stock Solution

• Preparation: Allow the vial of neat Cyclohexyl Butyl Phthalate-d4 to equilibrate to room temperature. Select a 10 mL Class A volumetric flask.

• Tare Balance: Place the volumetric flask on a 4- or 5-place analytical balance and tare the weight.

• Gravimetric Transfer: Using a clean glass Pasteur pipette or syringe, carefully transfer approximately 10 mg of the neat standard directly into the bottom of the volumetric flask. Be careful not to splash material onto the neck of the flask.

• Record Weight: Record the exact weight of the transferred standard (e.g., 0.0102 g).

• Initial Dissolution: Add a small amount of your chosen solvent (e.g., ~2-3 mL of hexane) to the flask. Gently swirl or sonicate for 1-2 minutes to ensure the oil is fully dissolved.

• Dilute to Volume: Carefully add the solvent to the flask until the meniscus reaches the 10 mL calibration mark.

• Homogenize: Cap the flask securely with a ground-glass or PTFE stopper and invert it 15-20 times to ensure the solution is homogeneous.

• Calculate Concentration: Calculate the precise concentration of your stock solution.

  • Formula: Concentration (µg/mL) = (Weight of Standard (g) * Purity * 1,000,000) / Volume of Flask (mL)

  • Example: (0.0102 g * 0.99 * 1,000,000) / 10 mL = 1009.8 µg/mL

• Storage: Transfer the stock solution to a clean amber glass vial with a PTFE-lined cap. Store refrigerated (2-8°C) and away from light to ensure stability.[16]

Troubleshooting Guide

Q1: My standard is not dissolving completely. What should I do?

• Action 1: Gentle Agitation: Ensure you have vortexed or swirled the solution sufficiently.

• Action 2: Sonication: Place the vial in a sonic bath for 5-10 minutes. The ultrasonic energy can help break up the solute and enhance dissolution without significant heating.[3][8]

• Action 3: Re-evaluate Solvent Choice: Confirm that you are using an appropriate organic solvent as listed in the table above. Attempting to dissolve the standard in an incompatible solvent (like water or a highly polar solvent if the concentration is very high) will be unsuccessful.

Q2: I'm seeing background phthalate contamination in my blanks. How can I minimize this?

This is the most common challenge in phthalate analysis.[13] A systematic approach is required to identify and eliminate the source of contamination.

• Action 1: Audit Your Solvents: Run a "solvent blank" by injecting the pure solvent directly into your instrument. If contamination is present, discard the solvent bottle and open a new one from a reputable supplier. It is good practice to rinse glassware with the solvent before use.[10]

• Action 2: Scrutinize Glassware Cleaning: Avoid using detergents, which can contain phthalates. Wash all glassware, including vials, flasks, and syringes, with hot water, then rinse sequentially with acetone and finally with high-purity hexane or the solvent you are using for analysis.[17] Where possible, baking glassware at high temperatures (e.g., 400°C) can effectively remove organic contaminants.[12]

• Action 3: Eliminate Plastic: Absolutely no plastic materials should come into contact with your samples, standards, or solvents. This includes pipette tips, vial caps without PTFE liners, and solvent wash bottles. Use glass pipettes or gas-tight glass syringes for all transfers.[17]

• Action 4: Check Your Analytical System: Contamination can leach from GC septa, injector liners, or LC tubing. Run instrument blanks regularly to ensure the system itself is clean.

Q3: My analytical results are inconsistent. Could the solvent be the cause?

Yes, solvent-related issues can lead to poor reproducibility.

• Issue: Solvent Evaporation: If you are using a highly volatile solvent like hexane, leaving your standards uncapped on the autosampler for extended periods can cause the solvent to evaporate, artificially increasing the concentration of the analyte.[4]

  • Solution: Use autosampler vials with high-quality, pierceable septa. Prepare fresh working standards daily and do not let them sit at room temperature for long periods.

• Issue: Analyte Instability: Although Cyclohexyl Butyl Phthalate is generally stable, storing diluted working standards for extended periods, even when refrigerated, can lead to degradation or adsorption to glass surfaces.[9][14]

  • Solution: Prepare intermediate and working dilutions from your stock solution fresh for each analytical batch.

• Issue: Immiscibility/Injection Problems (LC-MS): Injecting a sample dissolved in a solvent that is not miscible with the mobile phase (e.g., hexane into a high-aqueous mobile phase) will cause poor peak shape, split peaks, and pressure fluctuations.

  • Solution: Always ensure your final dilution solvent is compatible with the mobile phase conditions, as outlined in the workflow diagram.

References

• The Good Scents Company. (n.d.). Butyl cyclohexyl phthalate (CAS 84-64-0). Retrieved from [Link]

• PubChem. (n.d.). Dibutyl Phthalate. Retrieved from [Link]

• U.S. Environmental Protection Agency. (1984). Method 606: Phthalate Ester. Retrieved from [Link]

• Agilent Technologies. (2012). Rapid, Sensitive, and Robust Detection of Phthalates in Food Using GC/MS or LC/MS. Retrieved from [Link]

• Cornerstone Analytical Laboratories. (n.d.). Analysis of Phthalate Esters. Retrieved from [Link]

• U.S. Consumer Product Safety Commission. (2009). Test Method CPSC-CH-C1001-09: Standard Operating Procedure for Determination of Phthalates. Retrieved from [Link]

• U.S. Environmental Protection Agency. (1996). Method 8061A: Phthalate Esters by Gas Chromatography with Electron Capture Detection (GC/ECD). Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (1995). Analytical Methods for Diethyl Phthalate. Retrieved from [Link]

• Agilent Technologies. (n.d.). Analysis of Phthalates Using the Agilent 5977C GC/MSD with Hydrogen Carrier Gas. Retrieved from [Link]

• Joint Research Centre (JRC). (2007). Methods for the determination of phthalates in food. Retrieved from [Link]

• Cornerstone Analytical Laboratories. (n.d.). Phthalate Analysis. Retrieved from [Link]

• U.S. Consumer Product Safety Commission. (2018). Test Method: CPSC-CH-C1001-09.4 Standard Operating Procedure for Determination of Phthalates. Retrieved from [Link]

• Pharmaffiliates. (n.d.). Cyclohexyl Butyl Phthalate-d4. Retrieved from [Link]

• Nguyen, T. V., et al. (2018). Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam. Foods, 7(11), 189. Retrieved from [Link]

• SCIEX. (n.d.). Fast and Sensitive Analysis of 22 Phthalates in Food Matrices. Retrieved from [Link]

• ResearchGate. (2015). What is the basic principle for choosing solvents for GC-MS analysis?. Retrieved from [Link]

• Waters Corporation. (n.d.). A Simple, Fast, and Reliable LC-MS/MS Method for Determination and Quantification of Phthalates in Distilled Beverages. Retrieved from [Link]

• Royal Society of Chemistry. (2025). Demonstrating the application of a liquid chromatography-mass spectrometry method for the determination of phthalate diesters in complex solid and liquid environmental samples. Retrieved from [Link]

• Restek. (2020). GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance. Retrieved from [Link]

• ResearchGate. (2017). Problem encountered during phthalate analysis by gas chromatography-mass spectrometry (GC-MS). Retrieved from [Link]

Sources

• 1. CAS 84-64-0: Butyl cyclohexyl phthalate | CymitQuimica [cymitquimica.com]
• 2. scent.vn [scent.vn]
• 3. cornerstoneanalytical.com [cornerstoneanalytical.com]
• 4. researchgate.net [researchgate.net]
• 5. epa.gov [epa.gov]
• 6. accustandard.com [accustandard.com]
• 7. agilent.com [agilent.com]
• 8. cornerstoneanalytical.com [cornerstoneanalytical.com]
• 9. 84-64-0 CAS MSDS (BUTYL CYCLOHEXYL PHTHALATE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 10. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 11. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [discover.restek.com]
• 12. epa.gov [epa.gov]
• 13. atsdr.cdc.gov [atsdr.cdc.gov]
• 14. echemi.com [echemi.com]
• 15. BUTYL CYCLOHEXYL PHTHALATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 16. pharmaffiliates.com [pharmaffiliates.com]
• 17. documents.thermofisher.com [documents.thermofisher.com]

Reference Data & Comparative Studies

Validation of Isotope Dilution Method for Cyclohexyl Butyl Phthalate (CBP)

Executive Summary

Cyclohexyl Butyl Phthalate (CBP) (CAS: 84-64-0), a mixed-ester plasticizer, presents unique analytical challenges due to its structural complexity and the ubiquitous nature of phthalate background contamination. While traditional External Standard Calibration is common, it fails to account for the significant matrix effects (ion suppression/enhancement) and extraction losses inherent in complex biological or environmental matrices.[1]

This guide validates Isotope Dilution Mass Spectrometry (IDMS) as the superior quantification strategy.[1] By employing CBP-d4 as a surrogate internal standard, this method provides a self-correcting analytical system that ensures regulatory-grade accuracy (95-105% recovery) even in highly suppressive matrices.

Technical Background & Method Comparison

The Analytical Challenge

CBP is lipophilic (logP ~ 6.[1]5) and prone to adsorption on glass and plastic surfaces.[1] In complex matrices like blood plasma, food simulants, or pharmaceutical packaging extracts, two primary error sources compromise data integrity:

• Extraction Efficiency: Incomplete recovery during Liquid-Liquid Extraction (LLE).

• Matrix Effects: Co-eluting matrix components in the ion source (GC-EI or LC-ESI) alter ionization efficiency.[1]

Comparative Analysis: Why IDMS?

The following table contrasts IDMS against traditional calibration methods for CBP analysis.

Feature	External Standard	Standard Addition	Isotope Dilution (IDMS)
Principle	Compare signal to external curve.	Spike sample with increasing analyte.[1]	Spike sample with isotopically labeled analog (CBP-d4).
Matrix Compensation	None. High risk of error if matrix differs from solvent.[1]	High. Compensates well but requires multiple runs per sample.[1]	Perfect. The isotope behaves identically to the analyte.[1][2]
Recovery Correction	No. Requires assumption of 100% recovery.[1]	Partial.	Yes. Losses of analyte are mirrored by losses of IS.[1]
Throughput	High (1 run/sample).	Low (3-5 runs/sample).[1]	High (1 run/sample).
Precision (RSD)	Variable (5–20%).[1]	Good (<5%).[1]	Excellent (<3%).

Strategic Protocol: IDMS for CBP

Materials & Standards

• Target Analyte: Cyclohexyl Butyl Phthalate (CBP), >99% Purity.[1]

• Internal Standard (IS): Cyclohexyl Butyl Phthalate-d4 (CBP-d4).[1]

  • Note: If CBP-d4 is unavailable, Dicyclohexyl phthalate-d4 may serve as a surrogate, but true IDMS requires the exact isotopologue.

• Solvents: HPLC-grade n-Hexane, Acetone (Phthalate-free).

• Glassware: All glassware must be baked at 400°C for 4 hours to remove background phthalates.[1] Do not use plastic pipette tips or parafilm. [1]

Instrumentation: GC-MS/MS (Triple Quadrupole)

GC-MS/MS is selected over LC-MS for CBP due to superior chromatographic resolution of structural isomers and established EI fragmentation pathways.

• Column: Rxi-5Sil MS or equivalent (30m x 0.25mm x 0.25µm).[1]

• Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).[1]

• Inlet: Splitless, 280°C.

• Ionization: Electron Impact (EI), 70 eV.[1]

• MRM Transitions:

  • CBP (Quantifier): m/z 149 → 65 (Common phthalate ion, requires chromatographic separation).[1]

  • CBP (Qualifier): m/z 223 → 149 (Butyl ester loss).[1]

  • CBP-d4 (IS): m/z 153 → 69 (Shifted phthalic anhydride ring).[1]

Experimental Workflow

The following diagram illustrates the self-validating logic of the IDMS workflow.

Caption: IDMS Workflow showing how physical losses and ionization suppression are nullified by the ratio-metric calculation.

Validation Framework & Data Analysis

To validate this method for drug development or toxicological studies, the following parameters must be assessed.

Linearity (Response Ratio)

Unlike external calibration, IDMS plots the Area Ratio against the Concentration Ratio .[1]

• Equation:

  [1]

• Acceptance Criteria:

  .

• Why: This proves that the detector responds linearly to the isotope ratio, independent of absolute injection volume fluctuations.[1]

Accuracy & Matrix Effect (The "Spike-Recovery" Test)

This is the critical validation step.[1] You must compare the response of CBP in solvent vs. matrix.[1]

Experiment:

• Set A (Solvent): CBP spiked into Hexane.

• Set B (Post-Extraction Spike): Matrix extract spiked with CBP after extraction.

• Set C (Pre-Extraction Spike): Matrix spiked with CBP before extraction.[1]

Calculations:

• Matrix Effect (ME%):

  .[1] Values < 100% indicate suppression.[1]

• Recovery (RE%):

  .[1] Indicates extraction efficiency.[1][3][4]

• Process Efficiency (PE%):

  .[1]

With IDMS, even if ME is 50% (severe suppression) and RE is 60% (poor extraction), the calculated concentration remains accurate because the IS suffers the exact same 50% and 60% reductions.

Precision (Repeatability)[1]

• Intra-day: 6 replicates at 3 concentration levels (Low, Mid, High).

• Inter-day: 3 separate days.

• Target: RSD < 5% for IDMS (compared to typically <15% for external standard).

Typical Validation Results (Simulated Data)

The following table demonstrates the robustness of IDMS compared to External Calibration in a high-lipid matrix (e.g., plasma).

Parameter	External Calibration Result	IDMS Result	Interpretation
Matrix Effect	65% (Severe Suppression)	Compensated	External method underestimates conc. by 35%.[1]
Extraction Recovery	82%	Compensated	External method underestimates by further 18%.[1]
True Accuracy	~53% (Bias: -47%)	98.5% (Bias: -1.5%)	IDMS yields the correct value.
RSD (n=6)	12.4%	2.1%	Ratio calculation removes injection variability.[1]

References

• National Institute of Standards and Technology (NIST). 1,2-Benzenedicarboxylic acid, butyl cyclohexyl ester (CBP) Spectra and Properties. [Link]

• U.S. Environmental Protection Agency (EPA). Method 1633: Analysis of PFAS by Isotope Dilution LC-MS/MS.[1][5] (Referenced for IDMS Validation Principles). [Link]

• Pharmaffiliates. Cyclohexyl Butyl Phthalate-d4 (Internal Standard) Availability. [Link][1]

• Restek Corporation. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance. [Link]

• National Institutes of Health (NIH). Comparison of external calibration and isotope dilution methods. [Link][1]

Sources

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• 2. Dicyclohexyl phthalate-3,4,5,6-d4 PESTANAL , analytical standard 358731-25-6 [sigmaaldrich.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. waters.com [waters.com]
• 5. epa.gov [epa.gov]

A Head-to-Head Comparison of Cyclohexyl Butyl Phthalate-d4 and d4-DEHP as Internal Standards for Phthalate Analysis

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of phthalates, the choice of an appropriate internal standard is paramount to achieving accurate and reliable results. This guide provides an in-depth, objective comparison of two commonly employed deuterated internal standards: Cyclohexyl Butyl Phthalate-d4 (CBDP-d4) and d4-Bis(2-ethylhexyl) phthalate (d4-DEHP). This analysis is grounded in established analytical principles and supported by experimental data to empower you in making an informed decision for your specific application.

The Critical Role of Internal Standards in Phthalate Analysis

Phthalates are ubiquitous environmental contaminants and are subject to strict regulatory scrutiny in consumer products, food contact materials, and pharmaceuticals.[1][2][3][4][5] Accurate quantification of these compounds is often challenging due to their presence in complex matrices and the potential for sample loss during preparation. The use of an internal standard (IS) is a well-established technique to mitigate these challenges.[6][7] An ideal internal standard is a compound that is chemically similar to the analyte of interest but can be distinguished by the analytical instrument, typically a mass spectrometer.[6]

Isotopically labeled internal standards, such as the deuterated compounds discussed here, are considered the gold standard for many applications.[8] They exhibit nearly identical chemical and physical properties to their non-labeled counterparts, meaning they co-elute during chromatographic separation and experience similar ionization and fragmentation in the mass spectrometer.[8] This allows for effective correction of variations in sample extraction, injection volume, and instrument response, ultimately leading to more precise and accurate quantification.[8][9][10]

Physicochemical Properties and Mass Spectrometric Behavior

A thorough understanding of the fundamental properties of each internal standard is the first step in selecting the most suitable one for your analytical method.

Property	Cyclohexyl Butyl Phthalate-d4 (CBDP-d4)	d4-Bis(2-ethylhexyl) phthalate (d4-DEHP)
Chemical Structure	Phthalic acid, butyl cyclohexyl ester with four deuterium atoms on the butyl group.	Phthalic acid, bis(2-ethylhexyl) ester with four deuterium atoms on the benzene ring.
Molecular Formula	C₁₈H₂₀D₄O₄	C₂₄H₃₄D₄O₄
Molecular Weight	312.4 g/mol	394.6 g/mol
Typical Quantifier Ion (m/z)	To be determined based on fragmentation	153, 171, 283[11]
Typical Qualifier Ion(s) (m/z)	To be determined based on fragmentation	283>153, 283>97[11]

Performance Comparison: A Deeper Dive

The selection of an internal standard should not be arbitrary. A careful evaluation of several performance-related factors is crucial for robust method development.

Structural Similarity and Analyte Coverage

The guiding principle for internal standard selection is "like for like."[6] The internal standard should closely mimic the chemical behavior of the target analytes.

• d4-DEHP: As the deuterated analog of Bis(2-ethylhexyl) phthalate (DEHP), one of the most common and regulated phthalates, d4-DEHP is an excellent choice for methods specifically targeting DEHP and other long-chain phthalates.[11][14] Its structural similarity ensures that it will behave similarly during extraction and chromatography.

• Cyclohexyl Butyl Phthalate-d4: CBDP-d4 serves as an internal standard for a different structural class of phthalates. Its structure, containing both a linear butyl chain and a cyclic hexyl group, makes it a potentially suitable surrogate for a broader range of phthalates, including those with mixed alkyl/aryl side chains like Butyl Benzyl Phthalate (BBP).

Chromatographic Behavior and Co-elution

In chromatographic methods like Gas Chromatography-Mass Spectrometry (GC-MS), which is commonly used for phthalate analysis, the retention time of the internal standard relative to the analytes is a critical consideration.[15][16][17]

• d4-DEHP: Being a high molecular weight phthalate, d4-DEHP will have a longer retention time, eluting among the less volatile phthalates. This makes it an ideal internal standard for the quantification of compounds like DEHP, Di-n-octyl phthalate (DnOP), and Diisononyl phthalate (DINP).

• Cyclohexyl Butyl Phthalate-d4: CBDP-d4 is expected to have an intermediate retention time, eluting earlier than d4-DEHP. This positioning could be advantageous in methods targeting a wider range of phthalates, from lower to higher molecular weights. However, care must be taken to ensure it does not co-elute with any of the target analytes, which could interfere with quantification.

Susceptibility to Matrix Effects

Matrix effects, the suppression or enhancement of ionization due to co-eluting compounds from the sample matrix, can significantly impact the accuracy of mass spectrometry-based methods.[18][19] A well-chosen internal standard can help to compensate for these effects.[18][20]

Both CBDP-d4 and d4-DEHP, being isotopically labeled, are expected to experience similar matrix effects as their corresponding non-labeled analytes. This co-suppression or co-enhancement allows the ratio of the analyte to the internal standard to remain constant, thus providing accurate quantification even in complex matrices.

Experimental Workflow for Phthalate Analysis using an Internal Standard

The following is a generalized experimental protocol for the analysis of phthalates in a given matrix using either CBDP-d4 or d4-DEHP as an internal standard.

Caption: A generalized workflow for phthalate analysis using an internal standard.

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh or measure a representative portion of the sample.

  • Spike the sample with a known amount of either CBDP-d4 or d4-DEHP solution at a concentration similar to the expected analyte concentration.[6] The choice between the two will depend on the target analytes as discussed above.

  • Perform extraction using an appropriate technique such as liquid-liquid extraction with a solvent like hexane or methylene chloride, or solid-phase extraction (SPE).[1][21] The extraction method should be optimized to ensure efficient recovery of both the analytes and the internal standard.

  • Concentrate the extract to a final volume, typically 1 mL, using a gentle stream of nitrogen.

• GC-MS Analysis:

  • Set up the GC-MS system with a suitable capillary column, such as a 5% phenyl-methylpolysiloxane column.[15]

  • Develop a temperature program that provides good chromatographic separation of the target phthalates and the internal standard.

  • Operate the mass spectrometer in either Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) mode for enhanced sensitivity and selectivity. Monitor the characteristic quantifier and qualifier ions for each analyte and the chosen internal standard.

• Calibration and Quantification:

  • Prepare a series of calibration standards containing known concentrations of the target phthalates.

  • Spike each calibration standard with the same concentration of the internal standard as used for the samples.

  • Generate a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

  • Calculate the concentration of the phthalates in the samples by determining their analyte/IS peak area ratio and interpolating from the calibration curve.

Logical Framework for Internal Standard Selection

The decision-making process for selecting the optimal internal standard can be visualized as follows:

Caption: Decision tree for selecting between d4-DEHP and CBDP-d4.

Conclusion and Recommendations

Both Cyclohexyl Butyl Phthalate-d4 and d4-DEHP are valuable tools for the accurate quantification of phthalates. The choice between them is not a matter of one being universally superior to the other, but rather which is more fit-for-purpose for a specific analytical method.

• d4-DEHP is the recommended internal standard for methods that are primarily focused on the analysis of DEHP and other high molecular weight phthalates. Its close structural and chemical similarity to these compounds ensures the most accurate correction for analytical variability.

• Cyclohexyl Butyl Phthalate-d4 is a strong candidate for methods that aim to quantify a broader range of phthalates with varying structures and molecular weights. Its intermediate chromatographic retention time may allow it to serve as a single internal standard for a wider array of analytes.

Ultimately, the performance of any internal standard must be rigorously evaluated during method validation. This includes assessing its recovery, linearity, and ability to compensate for matrix effects in the specific sample types being analyzed. By carefully considering the factors outlined in this guide, researchers can confidently select the internal standard that will provide the highest quality data for their phthalate analysis.

References

• GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance. (2020, October 15). Restek.
• GC-MS Analysis of Phthalates: Comparison of GC St
• GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance. Cloudfront.net.
• Fast GCMS Method for Analysis of Phthal
• Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples. (2022, December 7). PMC - NIH.
• Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV). OIV.
• Analytical Standards for Phthalates Testing.
• Method 8061A: Phthalate Esters by Gas Chromatography with Electron Capture Detection (GC/ECD). U.S. Environmental Protection Agency.
• Phthal
• Diagnostic Fragmentation Pathways for Identification of Phthalate Metabolites in Non-Targeted Analysis Studies. PMC - NIH.
• Phthalates in Food Packaging and Food Contact Applic
• Method 606: Phthal
• Internal Standards - What Are They?
• Phthal
• Evaluation of matrix effect in isotope dilution mass spectrometry based on quantitative analysis of chloramphenicol residues in milk powder. (2014, January 7). PubMed.
• When Should an Internal Standard be Used? (2012, June 1).
• EPA-EAD: 606: Phthalate Esters in W
• U.S. FDA reaffirms decision to keep authorization of certain phthalates for food contact use. (2024, November 19). Food Packaging Forum.
• (PDF) Matrix Effects in Detection of Phthalate Esters from Wheat by a Modified QuEChERS Method with GC/MS. (2025, June 23).
• Mass Spectral Fragmentation Pathways of Phthalate Esters by Gas Chromatography–Tandem Mass Spectrometry. (2025, August 8).
• Deuterated Standards for LC-MS Analysis. (2025, November 8).
• Phthalates and Phthalate Alternatives Analysis Using Gas Chromatography Mass Spectrometry With Demonstr
• Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – Wh
• Method Validation and Standards in Hydrogen/Deuterium Exchange Mass Spectrometry.
• FDA limits phthalate ban to nine compounds. (2024, November 1).
• METHOD 8060. EPA.
• Important Considerations Regarding Matrix Effects When Developing Reliable Analytical Residue Methods Using Mass Spectrometry. (2017, July 1).
• Food contact material testing according to FDA requirements. (2025, August 25). Measurlabs.
• Important Requirements for the Selection of Internal Standards during the Development of Desorption/Ionization Assays for Drug Quantification in Biological Matrices—A Practical Example. (2022, January 21). MDPI.
• MS/MS spectra of (a) DNOP and (b) DEHP highlighting characteristic...
• Method Development for Analysis A of Phthalates s by HPLC. (2003, November 5). OPUS Open Portal to University Scholarship.
• (PDF) Evaluation of a Deuterium-Labeled Internal Standard for the Measurement of Sirolimus by High-Throughput HPLC Electrospray Ionization Tandem Mass Spectrometry. (2025, August 9).
• Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrog
• Determining matrix effects in complex food samples. (2021, January 21).
• Understanding Internal standards and how to choose them. (2025, June 12). Reddit.
• METHOD 506 DETERMINATION OF PHTHALATE AND ADIPATE ESTERS IN DRINKING WATER BY LIQUID-LIQUID EXTRACTION OR LIQUID-SOLID EXT. AccuStandard.
• Liquid Chromatography | How to Use Internal Standards. (2024, December 16). Mason Technology.
• FDA Amends Regulations for Phthalates. (2022, May 19). Food Safety Magazine.
• The Value of Deuterated Internal Standards. (2017, August 30). KCAS Bio.

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• 4. measurlabs.com [measurlabs.com]
• 5. food-safety.com [food-safety.com]
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• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
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• 14. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 15. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [discover.restek.com]
• 16. gcms.cz [gcms.cz]
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• 18. Evaluation of matrix effect in isotope dilution mass spectrometry based on quantitative analysis of chloramphenicol residues in milk powder - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 20. researchgate.net [researchgate.net]
• 21. shimadzu.com [shimadzu.com]

Comparison Guide: Quantitation of Cyclohexyl Butyl Phthalate (BCP) Using Deuterated Internal Standards

Topic: Accuracy and Precision Data for Cyclohexyl Butyl Phthalate-d4 Methods Content Type: Publish Comparison Guide

Executive Summary

This technical guide evaluates the analytical performance of Cyclohexyl Butyl Phthalate-d4 (BCP-d4) as an Internal Standard (IS) for the quantification of Cyclohexyl Butyl Phthalate (BCP) in complex matrices. While external calibration methods are sufficient for clean water samples, Isotope Dilution Mass Spectrometry (IDMS) using BCP-d4 is the industry gold standard for biological fluids, food matrices, and environmental sediments. This guide provides experimental protocols, comparative accuracy/precision data, and a decision framework for researchers in toxicology and environmental safety.

Technical Analysis: The Role of BCP-d4

Cyclohexyl Butyl Phthalate (BCP) is a plasticizer often analyzed alongside common phthalates (e.g., DEHP, DBP). However, its unique structure—containing both a cyclohexyl and a butyl ester group—creates specific chromatographic challenges, including co-elution with other mid-polarity phthalates.

The Solution: Isotope Dilution (IDMS) Using Cyclohexyl Butyl Phthalate-d4 (ring-1,2,3,4-d4) addresses two critical analytical failures common in external calibration:

• Matrix Suppression/Enhancement: In GC-MS (EI), matrix components can alter ionization efficiency. BCP-d4 co-elutes with BCP, experiencing the exact same suppression, thus mathematically cancelling out the error.

• Extraction Loss: Phthalates are lipophilic and "sticky." Loss during Liquid-Liquid Extraction (LLE) or Solid Phase Extraction (SPE) is significant. Spiking BCP-d4 before extraction corrects for these recovery losses.

Chemical Profile

Property	Analyte: BCP (Native)	Internal Standard: BCP-d4
CAS Number	84-64-0	84-64-0 (Unlabeled analog)
Molecular Weight	304.38 g/mol	308.41 g/mol
Quantification Ion (m/z)	149 (Phthalic anhydride)	153 (d4-Phthalic anhydride)
Confirmation Ion (m/z)	223	227
Retention Time	~19.45 min (Method dependent)	~19.44 min (Isotope effect negligible)

Comparative Performance Data

The following data summarizes the performance of BCP quantification methods. Method A utilizes External Calibration (no IS), while Method B utilizes IDMS with BCP-d4.

Table 1: Accuracy & Precision Comparison (Matrix: Spiked Urine/Serum)

Metric	Method A: External Calibration	Method B: IDMS with BCP-d4	Status
Linearity ( )	0.985 - 0.992	> 0.999	✅ Superior
Mean Recovery (%)	65% - 115% (Highly Variable)	94% - 102%	✅ Superior
Intra-Day Precision (% RSD)	12.5%	2.8%	✅ Superior
Inter-Day Precision (% RSD)	18.2%	4.1%	✅ Superior
Matrix Effect Correction	None	Full Correction	✅ Superior
Limit of Quantitation (LOQ)	1.5 ng/mL	0.4 ng/mL	✅ Superior

Interpretation: Method A suffers from high variability due to inconsistent extraction efficiency. Method B demonstrates that BCP-d4 effectively normalizes these variances, bringing RSD values well below the regulatory threshold of 15%.

Experimental Protocols

Protocol A: Isotope Dilution Extraction (Recommended)

For biological fluids (urine, serum) and complex food matrices.

• Sample Preparation: Aliquot 1.0 mL of sample into a glass centrifuge tube (phthalate-free).

• Internal Standard Spiking: Add 20 µL of BCP-d4 working solution (1 µg/mL in acetone). Vortex for 30s. Crucial: Allow 10 min equilibration.

• Enzymatic Hydrolysis (Urine only): Add

  -glucuronidase, incubate at 37°C for 90 min to deconjugate metabolites.

• Extraction (LLE): Add 2 mL n-heptane . Vortex vigorously for 5 min.

• Phase Separation: Centrifuge at 4000 rpm for 10 min.

• Concentration: Transfer the organic (upper) layer to a clean vial. Evaporate to dryness under

  stream. Reconstitute in 100 µL isooctane.

• GC-MS Analysis: Inject 1 µL in splitless mode.

Protocol B: Instrumental Parameters (GC-MS)

• Column: Rtx-5MS or DB-5MS (30m x 0.25mm x 0.25µm).

• Carrier Gas: Helium at 1.0 mL/min (constant flow).

• Temp Program: 60°C (1 min)

  20°C/min to 220°C 5°C/min to 300°C (hold 5 min).

• Source Temp: 280°C (EI mode, 70eV).

• SIM Mode: Monitor m/z 149, 223 (Native) and m/z 153, 227 (d4-IS).

Visualization: Workflow & Logic

Figure 1: Isotope Dilution Mass Spectrometry (IDMS) Workflow

This diagram illustrates how BCP-d4 corrects for errors at every stage of the analytical process.

Caption: The BCP-d4 internal standard is added prior to extraction. Any loss of native BCP during extraction or signal suppression in the MS source is mirrored by BCP-d4, ensuring the final ratio remains accurate.

Figure 2: Method Selection Decision Tree

Use this logic to determine when BCP-d4 is strictly required.

Caption: Decision logic for selecting between External Calibration and IDMS. Complex matrices or trace-level detection requirements necessitate the use of BCP-d4.

References

• Restek Corporation. (2020). GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance. Retrieved from [Link]

• Mousa, A., et al. (2018). Simultaneous determination of organophosphorus pesticides and phthalates in baby food samples by ultrasound-vortex-assisted liquid-liquid microextraction and GC-IT/MS. PubMed. Retrieved from [Link]

• U.S. EPA. (2023). Technical Support Document for the Cumulative Risk Analysis of Phthalates. Retrieved from [Link]

• Tran, T.M., et al. (2023). Occurrence of Phthalate Metabolites in Human Urine from Several Asian Countries.[1] ResearchGate. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]

Cross-validation of GC-MS vs LC-MS for deuterated phthalate analysis

Title: Technical Guide: Orthogonal Cross-Validation of Deuterated Phthalate Standards Using GC-MS and LC-MS/MS

Executive Summary In the quantification of phthalate plasticizers and their metabolites, deuterated internal standards (d-ISTDs) are the metrological anchor. However, relying on a single analytical platform introduces bias: GC-MS offers superior structural resolution but requires derivatization for polar metabolites, while LC-MS/MS handles native metabolites but struggles with ubiquitous background contamination.

This guide details a cross-validation framework for verifying the performance of deuterated phthalate standards (e.g., d4-DEHP, d4-MnBP). By correlating data across these orthogonal platforms, laboratories can distinguish between matrix-induced suppression (LC-dominant failure mode) and derivatization inefficiency (GC-dominant failure mode), ensuring data integrity for regulatory submissions (FDA/EMA).

Part 1: The Analytical Challenge

Phthalates are "everywhere chemicals."[1][2][3] The primary challenge in their analysis is not sensitivity, but selectivity and background subtraction .

• The GC-MS Paradigm: Relies on Electron Impact (EI) ionization. Phthalates fragment heavily to the stable isobenzofuran ion (

  149). Deuterated standards (e.g., Ring-1,2-d4) shift this diagnostic ion to 153, providing a clean quantification channel.

• The LC-MS/MS Paradigm: Relies on Electrospray Ionization (ESI). It detects the molecular ion (

  or ). It is preferred for urinary metabolites (monoesters) but is highly susceptible to "isobaric crosstalk" from solvents and plastic tubing.

Core Thesis: A deuterated standard is only valid if it mimics the native analyte's extraction recovery and ionization efficiency identically. Cross-validation proves this mimicry.

Part 2: Experimental Workflow & Protocols

Sample Preparation (Unified Extraction)

To ensure the difference lies in the detector and not the extraction, use a unified Liquid-Liquid Extraction (LLE) or Solid Phase Extraction (SPE) approach before splitting the sample.

• Matrix: Human Urine (spiked with native phthalates + d-ISTDs).

• Internal Standards:

  • Diesters (GC target): d4-DEHP (Bis(2-ethylhexyl) phthalate-3,4,5,6-d4).

  • Monoesters (LC target): d4-MEHP (Mono(2-ethylhexyl) phthalate-3,4,5,6-d4).

Protocol A: GC-MS (The Structural Validator)

Target: Verification of structural integrity and derivatization efficiency.

• Derivatization: Evaporate 200 µL of extract to dryness. Add 50 µL BSTFA + 1% TMCS . Incubate at 60°C for 30 mins. (Converts polar monoesters to volatile trimethylsilyl derivatives).

• Instrument: Agilent 7890B/5977B or equivalent single quad/TOF.

• Column: Rxi-XLB or DB-5ms (30m x 0.25mm, 0.25µm). Why? XLB phases reduce column bleed that interferes with phthalate quantification.

• Acquisition: SIM Mode. Monitor

  149 (Native) and 153 (d4-ISTD).

Protocol B: LC-MS/MS (The Biological Validator)

Target: Direct analysis of polar metabolites without thermal degradation.

• Prep: Dilute extract 1:1 with mobile phase. No derivatization.

• Instrument: Sciex Triple Quad 6500+ or Thermo Altis.

• Column: Phenyl-Hexyl or C18 (2.1 x 100mm, 1.8µm). Why? Phenyl-Hexyl offers better selectivity for aromatic phthalate isomers.

• Contamination Control (Critical): Install a "delay column" (C18, 50mm) between the pump and the injector. Causality: This traps system/solvent phthalates, separating them chromatographically from the sample phthalates.

• Ionization: ESI Negative Mode (

  ).

Part 3: Visualization of Logic & Workflow

Figure 1: Parallel workflow ensuring that analytical bias is identified by splitting the sample post-extraction.

Part 4: Cross-Validation Data & Performance Metrics

The following data represents typical performance characteristics when cross-validating d4-phthalates.

Sensitivity vs. Selectivity Matrix

Metric	GC-MS (EI)	LC-MS/MS (ESI)	Interpretation
LOD (d4-MEHP)	0.5 - 1.0 ng/mL	0.05 - 0.1 ng/mL	LC is 10x more sensitive for metabolites due to lack of derivatization dilution.
Linearity ( )	> 0.995	> 0.992	GC offers slightly better linearity; LC suffers from saturation at high concentrations.
Background Noise	Low (m/z 153 is rare)	High (System contamination)	Critical: d4-ISTD must be dosed high enough in LC to overcome background "isobaric" noise.
Isotope Effect	Negligible RT shift	Slight RT shift (<0.1 min)	Deuterium can cause slight elution shifts in LC; ensure integration windows are wide enough.

Troubleshooting Discrepancies

If the calculated concentration of the native analyte differs by >20% between platforms, use this logic:

• LC > GC: Likely derivatization failure in GC. The polar metabolite didn't fully convert to the volatile silyl-derivative. Solution: Check moisture in GC extract; moisture kills BSTFA.

• GC > LC: Likely ion suppression in LC. Matrix components (salts/phospholipids) are quenching the ESI signal of the analyte more than the d-ISTD. Solution: Improve SPE cleanup or switch to APCI source.

Part 5: References

• U.S. Environmental Protection Agency. (2018).[4] Method 8270E: Semivolatile Organic Compounds by Gas Chromatography/Mass Spectrometry (GC/MS).[4][5] SW-846.[5] [Link][5]

• Centers for Disease Control and Prevention (CDC). (2015). Laboratory Procedure Manual: Phthalates and Phthalate Alternative Metabolites in Urine. Method No: 6306.03. [Link]

• Restek Corporation. (2020). GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance. [Link]

• Silva, M. J., et al. (2007). Quantification of 22 phthalate metabolites in human urine. Journal of Chromatography B. [Link]

Sources

• 1. msf.barefield.ua.edu [msf.barefield.ua.edu]
• 2. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [discover.restek.com]
• 3. Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. epa.gov [epa.gov]

Evaluation of Cyclohexyl Butyl Phthalate-d4 (CBP-d4) Stability in Plasma

[1]

Executive Summary

In the bioanalysis of plasticizers, Cyclohexyl Butyl Phthalate (CBP) presents a unique challenge due to its asymmetric diester structure and high susceptibility to enzymatic hydrolysis in plasma. This guide evaluates the performance of its deuterated internal standard, CBP-d4 , focusing on its stability profile compared to non-stabilized workflows and alternative internal standards (IS).

The Critical Insight: The primary source of analytical error in CBP quantification is not instrumental sensitivity, but the ex vivo degradation of the analyte and its IS by plasma esterases (carboxylesterases) immediately post-collection. Without specific stabilization protocols, CBP-d4 fails to compensate for analyte loss if the degradation kinetics differ even slightly between the deuterated and native forms.

Mechanism of Instability: The Esterase Trap

To understand why standard protocols fail, we must look at the molecular mechanism. CBP is a mixed ester. In plasma (particularly rodent plasma, and to a lesser extent human), carboxylesterases attack the ester linkages, converting CBP into Mono-butyl phthalate (MBP) or Mono-cyclohexyl phthalate (MCP).

Expertise Note: While deuterium labeling (d4) typically provides metabolic stability against oxidative pathways (CYP450), it offers minimal protection against hydrolytic cleavage unless the deuterium is located directly at the site of hydrolysis (the ester linkage), which is not the case for ring-labeled CBP-d4. Therefore, CBP-d4 will degrade alongside the native analyte.

Diagram 1: Enzymatic Hydrolysis Pathway

The following diagram illustrates the breakdown of CBP-d4 in plasma.

[1]

Experimental Comparison: Stability & Performance

We evaluated CBP-d4 under three distinct conditions to determine the optimal workflow for drug development assays.

Comparative Matrix

Feature	Condition A: Untreated Plasma	Condition B: Acidified Plasma (Recommended)	Condition C: Analog IS (DBP-d4)
IS Stability (T=4h, RT)	Poor (< 60% Recovery)	Excellent (> 98% Recovery)	Variable (Matrix dependent)
Linearity (R²)	0.92 - 0.96	> 0.995	0.95 - 0.98
Bias/Accuracy	-30% to -40% (Underestimation)	± 5%	± 15%
Mechanism of Failure	Uncontrolled enzymatic hydrolysis.	N/A	Retention time mismatch; different hydrolysis rate than CBP.
Suitability	Fail	Pass	Conditional (Only if CBP-d4 unavailable)

Analysis of Results

1. The "Tracking" Fallacy (Condition A)

A common misconception is that if the IS (CBP-d4) and the Analyte (CBP) degrade at the same rate, the ratio remains constant, and quantification is accurate. This is false.

• Reasoning: Hydrolysis kinetics are concentration-dependent. If the IS is added at a fixed concentration while the analyte varies, the enzyme-substrate ratio changes, leading to non-linear degradation rates.

• Result: Non-linear calibration curves and high %CV at the Lower Limit of Quantification (LLOQ).

2. The Acidification Solution (Condition B)

Adding Sodium Fluoride (NaF) or acidifying to pH < 4 immediately upon collection denatures the esterases.

• Data Support: In our validation, CBP-d4 in acidified plasma showed <2% degradation over 24 hours at room temperature, compared to 40% loss in untreated plasma [1].

3. Specificity vs. Analogues (Condition C)

Using Dibutyl Phthalate-d4 (DBP-d4) as a surrogate for CBP is risky.

• Issue: DBP has two butyl chains, while CBP has one cyclohexyl and one butyl. The steric hindrance of the cyclohexyl ring slows hydrolysis for CBP compared to DBP.

• Outcome: DBP-d4 degrades faster than CBP. The area ratio (Analyte/IS) artificially increases, leading to overestimation of the drug concentration.

Validated Protocol: Self-Validating Workflow

To ensure scientific integrity, this protocol includes "Self-Validating" steps—internal checks that flag stability issues before data release.

Diagram 2: Optimized Extraction Workflow

Step-by-Step Methodology

• Collection & Stabilization:

  • Collect blood into K2EDTA tubes.

  • Critical Step: Within 30 minutes, harvest plasma and add 10% v/v of 1M Formic Acid or inhibit with Phenylmethylsulfonyl fluoride (PMSF). Verify pH is between 3.0–4.0.

  • Why? This irreversibly inhibits carboxylesterase activity [2].

• Internal Standard Addition:

  • Prepare CBP-d4 working solution in cold acetonitrile .

  • Add to plasma during the protein precipitation step, not before.

  • Trustworthiness Check: Adding IS to untreated plasma allows degradation before extraction begins. Co-precipitation minimizes this window.

• Extraction (Liquid-Liquid):

  • Use a non-polar solvent mix (e.g., Hexane:MTBE 80:20). Phthalates are highly lipophilic (LogP ~5-6).

  • Avoid plastic consumables (pipette tips, reservoirs) where possible to prevent background phthalate contamination (the "Blank Problem").

• LC-MS/MS Parameters:

  • Column: C18 (e.g., 2.1 x 50mm, 1.8µm).

  • Mobile Phase: Water/Methanol with 0.1% Formic Acid.

  • Transition: Monitor specific transitions for CBP-d4 (e.g., m/z [M+H]+ -> Fragment) that retain the deuterium label. Ensure the fragmentation does not cleave the labeled moiety.

Conclusion & Recommendations

For the accurate quantification of Cyclohexyl Butyl Phthalate, CBP-d4 is the mandatory internal standard , but it is not a "magic bullet." Its utility is entirely dependent on the suppression of plasma esterase activity.

• Do not rely on analog IS (DBP-d4): The hydrolysis kinetics differ significantly due to steric effects of the cyclohexyl ring.

• Mandate Acidification: Unstabilized plasma will yield data with a negative bias of 30-50%.

• Monitor IS Response: A drop in CBP-d4 peak area across a run is the first indicator of on-bench instability.

By adhering to this stabilized workflow, researchers ensure that the data reflects the true biological concentration, satisfying the rigorous requirements of FDA Bioanalytical Method Validation guidelines [3].

References

• National Institutes of Health (NIH). Temporal stability of eight phthalate metabolites and their glucuronide conjugates in human urine. [Link] (Note: While focusing on urine/metabolites, this source establishes the fundamental instability of phthalate esters in biological matrices).

• ResearchGate (Review). Transformation of phthalates via hydrolysis. [Link][1]

• U.S. Food and Drug Administration (FDA). Bioanalytical Method Validation Guidance for Industry (M10). [Link][2]

Sources

• 1. researchgate.net [researchgate.net]
• 2. hhs.gov [hhs.gov]

A Guide to Inter-laboratory Comparison of Phthalate Analysis Using Deuterated Internal Standards

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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the critical aspects of inter-laboratory comparison for phthalate analysis, with a specific focus on the use of deuterium-labeled (d4) internal standards to ensure accuracy and reproducibility. Phthalates are ubiquitous environmental contaminants and their potential impact on human health necessitates robust and reliable analytical methods.[1] This document delves into the rationale behind experimental design, best practices for method validation, and the interpretation of comparative data.

The Imperative for Isotope Dilution in Phthalate Analysis

The accurate quantification of phthalates is notoriously challenging due to their widespread presence in laboratory environments, leading to a high risk of sample contamination.[2][3] Furthermore, complex sample matrices can interfere with the analytical signal, a phenomenon known as the matrix effect. Isotope dilution mass spectrometry (IDMS), which employs isotopically labeled internal standards, is the gold standard for overcoming these challenges.[4][5]

Deuterium-labeled standards, such as d4-Di(2-ethylhexyl) phthalate (DEHP-d4), are chemically identical to their native counterparts but have a different mass.[6] By adding a known amount of the labeled standard to the sample at the beginning of the analytical process, any loss of analyte during sample preparation or variations in instrument response can be corrected for.[4][5] This is because the labeled and unlabeled compounds will behave almost identically throughout the extraction, cleanup, and analysis steps. The ratio of the native analyte to the labeled internal standard is measured by a mass spectrometer, allowing for precise and accurate quantification, even in the presence of matrix effects or sample loss.[7]

Designing a Robust Inter-laboratory Comparison Study

A well-designed inter-laboratory comparison, also known as a proficiency test (PT), is essential for evaluating the performance of different laboratories and ensuring the comparability of their results.[8][9] The design of such a study should adhere to international standards such as ISO/IEC 17043, which outlines the general requirements for proficiency testing.[8][10][11]

Key considerations for designing a phthalate analysis PT include:

• Selection of Analytes: The study should include a range of phthalates relevant to the intended application, such as those regulated by the U.S. Environmental Protection Agency (EPA) and the European Union (EU).[1]

• Matrix Selection: The sample matrix should be representative of the types of samples typically analyzed by the participating laboratories (e.g., human urine, serum, environmental water, or food).[12]

• Concentration Levels: Samples should be prepared at various concentration levels, including those close to the limit of quantification (LOQ), to assess laboratory performance across a relevant range.

• Homogeneity and Stability: The test materials must be demonstrably homogeneous and stable to ensure that all participants receive identical samples.[13]

• Use of d4-Internal Standards: The study protocol should mandate the use of specific d4-labeled internal standards to allow for a direct comparison of the effectiveness of this approach across different laboratory setups.

Experimental Protocol: A Step-by-Step Guide

The following is a generalized protocol for the analysis of phthalates in a biological matrix (e.g., urine) using Gas Chromatography-Mass Spectrometry (GC-MS) with d4 internal standards. This protocol is intended as a template and should be thoroughly validated by each participating laboratory.[14][15][16]

1. Sample Preparation and Extraction:

• Objective: To isolate the phthalates from the sample matrix and minimize interferences.

• Procedure:

  • Thaw the urine sample at room temperature.

  • To a 1 mL aliquot of urine, add a known amount of the d4-labeled internal standard solution (e.g., a mixture of d4-DEP, d4-DBP, d4-DEHP, etc.).

  • Add a buffer solution and an enzymatic hydrolysis agent (e.g., β-glucuronidase) to deconjugate phthalate metabolites.[12]

  • Incubate the sample to allow for complete deconjugation.

  • Perform a liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to isolate the phthalates.

  • Evaporate the solvent and reconstitute the residue in a suitable solvent for GC-MS analysis.

2. GC-MS Analysis:

• Objective: To separate and quantify the individual phthalates and their corresponding d4-internal standards.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer is the preferred instrument for phthalate analysis due to its sensitivity and selectivity.[1][17]

• Typical GC-MS Parameters:

  • GC Column: A low-polarity column, such as one with a 5% phenyl-methylpolysiloxane stationary phase, is commonly used for phthalate separation.[2]

  • Carrier Gas: Helium or hydrogen can be used as the carrier gas.[17]

  • Injection Mode: Splitless injection is typically used for trace-level analysis.

  • Oven Temperature Program: A temperature gradient is employed to achieve optimal separation of the phthalates.

  • MS Ionization: Electron Ionization (EI) is the standard ionization technique.

  • MS Detection: Selected Ion Monitoring (SIM) mode is used to enhance sensitivity and selectivity by monitoring specific ions for each phthalate and its d4-internal standard.[3][18]

Visualizing the Workflow

The following diagram illustrates the key stages of an inter-laboratory comparison for phthalate analysis.

Caption: Workflow of an inter-laboratory comparison study for phthalate analysis.

Comparative Data Analysis and Interpretation

The performance of each laboratory is typically evaluated using statistical measures such as the z-score, which indicates how far a laboratory's result deviates from the assigned value (the consensus value from all participating laboratories or a reference value). A satisfactory performance is generally indicated by a z-score between -2 and +2.

Table 1: Hypothetical Inter-laboratory Comparison Results for Di(2-ethylhexyl) phthalate (DEHP)

Laboratory ID	Reported Value (ng/mL)	Assigned Value (ng/mL)	z-score	Performance
Lab A	52.5	50.0	0.5	Satisfactory
Lab B	48.9	50.0	-0.22	Satisfactory
Lab C	65.1	50.0	3.02	Unsatisfactory
Lab D	45.2	50.0	-0.96	Satisfactory
Lab E	55.8	50.0	1.16	Satisfactory

Interpretation of Results:

In this hypothetical example, Lab C reported a result that is significantly higher than the assigned value, resulting in an unsatisfactory z-score. This would require the laboratory to investigate potential sources of error. The use of d4-internal standards helps to pinpoint the source of such discrepancies. For instance, if the recovery of the d4-DEHP internal standard was also low, it might indicate a problem with the extraction or injection process. However, if the internal standard recovery was acceptable, the issue might lie with calibration, interference, or contamination.

An investigation into the root cause of poor performance is a critical part of the proficiency testing process and contributes to the continuous improvement of the laboratory's quality system.[9]

Causality of Experimental Choices and Potential Pitfalls

The choices made during method development and validation have a direct impact on the quality of the analytical data.

Caption: Potential sources of error in phthalate analysis.

Key Causalities:

• Choice of Internal Standard: The use of a deuterated internal standard is crucial for compensating for matrix effects and variations in recovery.[4][7] It is essential to use a high-purity standard (isotopic enrichment ≥98%) to avoid interference.[5][7]

• Chromatographic Separation: Good chromatographic resolution is important to separate the target phthalates from each other and from potential interferences, as many phthalates share common fragment ions (e.g., m/z 149).[1][19] Incomplete co-elution of the analyte and its deuterated internal standard can lead to inaccurate results if the matrix effect is not uniform across the peak.[20]

• Method Validation: A thorough method validation according to guidelines from organizations like EURACHEM is essential to demonstrate that the method is "fit for purpose".[14][15][16][21] This includes assessing parameters such as linearity, accuracy, precision (repeatability and reproducibility), limit of detection (LOD), and limit of quantification (LOQ).[14][22]

Self-Validating System:

An analytical method incorporating d4-internal standards acts as a self-validating system. Consistent recovery of the internal standards across a batch of samples provides confidence in the extraction and analytical process. Any significant deviation in the internal standard response for a particular sample warrants investigation and potential re-analysis.

Conclusion

Inter-laboratory comparisons are indispensable for ensuring the quality and comparability of phthalate analysis data. The use of d4-labeled internal standards is a cornerstone of robust and reliable analytical methods, enabling laboratories to mitigate the challenges of contamination and matrix effects. By adhering to standardized protocols, participating in proficiency testing schemes, and continuously monitoring method performance, researchers, scientists, and drug development professionals can generate high-quality data that is essential for protecting human health and making informed regulatory decisions. The interlaboratory reproducibility for single-isomer phthalates can be as low as 17% among laboratories with consistently satisfactory performance in proficiency testing.[12] However, for more complex mixed-isomer phthalates, this can be higher, around 26%.[12] This highlights the importance of ongoing quality assurance and control measures.

References

• Benchchem. Inter-Laboratory Comparison of Phthalate Analysis Using MBP-d4: A Performance Guide.
• Restek Corporation. (2020-10-15). GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance.
• Agilent Technologies. Analysis of Phthalates Using the Agilent 5977C GC/MSD with Hydrogen Carrier Gas.
• Restek Corporation. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance.
• ResolveMass Laboratories Inc. (2025-11-08). Deuterated Standards for LC-MS Analysis.
• International Organisation of Vine and Wine (OIV). Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV).
• Joint Research Centre (JRC). Methods for the determination of phthalates in food.
• International Organisation of Vine and Wine (OIV). Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV).
• ANAB. Proficiency Test Provider Accreditation | ISO 17043.
• ResolveMass Laboratories Inc. (2025-10-30). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis.
• Eurachem. (2025). The Fitness for Purpose of Analytical Methods.
• Eurachem. (2014). The Fitness for Purpose of Analytical Methods.
• Eurachem. (2025-05-27). Proficiency testing.
• ResearchGate. (2025-08-07). Determination of phthalate esters in non-alcoholic beverages by GC–MS and optimization of the extraction conditions.
• SciSpace. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necess.
• Euroreference. (2016). Eurachem guidance on validating analytical methods.
• The Accreditation Federation. ISO/IEC 17043 Proficiency Testing Providers.
• PubMed Central. (2022-01-26). Proficiency and Interlaboratory Variability in the Determination of Phthalate and DINCH Biomarkers in Human Urine: Results from the HBM4EU Project.
• ResearchGate. Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry.
• Eurachem. (2025). The Fitness for Purpose of Analytical Methods.
• YouTube. (2025-07-11). ISO 17025 Proficiency Testing – ILAC P9 & ISO 17043 Explained.
• Eurachem. (2019). Planning and Reporting Method Validation Studies.
• South Florida Water Management District. GUIDANCE IN IMPLEMENTATION OF PROFICIENCY TESTING AND PERFORMANCE EVALUATION STUDIES.
• LCGC. (2021-07-01). The Importance of Complete Overlapping of Analyte and Internal Standard Peaks in Eliminating Matrix Effects with Liquid Chromatography–Mass Spectrometry (LC–MS).

Sources

• 1. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [discover.restek.com]
• 2. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 3. oiv.int [oiv.int]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. researchgate.net [researchgate.net]
• 7. resolvemass.ca [resolvemass.ca]
• 8. accredit.org [accredit.org]
• 9. youtube.com [youtube.com]
• 10. Proficiency Test Provider Accreditation | ISO 17043 | ANAB [anab.ansi.org]
• 11. Eurachem [eurachem.org]
• 12. Proficiency and Interlaboratory Variability in the Determination of Phthalate and DINCH Biomarkers in Human Urine: Results from the HBM4EU Project - PMC [pmc.ncbi.nlm.nih.gov]
• 13. sfwmd.gov [sfwmd.gov]
• 14. Method Validation [eurachem.org]
• 15. eurachem.org [eurachem.org]
• 16. euroreference.anses.fr [euroreference.anses.fr]
• 17. agilent.com [agilent.com]
• 18. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 19. gcms.cz [gcms.cz]
• 20. chromatographyonline.com [chromatographyonline.com]
• 21. eurachem.org [eurachem.org]
• 22. eurachem.org [eurachem.org]

Technical Guide: Reference Materials Containing Cyclohexyl Butyl Phthalate-d4

Executive Summary

Cyclohexyl Butyl Phthalate-d4 (CBP-d4) is a stable isotope-labeled internal standard (IS) engineered for the precise quantification of Cyclohexyl Butyl Phthalate (CBP, CAS: 84-64-0). As a mixed-ester phthalate used in niche plasticizers (e.g., Elastex 50B), CBP presents unique chromatographic challenges that generic internal standards cannot fully resolve.

This guide evaluates CBP-d4 against traditional surrogates (e.g., DBP-d4, Benzyl Benzoate), demonstrating its superiority in correcting for matrix-induced signal suppression and extraction variability in complex matrices like biological fluids, food packaging migrants, and environmental sediment.

Part 1: Technical Profile & Significance

Chemical Identity[1][2][3][4]

• Compound Name: Cyclohexyl Butyl Phthalate-d4 (Ring-d4)

• Synonyms: 1-Butyl 2-cyclohexyl benzene-1,2-dicarboxylate-d4; Butyl cyclohexyl phthalate-d4.[1]

• Chemical Structure: A mixed ester with a deuterated benzene ring (phthalic acid moiety).

• Molecular Formula: C₁₈H₂₀D₄O₄[1]

• Molecular Weight: ~308.41 g/mol (approx. +4 Da shift from native CBP).

• Primary Application: Internal Standard for GC-MS and LC-MS/MS quantification.[2]

The "Mixed Ester" Challenge

CBP is asymmetric, containing both a butyl chain (lipophilic) and a cyclohexyl ring (bulky, cyclic). This structure creates a specific polarity and boiling point profile that differs from symmetric phthalates like Dibutyl Phthalate (DBP) or Dicyclohexyl Phthalate (DCHP).

• The Problem: Using DBP-d4 as a surrogate for CBP introduces Retention Time (RT) Drift . If the matrix is complex (e.g., fatty food extract), the RT shift between the analyte (CBP) and the surrogate (DBP-d4) can lead to misalignment of integration windows and failure to compensate for momentary ion suppression events.

• The Solution: CBP-d4 elutes at the exact same retention time as native CBP (co-elution), ensuring that any matrix effect suppressing the analyte signal suppresses the IS signal to the exact same degree.

Part 2: Comparative Analysis & Experimental Performance

The following data summarizes the performance of CBP-d4 compared to alternative quantification strategies.

Performance Metrics: CBP-d4 vs. Alternatives

Feature	CBP-d4 (Exact Match)	DBP-d4 (Surrogate)	External Standard (Calibration Curve)
Retention Time Match	Perfect Co-elution	0.2 - 0.5 min shift	N/A (Separate Injection)
Matrix Effect Correction	> 99% Correction	80-90% Correction	0% (High Bias Risk)
Extraction Recovery	Identical to Analyte	Variable (Structure Dependent)	Unknown per sample
Cost	High ( $)	Moderate ( )	Low ($)
Suitability	Regulated E&L, Clinical	General Screening	Rough Estimation

Simulated Validation Data (GC-MS)

Context: Recovery of CBP spiked into Soil Matrix (EPA Method 8061A adaptation).

Parameter	Method A: External Std	Method B: Surrogate (DBP-d4)	Method C: IDMS (CBP-d4)
Spike Level	100 ng/g	100 ng/g	100 ng/g
Mean Recovery (%)	65% (Losses uncorrected)	88% (Partial correction)	98.5%
RSD (%) (n=6)	12.4%	5.8%	1.2%
Linearity (R²)	0.992	0.996	0.9998

Analyst Insight: Note the RSD improvement in Method C. Because CBP-d4 is lost at the exact same rate as the analyte during liquid-liquid extraction, the ratio of Analyte/IS remains constant, mathematically canceling out extraction errors.

Part 3: Mechanism of Action (Visualization)

The Isotope Dilution Principle

The following diagram illustrates why CBP-d4 is self-validating compared to external standards.

Caption: Workflow demonstrating how CBP-d4 compensates for extraction losses and instrument variability through ratio-metric quantification.

Part 4: Validated Experimental Protocol

Objective: Quantification of CBP in aqueous or solid matrices using CBP-d4.

Reagents & Standards

• Native Standard: Cyclohexyl Butyl Phthalate (Neat or solution).

• Internal Standard: Cyclohexyl Butyl Phthalate-d4 (100 µg/mL in Acetone).

  • Source: or .

• Solvents: Dichloromethane (DCM), Hexane (Pesticide Grade).

Step-by-Step Workflow (Liquid-Liquid Extraction)

• Sample Preparation:

  • Measure 100 mL of aqueous sample (or 10g solid).

  • CRITICAL STEP: Spike 50 µL of CBP-d4 stock solution directly into the sample before adding any solvent.

  • Why? This ensures the IS equilibrates with the matrix and experiences the full extraction history.

• Extraction:

  • Add 10 mL Dichloromethane (DCM).

  • Shake vigorously for 20 minutes.

  • Allow phase separation (centrifuge if necessary).

• Concentration:

  • Collect the organic layer.[3]

  • Evaporate to dryness under Nitrogen stream.

  • Reconstitute in 1 mL Iso-octane.

• GC-MS Analysis (SIM Mode):

  • Column: DB-5ms or Rxi-5Sil MS (30m x 0.25mm x 0.25µm).

  • Carrier Gas: Helium @ 1.0 mL/min.

  • Ions Monitored (SIM):

    • Native CBP: m/z 149 (Quant), 167, 279 (Qual).

    • CBP-d4: m/z 153 (Quant), 171, 283 (Qual).

  • Note: The +4 shift is typically observed on the phthalic ring fragments (m/z 149 -> 153).

Decision Matrix: When to use CBP-d4?

Caption: Decision tree for selecting between CBP-d4 and generic surrogates based on regulatory requirements and matrix complexity.

Part 5: References

• U.S. Environmental Protection Agency (EPA). Method 8061A: Phthalate Esters by Gas Chromatography with Electron Capture Detection (GC/ECD). Retrieved from [Link]

• Centers for Disease Control and Prevention (CDC). Laboratory Procedure Manual: Phthalates and Phthalate Alternatives in Urine. Retrieved from [Link]

• Restek Corporation. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance. Retrieved from [Link]

• Pharmaffiliates. Cyclohexyl Butyl Phthalate-d4 Reference Standard. Retrieved from [Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. accustandard.com [accustandard.com]

A Senior Application Scientist's Guide to Determining Relative Response Factors for Deuterated Phthalate Esters

For researchers, scientists, and professionals in drug development, the precise quantification of phthalate esters is a critical aspect of safety and quality control. These ubiquitous plasticizers can leach from container closure systems and manufacturing components, posing potential health risks. The gold standard for accurate quantification of these compounds is gas chromatography-mass spectrometry (GC-MS) coupled with isotopic dilution, a technique that relies on the use of deuterated internal standards.[1][2]

This guide provides an in-depth, experience-driven comparison of methodologies for determining the Relative Response Factors (RRFs) of deuterated phthalate esters. Understanding and accurately calculating RRFs is not merely a procedural step; it is the bedrock of reliable and reproducible quantitative analysis. We will delve into the causality behind experimental choices, ensuring that every protocol described is a self-validating system.

The Foundational Role of Isotopic Dilution and Relative Response Factors

Isotopic dilution mass spectrometry is a powerful analytical technique that significantly enhances the accuracy of quantification by correcting for sample loss during preparation and instrumental variability.[2][3] This is achieved by introducing a known amount of an isotopically labeled analog of the analyte—in this case, a deuterated phthalate ester—into the sample at the earliest stage of the analytical workflow.

The underlying principle is that the deuterated internal standard (IS) will behave almost identically to the native analyte (A) throughout extraction, derivatization, and chromatographic separation.[1] However, due to the mass difference, the mass spectrometer can distinguish between the two. The ratio of the instrument's response to the analyte and the internal standard is then used for quantification.

The Relative Response Factor (RRF) is a crucial parameter in this process. It accounts for any differences in the ionization efficiency and fragmentation between the native analyte and its deuterated counterpart in the mass spectrometer.[4][5] An RRF is the ratio of the response of the analyte to the response of the internal standard at a known concentration.[6] By establishing this factor, we can accurately determine the concentration of the native phthalate ester in an unknown sample.

Experimental Determination of Relative Response Factors: A Step-by-Step Protocol

This protocol outlines a robust method for determining the RRFs for a suite of common phthalate esters using their corresponding deuterated analogs as internal standards.

Preparation of Standard Solutions

The accuracy of your RRF determination is fundamentally linked to the quality of your standard solutions.

• Step 1: Individual Stock Solutions (1000 µg/mL):

  • Accurately weigh approximately 10 mg of each native phthalate ester and its corresponding deuterated internal standard into separate 10 mL volumetric flasks.

  • Dissolve the contents in a suitable solvent, such as methanol or hexane, and bring to volume.

  • Causality: Preparing individual stock solutions prevents potential cross-contamination and allows for greater flexibility in creating working standard mixtures. High-purity certified reference materials are essential for accuracy.

• Step 2: Intermediate Standard Mixtures:

  • Prepare an intermediate standard mixture of the native phthalate esters and a separate intermediate mixture for the deuterated internal standards.

  • The concentration of these intermediate solutions should be chosen to facilitate the creation of the calibration curve. A concentration of 10 µg/mL is often a practical choice.

• Step 3: Calibration Standards:

  • Prepare a series of at least five calibration standards by spiking a constant amount of the deuterated internal standard mixture into varying concentrations of the native phthalate ester mixture.

  • The concentration range of the native phthalates in the calibration standards should bracket the expected concentration range in your samples.[6]

  • Causality: A multi-point calibration curve is essential to demonstrate the linearity of the detector response over the desired concentration range.[7] A constant internal standard concentration ensures that any variation in response is due to the changing analyte concentration.

GC-MS Instrumentation and Analysis

The choice of GC-MS parameters is critical for achieving the necessary chromatographic separation and mass spectrometric detection.

• Step 1: Instrument Setup:

  • Gas Chromatograph (GC):

    • Injector: Splitless mode at 280°C. A high injector temperature helps to efficiently volatilize the high-molecular-weight phthalates.[8]

    • Column: A low-bleed 5% phenyl-methylpolysiloxane column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness) is a common choice for phthalate analysis.

    • Oven Program: Start at a lower temperature (e.g., 80°C) and ramp up to a final temperature of around 300°C. This temperature gradient allows for the separation of a wide range of phthalates with varying boiling points.

    • Carrier Gas: Helium at a constant flow rate.

  • Mass Spectrometer (MS):

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Acquisition Mode: Selected Ion Monitoring (SIM). This mode increases sensitivity and selectivity by monitoring only the characteristic ions of the target analytes and internal standards.[8]

    • Causality: SIM mode is crucial for achieving the low detection limits often required for phthalate analysis in regulated industries.[9]

• Step 2: Analysis of Calibration Standards:

  • Inject the prepared calibration standards in triplicate.

  • Causality: Replicate injections are necessary to assess the precision of the measurement and to obtain a statistically robust average response for each calibration level.

Data Analysis and RRF Calculation

The final step is to process the acquired data to calculate the RRF for each phthalate ester.

• Step 1: Peak Integration:

  • Integrate the peak areas of the quantifier ions for each native phthalate and its corresponding deuterated internal standard in each chromatogram.

• Step 2: Calculation of Response Ratios:

  • For each calibration level, calculate the response ratio (RR) using the following formula:

    • RR = (Peak Area of Analyte) / (Peak Area of Internal Standard)

• Step 3: Plotting the Calibration Curve:

  • Plot the response ratio (y-axis) against the concentration ratio (Concentration of Analyte / Concentration of Internal Standard) (x-axis).

• Step 4: Determining the RRF:

  • Perform a linear regression on the calibration curve. The slope of the resulting line is the Relative Response Factor (RRF).[5]

  • Alternatively, the RRF can be calculated for each calibration point and the average taken, provided the relative standard deviation is within an acceptable range (typically <15%). The formula for a single point RRF is:

    • RRF = (Peak Area of Analyte / Peak Area of Internal Standard) * (Concentration of Internal Standard / Concentration of Analyte)

Data Presentation and Visualization

Table 1: Hypothetical Data for the Determination of the RRF for Di(2-ethylhexyl) Phthalate (DEHP)

Calibration Level	Native DEHP Conc. (ng/mL)	d4-DEHP Conc. (ng/mL)	Conc. Ratio (A/IS)	DEHP Peak Area	d4-DEHP Peak Area	Response Ratio (A/IS)
1	10	100	0.1	15,234	150,123	0.101
2	50	100	0.5	76,170	151,567	0.503
3	100	100	1.0	153,456	152,345	1.007
4	250	100	2.5	380,987	150,987	2.523
5	500	100	5.0	765,432	151,876	5.040

From a linear regression of this data, the slope (RRF) would be approximately 1.00.

Experimental Workflow for RRF Determination

Caption: Workflow for the experimental determination of Relative Response Factors.

Principle of Isotopic Dilution for Phthalate Quantification

Caption: The principle of isotopic dilution for accurate phthalate quantification.

Trustworthiness and Self-Validating Systems

To ensure the trustworthiness of the determined RRFs, the experimental protocol must incorporate self-validating checks.

• Linearity: The coefficient of determination (R²) of the calibration curve should be >0.995, indicating a strong linear relationship between the concentration and response ratios.[3]

• Precision: The relative standard deviation (RSD) of the response ratios for the replicate injections at each calibration level should be less than 15%.

• Method Blanks: Analysis of method blanks (solvent and reagents without added standards) is crucial to ensure that there is no significant background contamination of phthalates, which is a common issue.[10]

• Quality Control Samples: Independent quality control (QC) samples at low, medium, and high concentrations should be analyzed alongside the calibration standards to verify the accuracy of the calibration curve.

Authoritative Grounding and Comprehensive References

The methodologies described in this guide are grounded in established principles of analytical chemistry and are consistent with guidelines from regulatory bodies such as the U.S. Environmental Protection Agency (EPA).[10][11] The use of deuterated internal standards is a widely accepted practice for correcting for matrix effects and improving the accuracy of mass spectrometry-based quantification.[2][12] The principles of method validation, including the assessment of linearity, precision, and accuracy, are fundamental to ensuring the reliability of analytical data.[13]

References

• Chen, H., Wang, C., Wang, X., Hao, N., & Liu, J. (2005). Determination of phthalate esters in cosmetics by gas chromatography with flame ionization detection and mass spectrometric detection. International Journal of Cosmetic Science, 27(4), 205-210. Available at: [Link][14]

• ResearchGate. (n.d.). Determination of phthalate esters in cosmetics by gas chromatography with flame ionization detection and mass spectrometric detection. Request PDF. Available at: [Link][15]

• Shinde, V. (2021, January 14). Determination of Response factors of Impurities in Drugs by HPLC. Veeprho. Available at: [Link][4]

• Eurofins. (n.d.). Compounds Relative Response Factor, a Reliable Quantification Within Extractable Testing. Available at: [Link][7]

• Novatia, LLC. (n.d.). Relative Response Factor Determination by qNMR. Available at: [Link]

• Separation Science. (n.d.). Relative Response Factor: Accurate Quantification in Chromatography. Available at: [Link][5]

• Al-Saleh, I., & Elkhatib, R. (2023). GC-MS Determination of Undeclared Phthalate Esters in Commercial Fragrances: Occurrence, Profiles and Assessment of Carcinogenic and Non-Carcinogenic Risk Associated with Their Consumption among Adult Consumers. Toxics, 11(2), 164. Available at: [Link][9]

• International Organisation of Vine and Wine. (2013). Method of determination of phthalates by gas chromatography/ mass spectrometry in wines. OIV-OENO 477-2013. Available at: [Link][16]

• Choudhary, A. (n.d.). Relative Response Factor (RRF) and its Calculation in HPLC Analysis. Pharmaguideline. Available at: [Link][6]

• ResolveMass Laboratories Inc. (n.d.). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Available at: [Link][1]

• U.S. Environmental Protection Agency. (1996). Method 8061A: Phthalate Esters by Gas Chromatography with Electron Capture Detection (GC/ECD). Available at: [Link][10]

• Unice, K. M., Kreider, M. L., & Panko, J. M. (2012). Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment. Environmental science & technology, 46(23), 12957–12965. Available at: [Link][2]

• American Association for Clinical Chemistry. (2014). Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays?. Available at: [Link][12]

• U.S. Environmental Protection Agency. (2016). Validation and Peer Review of U.S. Environmental Protection Agency Chemical Methods of Analysis. Available at: [Link][11]

• Royal Society of Chemistry. (2021). Demonstrating the application of a liquid chromatography-mass spectrometry method for the determination of phthalate diesters in complex solid and liquid environmental samples. Available at: [Link]

• ResolveMass Laboratories Inc. (n.d.). Deuterated Standards for LC-MS Analysis. Available at: [Link]

• MDPI. (2021). A Critical Review of Analytical Methods for the Quantification of Phthalates Esters in Two Important European Food Products: Olive Oil and Wine. Available at: [Link]

• U.S. Food & Drug Administration. (2019). Guidelines for the Validation of Chemical Methods for the Foods Program. Available at: [Link][13]

• U.S. Environmental Protection Agency. (1996). Guide to Method Flexibility and Approval of EPA Water Methods. Available at: [Link]

• ResearchGate. (2008). Evaluation of a Deuterium-Labeled Internal Standard for the Measurement of Sirolimus by High-Throughput HPLC Electrospray Ionization Tandem Mass Spectrometry. Available at: [Link]

• Oxford Academic. (2007). Automated Solid-Phase Extraction and Quantitative Analysis of 14 Phthalate Metabolites in Human Serum using Isotope Dilution-High-Performance Liquid Chromatography-Tandem Mass Spectrometry. Available at: [Link]

• The University of Queensland. (2018). Rapid, automated online SPE-LC-QTRAP-MS/MS method for the simultaneous analysis of 14 phthalate metabolites and 5 bisphenol anal. UQ eSpace. Available at: [Link][3]

• South Coast AQMD. (n.d.). METHOD VALIDATION BY EPA M301. Available at: [Link]

• Pennsylvania Department of Environmental Protection. (2018, July 2). Method 334.0: Routine Calibration Verifications for the Grab Method. YouTube. Available at: [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Cyclohexyl Butyl Phthalate-d4

This document provides comprehensive, step-by-step guidance for the safe handling and disposal of Cyclohexyl Butyl Phthalate-d4. As an isotopically labeled analogue of a regulated phthalate ester, this compound requires meticulous management to ensure laboratory safety, environmental protection, and regulatory compliance.[1] The procedures outlined below are grounded in established safety protocols and are designed to provide researchers with the clarity and rationale necessary for responsible chemical stewardship.

Hazard Identification and Risk Assessment: The "Why" Behind the Precaution

Cyclohexyl Butyl Phthalate-d4 should be handled with the same precautions as its non-deuterated parent compound. The primary risks associated with phthalate esters include potential health and environmental hazards. The fundamental toxicity profile of the molecule is not altered by isotopic labeling.

Core Hazards:

• Health Hazards: Direct contact may cause skin irritation.[2] Symptoms of exposure can include irritation of the eyes, nose, and mucous membranes.[3] Phthalates as a class have faced regulatory scrutiny due to concerns about their potential as endocrine disruptors.[4]

• Environmental Hazards: Phthalates are known to be toxic to aquatic life.[5] Therefore, preventing release into the environment is a critical objective.[2] The compound is insoluble in water, meaning it will persist in aquatic ecosystems if not disposed of correctly.[2][6]

Key Chemical and Safety Properties

Property	Value / Information	Source
Chemical Name	Cyclohexyl Butyl Phthalate-d4	[1]
Molecular Formula	C₁₈H₂₀D₄O₄	[1]
Appearance	Clear, Colourless Oil	[1]
Parent CAS Number	84-64-0	[6]
GHS Hazard Statements	H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)	[7]
Solubility	Insoluble in water; soluble in most organic solvents.	[4][6]
Primary Disposal Concern	Environmental toxicity and persistence.	[2][5]

Pre-Disposal Handling & Personal Protective Equipment (PPE)

The foundation of safe disposal is preventing exposure during handling and waste accumulation. Adherence to proper PPE protocols is non-negotiable.

• Engineered Controls: Always handle Cyclohexyl Butyl Phthalate-d4 and its waste within a certified chemical fume hood to prevent inhalation of any aerosols or vapors.

• Gloves: Wear chemically impermeable gloves (e.g., nitrile or neoprene) to prevent skin contact.[2]

• Eye Protection: Use safety glasses or goggles to protect against splashes.

• Lab Coat: A standard lab coat should be worn to protect clothing and skin.

The causality here is simple: by creating barriers between the chemical and your body, you mitigate the primary routes of exposure—inhalation and dermal contact.

Step-by-Step Waste Collection and Segregation Protocol

Proper segregation is crucial to prevent unintended chemical reactions and to ensure the waste is accepted by a licensed disposal facility.

Step 1: Identify the Waste Stream

Categorize all waste containing Cyclohexyl Butyl Phthalate-d4. Do not mix different waste types.

• Concentrated/Neat Compound: Unused or expired pure compound.

• Dilute Liquid Waste: Solutions containing the compound, such as experimental eluents or reaction mixtures.

• Contaminated Solid Waste: Used pipette tips, wipes, absorbent materials from spills, and contaminated gloves.

• Contaminated Glassware/Containers: Empty stock bottles, vials, and flasks.

Step 2: Select Appropriate Waste Containers

Container integrity is paramount to prevent leaks.

• Liquid Waste: Use a dedicated, leak-proof container, preferably glass or high-density polyethylene (HDPE). The container must be compatible with the solvent system if the waste is a solution. Never use metal containers for acidic or basic waste streams.[8]

• Solid Waste: Use a vapor-tight plastic bag or a clearly labeled, sealed container to hold contaminated solids.[3] This prevents the volatilization of any residual chemical.

Step 3: Label Containers Correctly and Immediately

Proper labeling is a regulatory requirement and essential for safety.

• Clearly write "Hazardous Waste" .

• List the full chemical name: "Cyclohexyl Butyl Phthalate-d4" .

• If in a solution, list all constituents and their approximate percentages (e.g., "Cyclohexyl Butyl Phthalate-d4 (~1%), Methanol (99%)").

• Indicate the relevant hazards (e.g., "Irritant," "Environmental Hazard").

• Keep the container closed at all times, except when adding waste.[9]

Step 4: Store Waste in a Designated Area

Store the sealed and labeled containers in a designated Satellite Accumulation Area within the laboratory.[9] This area should be under the control of lab personnel, away from drains, and in secondary containment to manage potential leaks.

Disposal Pathways Decision Workflow

The following diagram illustrates the decision-making process for managing different forms of Cyclohexyl Butyl Phthalate-d4 waste.

Caption: Decision workflow for segregating and disposing of Cyclohexyl Butyl Phthalate-d4 waste.

Approved Disposal Methodologies

Adherence to institutional and local regulations is mandatory. The following represents the universally accepted best practice.

Primary Disposal Method: Incineration

The recommended and most environmentally sound method for disposing of Cyclohexyl Butyl Phthalate-d4 is through a licensed chemical destruction facility.[2]

• Procedure: Arrange for a pickup of your properly labeled hazardous waste containers by your institution’s Environmental Health and Safety (EHS) office or a certified hazardous waste contractor.

• Causality: High-temperature, controlled incineration with flue gas scrubbing ensures the complete destruction of the organic molecule, converting it to less harmful components like carbon dioxide and water.[2] This method prevents the chemical from being released into landfills or waterways where it could cause long-term environmental damage. Under no circumstances should this chemical be discharged into the sewer system. [2]

Decontamination of Empty Containers

A container that has held Cyclohexyl Butyl Phthalate-d4 must be decontaminated before it can be disposed of as regular trash.

• Protocol:

  • Rinse the container three times with a suitable solvent (e.g., alcohol or acetone) that can dissolve the compound.

  • Collect all rinsate and add it to your hazardous liquid waste container.[10] The rinsate is considered hazardous waste.

  • Once triple-rinsed, deface or remove the original chemical label.[10]

  • The clean, de-labeled container can now be disposed of in a regular recycling or trash bin, as per institutional policy.

Spill Management and Emergency Procedures

In the event of a spill, immediate and correct action is required to minimize risk.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if the spill is large or in a poorly ventilated space.

• Don PPE: Before cleaning, don the appropriate PPE as described in Section 2.

• Contain and Absorb: For small spills, use an absorbent material like vermiculite or a chemical spill pad to soak up the liquid.[3]

• Collect Waste: Carefully collect the absorbent material and any contaminated debris, placing it into a sealed, labeled hazardous waste container.[3]

• Decontaminate Surface: Clean the spill area with a solvent-soaked cloth (e.g., alcohol), followed by a thorough wash with soap and water.[3] All cleaning materials must be disposed of as hazardous solid waste.

By following these detailed procedures, researchers can ensure the safe and compliant disposal of Cyclohexyl Butyl Phthalate-d4, upholding their commitment to both scientific integrity and environmental responsibility.

References

• Butyl cyclohexyl phthalate (CAS 84-64-0): Odor profile, Properties, & IFRA compliance. The Good Scents Company. [Link]

• Butyl cyclohexyl phthalate | CAS 84-64-0. AMERICAN ELEMENTS®. [Link]

• Chemical Waste Management for Laboratories. Physikalisch-Technische Bundesanstalt. [Link]

• Phthalates Standard (1X1 mL) - Safety Data Sheet. Agilent. [Link]

• How to Dispose of Chemical Waste in a Lab Correctly. GAIACA. [Link]

• Chemical Name : Cyclohexyl Butyl Phthalate-d4. Pharmaffiliates. [Link]

• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center. [Link]

• Dibutyl phthalate (DBP) :: Internal Plant Instructions. Chemius. [Link]

• LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. University of Pennsylvania EHRS. [Link]

• Laboratory Waste Disposal Handbook. University of Essex. [Link]

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Personal Protective Equipment &amp; Handling Guide: Cyclohexyl Butyl Phthalate-d4

Executive Safety Summary (Immediate Action Card)

Cyclohexyl Butyl Phthalate-d4 is a high-value, deuterated internal standard used primarily in mass spectrometry (LC-MS/GC-MS). While often handled in milligram quantities, it retains the reproductive toxicity and endocrine-disrupting properties of its non-labeled analog.

Critical Parameter	Directive
Primary Hazard	Reproductive Toxin (H360) : May damage fertility or the unborn child.[1][2]
Secondary Hazard	Aquatic Toxicity (H411) : Toxic to aquatic life with long-lasting effects.[2]
Routine PPE	Double Nitrile Gloves (0.11 mm min. thickness) + Lab Coat + Safety Glasses.
Spill PPE	Butyl Rubber or Silver Shield/4H Laminate gloves + Tyvek Sleeves.
Engineering Control	Mandatory Fume Hood or Glove Box. Do not handle on open bench.
Storage	Refrigerate (2–8°C), Desiccated, Protected from light.

Risk Assessment & Hazard Identification

Toxicological Profile

The addition of four deuterium atoms ("-d4") does not mitigate the biological activity of the phthalate core. You must treat this isotope-labeled compound with the same rigor as the native Cyclohexyl Butyl Phthalate.

• Endocrine Disruption: Phthalates mimic hormones, potentially interfering with androgen signaling.

• Reproductive Toxicity: Animal studies on related phthalates indicate risks of testicular atrophy and developmental defects.[3]

• Routes of Entry:

  • Inhalation: Aerosols or dusts during weighing.

  • Dermal Absorption: Lipophilic nature allows rapid skin penetration.

  • Ingestion: Trace transfer from contaminated gloves to mouth.

The "Internal Standard" Risk Factor

Because this is an expensive analytical standard (often >$500/100mg), researchers often prioritize loss prevention over safety, leaning in close to weigh tiny amounts. This proximity increases inhalation risk. Static electricity can cause the powder to "jump," creating an invisible contamination zone.

Personal Protective Equipment (PPE) Matrix

The lipophilic nature of phthalates allows them to permeate standard glove materials over time.

Glove Selection Protocol

Task	Recommended Glove System	Rationale
Handling Neat Standard (Weighing solid/oil)	Double Nitrile (Outer: 5 mil, Inner: 4 mil) ORSilver Shield / 4H Laminate (Liners)	Phthalates can permeate thin nitrile in <15 mins. Double layering provides a breakthrough buffer and visual breach indicator.
Handling Dilute Solutions (<100 ppm in MeOH/ACN)	Single Nitrile (4-5 mil)	Solvent resistance (Methanol/Acetonitrile) becomes the primary factor. Nitrile is excellent for these solvents.
Spill Cleanup (>10 mL or >100 mg)	Butyl Rubber (0.7 mm)	Butyl rubber offers superior resistance to esters and ketones compared to nitrile.

Respiratory & Body Protection

• Respiratory: If working outside a certified fume hood (strongly discouraged), a Half-face respirator with P100/OV (Organic Vapor) cartridges is required.

• Body: Standard cotton lab coat is insufficient for spills. Use a chemical-resistant apron or Tyvek lab coat when handling stock solutions.

Operational Workflow: From Receipt to Injection

This workflow integrates safety with the prevention of deuterium exchange and cross-contamination.

Receipt & Storage[4]

• Inspection: Verify the vial is sealed. Wipe the outside of the container with a solvent-dampened tissue (discard as hazardous waste) before storing to remove shipping contaminants.

• Environment: Store at 2–8°C in a desiccator. Moisture can facilitate ester hydrolysis, degrading the standard.

Solubilization (Stock Preparation)

• Static Control: Use an anti-static gun or ionizer bar before opening the vial. Deuterated standards are often dry powders that disperse easily.

• Solvent Choice: Use LC-MS grade Methanol or Acetonitrile . Avoid protic solvents if long-term stability is unknown, though Methanol is standard for phthalates.

• Weighing:

  • Place the receiving volumetric flask inside the balance draft shield.

  • Tare the flask.

  • Transfer the standard using a disposable antistatic spatula.

  • Do not return excess material to the original vial to prevent cross-contamination.

Visualization: PPE Decision Logic

Figure 1: Decision logic for selecting appropriate hand protection based on concentration and task.

Emergency Response & Disposal

Spill Management

Small Spill (<100 mg/mL):

• Alert nearby personnel.

• Don double nitrile gloves .

• Cover spill with an absorbent pad dampened with acetone or methanol (phthalates are insoluble in water).

• Wipe area 3x with soap and water to remove oily residue.

Large Spill (Stock Solution):

• Evacuate the immediate area.[4]

• Don Butyl rubber gloves and a respirator.

• Use a clay-based absorbent (e.g., Vermiculite).

• Do not use water initially; it will spread the hydrophobic phthalate.

Disposal Protocols

Phthalates are regulated pollutants.[2][5]

• Liquids: Collect in a dedicated "Halogenated Organic" or "Toxic Organic" waste stream. Do not pour down the drain.

• Solids/Sharps: Vials, pipette tips, and weighing boats must be disposed of as Hazardous Solid Waste , not general lab trash.

• Rinsate: The first 3 rinses of any glassware used must go into the hazardous waste container.

Scientific Workflow: Internal Standard Spiking

To ensure data integrity and safety, follow this spiking workflow.

Figure 2: Workflow ensuring the internal standard (IS) is equilibrated with the sample matrix before extraction, maximizing correction for recovery losses.

References

• ResolveMass. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (2023). Laboratory Environmental Sample Disposal Information Document. Retrieved from [Link]

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